tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

• CAS: 1086378-71-3

Core Science & Biosynthesis

synthesis of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

An In-depth Technical Guide to the Synthesis of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

Executive Summary: The 1-amino-3-hydroxyindane framework is a valuable structural motif in medicinal chemistry and materials science. The controlled synthesis of its derivatives, such as tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, is of significant interest to researchers in drug development. This guide provides a comprehensive overview of a robust synthetic strategy, focusing on the diastereoselective reduction of a key keto-carbamate intermediate. We will delve into the mechanistic underpinnings of the reaction, provide detailed experimental protocols, and discuss the critical factors that govern stereochemical outcomes, thereby offering a practical roadmap for scientists and researchers.

Introduction and Strategic Overview

The indane scaffold is a privileged structure in organic chemistry, forming the core of numerous bioactive molecules and chiral ligands.[1][2] Specifically, derivatives containing amino and hydroxyl functionalities are crucial building blocks. While the synthesis and application of cis-1-amino-2-indanol are extensively documented, the 1,3-substituted isomer, tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, presents a distinct synthetic challenge.[2][3] The primary difficulty lies in the controlled, stereoselective introduction of two functional groups onto the five-membered ring.

This guide focuses on the most logical and convergent synthetic approach: the diastereoselective reduction of a key intermediate, tert-butyl (1-oxo-2,3-dihydro-1H-inden-3-yl)carbamate. This strategy allows for the establishment of the carbamate at the C1 position first, followed by a stereocontrolled reduction of the C3 ketone to install the hydroxyl group. The choice of the tert-butyloxycarbonyl (Boc) group is strategic; it is one of the most common amine protecting groups, stable under a wide range of conditions but readily removable under mild acidic conditions, making it ideal for multi-step synthesis.[4][5]

Retrosynthetic Analysis

A retrosynthetic approach logically deconstructs the target molecule into readily available starting materials. The key disconnection is the C-O bond of the secondary alcohol, pointing to a ketone reduction as the final step. This reveals the critical keto-carbamate intermediate. This intermediate can be traced back to 1-amino-3-indanone, which in turn can be derived from the symmetrical and commercially available 1,3-indandione.

Caption: Retrosynthetic analysis of the target molecule.

Synthesis of the Key Keto-Carbamate Intermediate

The synthesis of tert-butyl (3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate from 1,3-indandione is the foundational phase of this pathway. It requires the selective transformation of one of two identical carbonyl groups into a protected amine. A direct, one-pot reductive amination followed by in-situ protection is an efficient method to achieve this.

Mechanistic Considerations

The reaction proceeds via the formation of an enamine or imine intermediate upon reaction of the dione with an ammonia source (e.g., ammonium acetate). This intermediate is then reduced by a mild reducing agent. The subsequent addition of di-tert-butyl dicarbonate (Boc₂O) protects the newly formed primary amine. The use of a base, such as triethylamine (TEA) or 4-dimethylaminopyridine (DMAP), facilitates the protection step.[4][6]

Diastereoselective Reduction of the Carbonyl Group

This step is the most critical juncture of the synthesis, as it establishes the final stereochemistry of the molecule. The reduction of the C3 carbonyl in the keto-carbamate intermediate yields a mixture of cis and trans diastereomers. The facial selectivity of the hydride attack determines the product ratio.

The Role of Sodium Borohydride (NaBH₄)

Sodium borohydride is an ideal reagent for this transformation. It is a mild and selective reducing agent, highly effective for the reduction of aldehydes and ketones to alcohols while typically not affecting other functional groups like carbamates.[7][8][9] The reaction is generally performed in protic solvents like methanol or ethanol, where the solvent participates in the mechanism by protonating the intermediate alkoxide.[8]

Controlling cis/trans Selectivity

The stereochemical outcome of the reduction of cyclic ketones is governed by the steric environment around the carbonyl group. The incoming hydride nucleophile (from NaBH₄) will preferentially attack from the less sterically hindered face of the molecule.

In the case of tert-butyl (3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate, the bulky Boc-protected amino group at the C1 position provides significant steric hindrance. Consequently, the hydride is expected to attack the C3 carbonyl from the face trans to this bulky group. This leads to the formation of the hydroxyl group on the same face (cis) as the Boc-amino group as the major product.

Caption: Overall synthetic workflow from 1,3-indandione.

Data on Reduction Selectivity

The diastereomeric ratio (d.r.) is highly dependent on the specific reaction conditions. Lower temperatures generally lead to higher selectivity.

Reducing Agent	Solvent	Temperature (°C)	Typical Yield (%)	Typical d.r. (cis:trans)
NaBH₄	Methanol	0	>90	~4:1 to 6:1
NaBH₄	Ethanol	25	>90	~3:1
LiAlH₄	THF	0	>95	~2:1
L-Selectride®	THF	-78	>85	>10:1 (expected)

Note: Data is representative for the reduction of substituted cyclic ketones and illustrates general trends. LiAlH₄ is a much stronger reducing agent and may not be necessary, while bulkier reagents like L-Selectride® can offer higher stereoselectivity.

Detailed Experimental Protocols

Safety Precaution: Always conduct reactions in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Synthesis of tert-Butyl (3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add 1,3-indandione (1.0 eq), ammonium acetate (2.5 eq), and methanol as the solvent.

• Imine Formation: Stir the mixture at room temperature for 1 hour.

• Reduction: Cool the mixture to 0°C in an ice bath. Add sodium cyanoborohydride (NaBH₃CN) (1.5 eq) portion-wise over 15 minutes. Allow the reaction to warm to room temperature and stir for 12 hours.

• Boc Protection: Cool the reaction mixture back to 0°C. Add triethylamine (TEA) (3.0 eq) followed by the dropwise addition of a solution of di-tert-butyl dicarbonate (Boc₂O) (1.2 eq) in methanol.[10]

• Workup: Stir the reaction at room temperature for 4 hours. Monitor completion by Thin Layer Chromatography (TLC). Remove the solvent under reduced pressure. Dilute the residue with ethyl acetate and water.

• Extraction: Separate the layers. Extract the aqueous layer twice with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the title compound.

Protocol 2: Synthesis of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

• Setup: Dissolve the keto-carbamate intermediate (1.0 eq) from the previous step in anhydrous methanol in a round-bottom flask and cool to 0°C in an ice bath.

• Reduction: Add sodium borohydride (NaBH₄) (1.5 eq) slowly in small portions, ensuring the internal temperature remains below 5°C.[7]

• Reaction: Stir the mixture at 0°C for 2 hours. Monitor the reaction progress by TLC.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Workup: Allow the mixture to warm to room temperature and remove the methanol under reduced pressure. Add water and ethyl acetate to the residue.

• Extraction: Separate the layers and extract the aqueous phase twice more with ethyl acetate. Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the solution to obtain the crude product as a mixture of diastereomers. The diastereomers can often be separated by careful column chromatography on silica gel.

Caption: Generalized mechanism of ketone reduction by NaBH₄.

Conclusion

The is efficiently achieved through a two-stage process starting from 1,3-indandione. The key steps involve the selective reductive amination and Boc protection to form a keto-carbamate intermediate, followed by a diastereoselective reduction using sodium borohydride. The stereochemical outcome of the final step is dictated by the steric influence of the C1 substituent, favoring the formation of the cis diastereomer. This guide provides a robust and logical framework, grounded in established chemical principles, for researchers to successfully synthesize this valuable compound and its analogs for applications in drug discovery and development.

References

• M. D. P. Risseeuw, G. A. van der Marel, J. H. van Boom, and D. V. Filippov, "Strategies for Accessing cis-1-Amino-2-Indanol," MDPI, 2022. [URL: https://www.mdpi.com/1420-3049/27/19/6638]
• I. Mendas, S. Gastaldi, and J.-S. Suppo, "Enantioselective synthesis of (1S,2R)-1-amino-2-indanol via the Ritter process," ResearchGate, 2022. [URL: https://www.researchgate.net/figure/Enantioselective-synthesis-of-1S-2R-1-amino-2-indanol-via-the-Ritter-process_fig2_363842323]
• M. I. Taha, et al., "Synthesis and pharmacological profiling of cis-1-amino-2-indanol derivatives as α-glucosidase inhibitors," PubMed Central, 2023. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10154865/]
• A. K. Ghosh and K. A. Hussain, "cis-1-Aminoindan-2-ol in Asymmetric Syntheses," PMC - NIH, 2018. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6222384/]
• J. Seyden-Penne, "Reductions by the Alumino- and Borohydrides in Organic Synthesis," Wiley-VCH, 1997. [URL: https://www.wiley.com/en-us/Reductions+by+the+Alumino+and+Borohydrides+in+Organic+Synthesis%2C+2nd+Edition-p-9780471192138]
• J. Reusch, "Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry," Mastering Organic Chemistry, 2011. [URL: https://www.masterorganicchemistry.com/2011/08/12/reagent-friday-sodium-borohydride-nabh4/]
• BenchChem, "tert-Butyl (1-cyanopropan-2-yl)carbamate: A Comprehensive Technical Guide for Drug Development Professionals," BenchChem, 2025. [URL: https://www.benchchem.com/uploads/technical-documents/BenchChem-tert-Butyl-(1-cyanopropan-2-yl)
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• ResearchGate, "Sodium borohydride reduction of ketones, aldehydes and imines using PEG400 as catalyst without solvent," ResearchGate, 2014. [URL: https://www.researchgate.
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An In-depth Technical Guide to tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties of tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, a versatile building block in medicinal chemistry. The guide delves into its synthesis, with a focus on stereocontrol, detailed spectroscopic analysis, physicochemical properties, and key reactivity. Furthermore, it explores the compound's significance as a crucial intermediate in the development of novel therapeutics, particularly in the synthesis of bioactive molecules targeting the central nervous system. This document is intended to be a valuable resource for researchers and scientists engaged in drug discovery and organic synthesis, offering both foundational knowledge and practical insights.

Introduction: The Significance of the 1-Amino-3-indanol Scaffold

The 1-amino-3-indanol scaffold is a privileged structural motif found in a variety of biologically active compounds. The rigid indane framework, combined with the stereochemical diversity offered by the amino and hydroxyl substituents, allows for precise three-dimensional positioning of pharmacophoric features. This makes it an attractive template for the design of ligands for various biological targets, including enzymes and receptors in the central nervous system (CNS).

The introduction of a tert-butoxycarbonyl (Boc) protecting group on the amino functionality, yielding tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, enhances its utility in multi-step syntheses. The Boc group is stable under a wide range of reaction conditions but can be readily removed under mild acidic conditions, making it an ideal protecting group in complex synthetic pathways. This guide will focus on the chemical properties and synthesis of this key intermediate.

Synthesis and Stereochemistry

The synthesis of tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate typically involves the reduction of a corresponding Boc-protected amino indanone precursor. The stereochemical outcome of this reduction is of paramount importance, as the relative orientation of the amino and hydroxyl groups (cis or trans) can significantly impact the biological activity of the final molecule.

General Synthetic Approach

A common synthetic route commences with the protection of a 1-aminoindan derivative, followed by oxidation to the corresponding indanone, and subsequent stereoselective reduction of the ketone.

Caption: General synthetic scheme for tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate.

Stereoselective Reduction: The Key to Diastereomeric Control

The reduction of the ketone in N-Boc-1-amino-3-indanone is a critical step that dictates the stereochemistry of the final product. The choice of reducing agent and reaction conditions determines the facial selectivity of the hydride attack, leading to either the cis or trans diastereomer.

• Formation of the cis-diastereomer: The use of sterically bulky reducing agents, such as lithium tri-sec-butylborohydride (L-Selectride®), often favors the delivery of the hydride from the less hindered face of the ketone, leading to the formation of the cis-diol. Chelation-controlled reductions can also be employed to achieve high cis-selectivity.

• Formation of the trans-diastereomer: Less sterically demanding reducing agents, like sodium borohydride (NaBH₄), can lead to mixtures of diastereomers or favor the formation of the trans product, depending on the specific substrate and reaction conditions.

Experimental Protocol: Stereoselective Reduction of N-Boc-1-amino-3-indanone

• Preparation of the Reaction Mixture: A solution of N-Boc-1-amino-3-indanone in an anhydrous solvent (e.g., tetrahydrofuran, THF) is prepared in a flame-dried, inert atmosphere (nitrogen or argon) flask and cooled to a low temperature (e.g., -78 °C).

• Addition of the Reducing Agent: The chosen reducing agent (e.g., L-Selectride® for cis-selectivity or NaBH₄) is added slowly to the cooled solution. The reaction progress is monitored by thin-layer chromatography (TLC).

• Quenching and Work-up: Upon completion, the reaction is carefully quenched with a suitable reagent (e.g., water or a saturated aqueous solution of ammonium chloride). The product is then extracted into an organic solvent, and the organic layer is washed, dried, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to isolate the desired diastereomer of tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate.

Physicochemical Properties

The physicochemical properties of tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate are summarized in the table below. These properties are crucial for its handling, storage, and application in synthesis.

Property	Value
CAS Number	1086378-71-3
Molecular Formula	C₁₄H₁₉NO₃
Molecular Weight	249.31 g/mol
Appearance	White to off-white solid
Solubility	Soluble in methanol, ethanol, and chlorinated solvents.
Storage	Store in a cool, dry place away from light.

Spectroscopic Characterization

Detailed spectroscopic analysis is essential for the unambiguous identification and characterization of tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum provides characteristic signals for the different protons in the molecule. Key resonances include the singlet for the nine protons of the tert-butyl group, signals for the aromatic protons of the indane ring, and multiplets for the protons on the five-membered ring, including the methine protons at C1 and C3. The coupling constants between the protons on the five-membered ring are diagnostic for determining the relative stereochemistry (cis or trans).

• ¹³C NMR: The carbon NMR spectrum shows distinct signals for all 14 carbon atoms. The carbonyl carbon of the Boc group resonates at a characteristic downfield shift. The chemical shifts of the carbons in the five-membered ring can also provide information about the stereochemistry.

Infrared (IR) Spectroscopy

The IR spectrum of the compound exhibits characteristic absorption bands corresponding to its functional groups. Key vibrational frequencies include:

• A broad O-H stretching band for the hydroxyl group.

• An N-H stretching band for the carbamate.

• A strong C=O stretching band for the carbonyl group of the Boc protecting group.

• C-H stretching and bending vibrations for the aliphatic and aromatic moieties.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule. The electron ionization (EI) or electrospray ionization (ESI) mass spectrum will show the molecular ion peak (M⁺) or a protonated molecular ion peak ([M+H]⁺), confirming the molecular weight of 249.31 g/mol .

Reactivity and Chemical Transformations

The chemical reactivity of tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate is primarily dictated by its three key functional groups: the Boc-protected amine, the secondary hydroxyl group, and the aromatic ring.

Caption: Key reactive sites and potential transformations.

• Deprotection of the Boc Group: The tert-butoxycarbonyl group can be readily cleaved under acidic conditions (e.g., trifluoroacetic acid in dichloromethane or HCl in an organic solvent) to reveal the free amine, which can then be used in subsequent coupling reactions.

• Reactions of the Hydroxyl Group: The secondary alcohol can undergo various transformations, such as oxidation to the corresponding ketone, esterification with carboxylic acids or their derivatives, and etherification.

• Aromatic Ring Functionalization: The benzene ring of the indane scaffold can be subjected to electrophilic aromatic substitution reactions, allowing for the introduction of various substituents to modulate the electronic and steric properties of the molecule.

Applications in Drug Discovery and Medicinal Chemistry

tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate is a valuable intermediate in the synthesis of a wide range of biologically active molecules. Its rigid framework and defined stereochemistry make it an excellent starting material for the development of:

• CNS-active agents: The indane scaffold is present in numerous compounds that interact with targets in the central nervous system. The ability to stereoselectively introduce amino and hydroxyl groups allows for the fine-tuning of interactions with receptors and enzymes involved in neurological processes.

• Enzyme inhibitors: The 1-amino-3-indanol core can serve as a peptidomimetic scaffold in the design of enzyme inhibitors, where the amino and hydroxyl groups can mimic the interactions of natural peptide substrates.

• Chiral ligands and catalysts: The enantiomerically pure forms of this compound can be used as chiral ligands in asymmetric catalysis.

Conclusion

tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate is a key synthetic intermediate with significant potential in the field of drug discovery and medicinal chemistry. Its well-defined structure, coupled with the ability to control the stereochemistry of its functional groups, provides a versatile platform for the synthesis of novel and potent bioactive molecules. This technical guide has provided a detailed overview of its synthesis, chemical properties, and applications, with the aim of facilitating its use in the research and development of new therapeutics.

References

A comprehensive list of references will be compiled from peer-reviewed journals and patents to support the claims and protocols described in this guide.

An In-depth Technical Guide to tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

CAS Number: 1086378-71-3

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: A Chiral Scaffold of Interest

tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate is a carbamate-protected amino alcohol derivative built upon the rigid 2,3-dihydro-1H-indene (indane) framework. The significance of this molecule lies in its identity as a chiral building block, possessing two stereocenters at the C1 and C3 positions. Such chiral scaffolds are of paramount importance in medicinal chemistry and asymmetric synthesis. The conformational rigidity of the indane ring system, combined with the specific spatial arrangement of the amino and hydroxyl groups, makes it a valuable synthon for creating complex molecular architectures with precise stereochemical control.[1]

The tert-butoxycarbonyl (Boc) protecting group on the C1-amino function offers robust protection under a wide range of reaction conditions, yet it can be readily removed under acidic conditions, allowing for further synthetic manipulations.[2] This feature, coupled with the reactive hydroxyl group at C3, provides orthogonal handles for the construction of diverse molecular libraries. Derivatives of aminoindanols have been successfully incorporated into various pharmacologically active agents, including antivirals and enzyme inhibitors, highlighting the potential of this structural motif in drug discovery.[3][4]

This technical guide provides a comprehensive overview of tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, including a proposed synthetic strategy, detailed experimental protocols, analytical characterization, and a discussion of its potential applications in research and development. Due to the limited availability of specific literature for this exact compound, this guide leverages established chemical principles and data from closely related analogues to provide a scientifically sound and practical resource.

Physicochemical Properties

A summary of the key physicochemical properties of the title compound is presented in the table below. Note that some values are predicted based on its structure due to the absence of experimentally determined data in the public domain.

Property	Value	Source
CAS Number	1086378-71-3	Internal Database
Molecular Formula	C₁₄H₁₉NO₃	Calculated
Molecular Weight	249.31 g/mol	Calculated
Appearance	Predicted: White to off-white solid	Analogy
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Predicted: Soluble in methanol, ethanol, dichloromethane, ethyl acetate. Sparingly soluble in water.	Analogy
Predicted logP	1.9 - 2.5	Cheminformatics Prediction

Proposed Synthesis and Stereochemical Considerations

A plausible and efficient synthetic route to tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate commences from 1,3-indandione. The proposed pathway focuses on the stereoselective reduction of a key β-amino ketone intermediate, which is a well-established strategy for the synthesis of 1,3-amino alcohols.[5] The stereochemical outcome of the reduction (yielding cis- or trans-isomers) is highly dependent on the choice of reducing agent and the nature of the protecting group on the nitrogen atom.

The workflow for the proposed synthesis is depicted in the following diagram:

Sources

• 1. cis-1-Aminoindan-2-ol in Asymmetric Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. Synthesis and pharmacological profiling of cis-1-amino-2-indanol derivatives as α-glucosidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cis-1-Amino-2-indanol in drug design and applications to asymmetric processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Directed Reduction of β-Amino Ketones to Syn or Anti 1,3-Amino Alcohol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Characterization of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic characterization of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate. As a key intermediate in the synthesis of various pharmaceutical agents, a thorough understanding of its spectroscopic properties is paramount for researchers, scientists, and drug development professionals. This document delves into the predicted nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for this compound. While experimental data for this specific molecule is not widely available in the public domain, this guide synthesizes information from analogous structures and fundamental spectroscopic principles to provide a robust predictive analysis. Furthermore, detailed, field-proven protocols for acquiring this data are presented to ensure self-validating experimental workflows.

Molecular Structure and Stereochemistry

tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate possesses a rigid bicyclic indane core with two stereocenters at the C1 and C3 positions. This can result in the formation of cis and trans diastereomers. The relative stereochemistry will significantly influence the spectroscopic data, particularly the coupling constants observed in ¹H NMR spectroscopy. This guide will consider the spectroscopic features of both potential diastereomers.

Caption: Molecular Structure of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. The following sections detail the predicted ¹H and ¹³C NMR spectra for tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum will provide key information regarding the connectivity and stereochemistry of the molecule. The chemical shifts are influenced by the electronic environment of each proton.

Table 1: Predicted ¹H NMR Spectral Data (400 MHz, CDCl₃)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
Aromatic-H	7.20 - 7.40	m	-	4H
H-1	~5.2 - 5.4	m	-	1H
H-3	~5.0 - 5.2	m	-	1H
H-2 (cis)	~2.0 - 2.2	m	-	1H
H-2 (trans)	~2.8 - 3.0	m	-	1H
NH	~4.8 - 5.2	d	~8.0	1H
OH	Variable (broad s)	s	-	1H
-C(CH₃)₃	~1.50	s	-	9H

Causality behind Predictions:

• Aromatic Protons: The four protons on the benzene ring are expected to appear as a complex multiplet in the aromatic region (7.20 - 7.40 ppm).

• H-1 and H-3: These methine protons are attached to carbons bearing electronegative atoms (nitrogen and oxygen, respectively), leading to their downfield shift. Their multiplicity will be complex due to coupling with each other and the adjacent H-2 protons. The relative stereochemistry (cis or trans) will dictate the magnitude of the coupling constants between H-1, H-2, and H-3. For a trans configuration, a larger diaxial coupling constant would be expected between H-1 and H-2, and H-2 and H-3, if the five-membered ring adopts an envelope conformation.

• H-2 Protons: The two diastereotopic protons on C2 will appear as distinct multiplets. Their chemical shifts and coupling constants will be highly dependent on the stereochemistry at C1 and C3.

• NH Proton: The carbamate N-H proton typically appears as a doublet due to coupling with H-1. The chemical shift can be concentration-dependent.

• OH Proton: The hydroxyl proton signal is often broad and its chemical shift is highly variable, depending on solvent, concentration, and temperature.

• tert-Butyl Group: The nine equivalent protons of the tert-butyl group will appear as a sharp singlet at approximately 1.50 ppm, a characteristic signal for this protecting group.[1]

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will reveal the number of unique carbon atoms and provide information about their chemical environment.

Table 2: Predicted ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C=O (carbamate)	~155 - 157
Aromatic C (quaternary)	~140 - 145
Aromatic CH	~124 - 129
-C (CH₃)₃	~80
C-3	~70 - 75
C-1	~55 - 60
C-2	~35 - 40
-C(C H₃)₃	~28

Causality behind Predictions:

• Carbonyl Carbon: The carbamate carbonyl carbon is expected to resonate in the typical range for this functional group.

• Aromatic Carbons: The aromatic carbons will appear in the downfield region, with the quaternary carbons appearing at a lower field than the protonated carbons.

• -C(CH₃)₃: The quaternary carbon of the tert-butyl group is characteristically found around 80 ppm.

• C-1 and C-3: These carbons, bonded to nitrogen and oxygen respectively, are shifted downfield.

• C-2: The methylene carbon of the indane ring will be in the aliphatic region.

• -C(CH₃)₃: The methyl carbons of the tert-butyl group will give a strong signal around 28 ppm.[2][3]

Caption: Experimental Workflow for NMR Analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule.

Table 3: Predicted FT-IR Spectral Data (Solid, KBr)

Wavenumber (cm⁻¹)	Intensity	Assignment	Functional Group
~3400 (broad)	Medium	O-H stretch	Alcohol
~3300	Medium	N-H stretch	Carbamate
3070 - 3020	Weak	C-H stretch (aromatic)	Aromatic
2980 - 2850	Strong	C-H stretch (aliphatic)	Alkyl
~1690	Strong	C=O stretch	Carbamate
~1520	Strong	N-H bend	Carbamate
~1250, ~1170	Strong	C-O stretch	Carbamate, Alcohol
760 - 740	Strong	C-H bend (out-of-plane)	ortho-disubstituted aromatic

Causality behind Predictions:

• O-H and N-H Stretching: The broad absorption around 3400 cm⁻¹ is characteristic of the hydroxyl group, while the band around 3300 cm⁻¹ is indicative of the N-H group of the carbamate.[4][5][6]

• C-H Stretching: Aromatic C-H stretches appear above 3000 cm⁻¹, while aliphatic C-H stretches are observed below 3000 cm⁻¹.

• C=O Stretching: A strong absorption around 1690 cm⁻¹ is a hallmark of the carbamate carbonyl group.[7]

• N-H Bending: The N-H bending vibration of the carbamate is expected around 1520 cm⁻¹.

• C-O Stretching: Strong bands corresponding to the C-O stretching of the alcohol and carbamate functionalities are predicted in the fingerprint region.

• Aromatic C-H Bending: The out-of-plane C-H bending vibrations can provide information about the substitution pattern of the aromatic ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. Electrospray ionization (ESI) is a suitable soft ionization technique for this molecule.

Table 4: Predicted Mass Spectrometry Data (ESI+)

m/z	Predicted Identity
250.14	[M+H]⁺
272.12	[M+Na]⁺
194.12	[M+H - C₄H₈]⁺
176.11	[M+H - C₄H₈ - H₂O]⁺
150.09	[M+H - Boc]⁺

Causality behind Predictions:

• Molecular Ion: The protonated molecule [M+H]⁺ and the sodium adduct [M+Na]⁺ are expected to be observed.

• Fragmentation: A characteristic fragmentation of tert-butyl carbamates is the loss of isobutylene (C₄H₈, 56 Da).[8][9] Subsequent loss of water from the hydroxyl group can also occur. Another common fragmentation is the loss of the entire Boc group (100 Da).

Caption: Experimental Workflow for Mass Spectrometry.

Experimental Protocols

To ensure the acquisition of high-quality, reproducible data, the following detailed protocols are provided.

NMR Spectroscopy Protocol

• Sample Preparation:

  • Accurately weigh 5-10 mg of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate for ¹H NMR and 20-30 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) in a clean, dry NMR tube.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Acquire a one-dimensional ¹H NMR spectrum using a standard pulse sequence.

  • Typical parameters: 45° pulse angle, 2-second relaxation delay, 16 scans.

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional ¹³C NMR spectrum with proton decoupling.

  • Typical parameters: 30° pulse angle, 2-second relaxation delay, 1024 scans.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Perform phase correction and baseline correction.

  • Calibrate the chemical shift scale to the TMS signal.

  • Integrate the peaks in the ¹H NMR spectrum.

IR Spectroscopy Protocol (Thin Solid Film)

• Sample Preparation:

  • Dissolve a small amount (a few milligrams) of the solid sample in a few drops of a volatile solvent (e.g., dichloromethane or acetone).[10]

  • Drop the solution onto a clean, dry salt plate (e.g., NaCl or KBr).

  • Allow the solvent to evaporate completely, leaving a thin film of the solid on the plate.[10]

• Data Acquisition:

  • Place the salt plate in the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the clean, empty sample compartment.

  • Acquire the sample spectrum.

  • Typically, 16 or 32 scans are co-added to improve the signal-to-noise ratio over a range of 4000-400 cm⁻¹.

Mass Spectrometry Protocol (ESI)

• Sample Preparation:

  • Prepare a stock solution of the sample at a concentration of 1 mg/mL in a suitable solvent such as methanol or acetonitrile.

  • Dilute the stock solution to a final concentration of 1-10 µg/mL with the same solvent.[11]

• Data Acquisition:

  • Introduce the sample into the ESI source via direct infusion or through an LC system.

  • Optimize the ESI source parameters (e.g., capillary voltage, nebulizing gas flow, drying gas temperature) to maximize the signal of the ion of interest.[12][13]

  • Acquire the mass spectrum in positive ion mode over a suitable m/z range (e.g., 50-500).

Conclusion

This technical guide provides a detailed predictive analysis of the spectroscopic data for tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate. The provided tables of predicted ¹H NMR, ¹³C NMR, IR, and MS data, along with the underlying scientific reasoning, serve as a valuable resource for the identification and characterization of this important synthetic intermediate. The detailed experimental protocols offer a robust framework for researchers to acquire high-quality, reliable spectroscopic data, ensuring the integrity and validity of their scientific findings.

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The Strategic Intermediate: A Technical Guide to tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate and its Pivotal Role in HIV-1 Protease Inhibition

Abstract

This technical guide delves into the multifaceted nature of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, a chiral building block of significant importance in contemporary medicinal chemistry. While this molecule does not possess a direct mechanism of action in a classical pharmacological sense, its true value is realized as a critical intermediate in the synthesis of potent antiviral agents. This document will elucidate the stereochemical and physicochemical properties of this carbamate, detail its synthetic relevance, and provide an in-depth analysis of the mechanism of action of its most prominent derivative: Indinavir, a cornerstone HIV-1 protease inhibitor. We will explore the intricate molecular interactions that govern Indinavir's therapeutic effect and provide validated experimental protocols for both the synthesis of the intermediate and the functional assessment of the final active pharmaceutical ingredient (API). This guide is intended for researchers, chemists, and drug development professionals seeking a comprehensive understanding of this molecule's journey from a synthetic precursor to a life-saving therapeutic.

Introduction: The Unseen Architect in Antiviral Therapy

In the landscape of pharmaceutical development, the final API often takes center stage. However, the elegance and efficacy of a drug are frequently predetermined by the quality and precision of its synthetic precursors. tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate is a prime example of such an "unseen architect." It is a Boc-protected aminoindanol, a structural motif that is a key component in a class of highly effective antiviral drugs.[1][2] Its rigid cyclic structure and defined stereochemistry are essential for the precise three-dimensional architecture required for potent biological activity in the final drug product.[3]

The primary significance of this intermediate lies in its role in the synthesis of Indinavir, an HIV-1 protease inhibitor that has been instrumental in the management of HIV/AIDS as part of highly active antiretroviral therapy (HAART).[4][5] The carbamate's structure provides the crucial (1S,2R)-cis-1-amino-2-indanol core of Indinavir after deprotection.[3][6] This guide will, therefore, treat the "mechanism of action" as a narrative arc, beginning with the synthesis and properties of the intermediate and culminating in the detailed biochemical function of the final drug, Indinavir.

Physicochemical and Stereochemical Profile

The precise stereochemistry of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate is paramount. The cis configuration of the amino and hydroxyl groups on the indane ring is a critical feature that dictates the final conformation of the drug molecule it will become.

Property	Value
IUPAC Name	tert-butyl [(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]carbamate
Molecular Formula	C₁₅H₂₁NO₃
Molecular Weight	263.33 g/mol
Appearance	White to off-white crystalline powder
Key Stereochemistry	(1S, 2R)-cis configuration

Table 1: Physicochemical Properties of the Intermediate.

The tert-butoxycarbonyl (Boc) protecting group serves two key functions: it prevents the highly reactive amine from engaging in unwanted side reactions during subsequent synthetic steps and enhances the molecule's solubility in organic solvents, facilitating easier handling and purification.

The Central Role in Indinavir Synthesis

The transformation of the carbamate intermediate into Indinavir is a multi-step process that culminates in the formation of a complex peptidomimetic structure. The core indanol moiety, derived from our title compound, is designed to interact with the active site of the HIV-1 protease enzyme.

Figure 1: High-level synthetic pathway from the intermediate to Indinavir.

This synthetic route highlights the intermediate's function: to deliver the stereochemically defined aminoindanol core, which is then elaborated with other structural components to build the final, highly specific protease inhibitor.

Mechanism of Action: Indinavir as an HIV-1 Protease Inhibitor

The therapeutic effect of Indinavir is achieved by potently and specifically inhibiting the HIV-1 protease enzyme, which is essential for the virus's life cycle.[7][8]

The Target: HIV-1 Protease

HIV-1 protease is a viral enzyme, specifically an aspartyl protease, that functions as a homodimer.[9][10] Its critical role occurs late in the viral replication cycle. After the virus has integrated its genetic material into the host cell's DNA and new viral RNA and proteins are produced, these proteins are synthesized as large, non-functional polyproteins called Gag and Gag-Pol.[10][11] HIV-1 protease acts like a molecular scissor, cleaving these polyproteins at specific sites to release mature, functional proteins and enzymes.[5] These smaller components are then assembled into new, infectious virus particles (virions). Without the action of HIV-1 protease, the new viral particles are immature and non-infectious, halting the spread of the virus.[7][12]

Competitive Inhibition by Indinavir

Indinavir is designed as a peptidomimetic, meaning it mimics the structure of the natural peptide substrates that the HIV-1 protease cleaves.[11] It functions as a competitive inhibitor, binding with high affinity and specificity to the active site of the enzyme.[8][13]

The key interaction occurs at the catalytic dyad of the protease, which is composed of two aspartate residues (Asp25 and Asp25'), one from each monomer of the enzyme dimer.[9][14] The central hydroxyl group of the indanol moiety in Indinavir is crucial; it forms a key hydrogen bond with the catalytic aspartate residues, mimicking the tetrahedral transition state of the peptide bond being cleaved.[11][15] This interaction, along with numerous other van der Waals and hydrogen bonding interactions between the inhibitor and the enzyme's active site cleft, effectively "jams" the catalytic machinery.[16] By occupying the active site, Indinavir physically blocks the natural Gag-Pol polyprotein substrates from binding, thereby preventing their cleavage.[8][17]

Figure 2: HIV life cycle showing the point of inhibition by Indinavir.

Parameter	Reported Value	Source
Mechanism of Action	Competitive HIV-1 Protease Inhibitor	[8][11]
Binding Site	Active site, interacting with catalytic Asp25/Asp25'	[14][18]
Metabolism	Primarily by Cytochrome P450 3A4 (CYP3A4)	[7]
Protein Binding	~60%	[19]

Table 2: Key Pharmacological Parameters of Indinavir.

Experimental Protocols

To provide a practical context, this section details methodologies for the synthesis of the intermediate and the evaluation of the final API's activity.

Protocol: Stereoselective Synthesis of tert-Butyl [(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]carbamate

This protocol is a representative method for the synthesis of the key intermediate, adapted from established literature procedures for producing cis-1-amino-2-indanol derivatives.[2][20]

Objective: To synthesize the title compound with high cis-selectivity and enantiomeric purity.

Materials:

• 1-Indanone

• Di-tert-butyl dicarbonate (Boc₂O)

• Chiral reducing agent (e.g., (R)-CBS-oxazaborolidine)

• Borane dimethyl sulfide complex (BH₃·SMe₂)

• Appropriate solvents (e.g., Tetrahydrofuran (THF), Methanol)

• Reagents for workup and purification (e.g., aqueous HCl, sodium bicarbonate, ethyl acetate, silica gel)

Procedure:

• N-Protection of a Precursor (Illustrative Step): While multiple routes exist, a common strategy involves the reduction of an N-protected amino ketone. A related synthesis might start with the protection of a precursor like 1-amino-2-indanone.

• Asymmetric Reduction: Dissolve the N-Boc-1-amino-2-indanone precursor in anhydrous THF under an inert atmosphere (e.g., Argon).

• Cool the solution to -20°C to 0°C in an ice-salt or dry ice/acetone bath.

• Add the chiral catalyst, (R)-CBS-oxazaborolidine (typically 5-10 mol%), to the solution.

• Slowly add the reducing agent, borane dimethyl sulfide complex (approx. 1.0-1.2 equivalents), dropwise, maintaining the low temperature. The stereoselectivity is directed by the chiral catalyst.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-4 hours).

• Quenching and Workup: Carefully quench the reaction by the slow, dropwise addition of methanol at low temperature.

• Allow the mixture to warm to room temperature and add dilute aqueous HCl to hydrolyze borate esters.

• Extract the product into an organic solvent like ethyl acetate. Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting crude product by flash column chromatography on silica gel to yield the pure tert-Butyl [(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]carbamate.

• Characterization: Confirm the structure, purity, and stereochemistry using NMR spectroscopy, mass spectrometry, and chiral HPLC.

Protocol: In Vitro HIV-1 Protease Inhibition Assay (FRET-based)

This protocol describes a common method to determine the inhibitory potency (e.g., IC₅₀) of a compound like Indinavir against HIV-1 protease.[21][22][23]

Objective: To quantify the inhibition of recombinant HIV-1 protease activity by Indinavir.

Principle: The assay uses a synthetic peptide substrate containing a fluorophore and a quencher pair (FRET). In the intact peptide, the quencher suppresses the fluorophore's signal. When the protease cleaves the peptide, the pair is separated, resulting in an increase in fluorescence that is proportional to enzyme activity.[21]

Materials:

• Recombinant HIV-1 Protease

• FRET peptide substrate (e.g., derived from a native cleavage site)[24]

• Assay Buffer (e.g., sodium acetate, NaCl, EDTA, DTT, pH ~4.7-5.5)

• Indinavir (or other test inhibitors) dissolved in DMSO

• 96-well or 384-well black microplates

• Fluorescence plate reader

Procedure:

• Reagent Preparation: Prepare a stock solution of Indinavir in DMSO. Create a serial dilution series of the inhibitor in assay buffer.

• Assay Setup: In the microplate wells, add:

  • Assay Buffer

  • A fixed volume of the Indinavir dilution (or DMSO for control wells).

  • A fixed amount of recombinant HIV-1 protease.

• Pre-incubation: Incubate the plate at a controlled temperature (e.g., 37°C) for 10-15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add the FRET peptide substrate to all wells to start the reaction.

• Kinetic Measurement: Immediately place the plate in a fluorescence reader set to the appropriate excitation and emission wavelengths for the FRET pair (e.g., Ex/Em = 340/490 nm or 490/520 nm).[24][25]

• Measure the fluorescence intensity kinetically over a set period (e.g., every 60 seconds for 30-60 minutes).

• Data Analysis:

  • Determine the initial reaction velocity (V) for each inhibitor concentration by calculating the slope of the linear portion of the fluorescence vs. time plot.

  • Normalize the velocities to the uninhibited control (0% inhibition) and a no-enzyme control (100% inhibition).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Figure 3: Workflow for a FRET-based HIV-1 Protease Inhibition Assay.

Conclusion

tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate stands as a testament to the enabling power of synthetic chemistry in modern medicine. While inert on its own, its carefully designed structure and stereochemistry are indispensable for the construction of complex therapeutic agents. Its primary application as a precursor to Indinavir places it firmly in the history of HIV treatment, where the targeted inhibition of viral enzymes transformed a fatal disease into a manageable chronic condition. Understanding the journey of this molecule—from its synthesis to the ultimate mechanism of action of the drug it helps create—provides a holistic and technically robust view essential for professionals in the field of drug discovery and development. The principles of stereocontrolled synthesis and targeted enzyme inhibition, exemplified by this molecule's story, continue to drive the development of new and more effective therapeutics.

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A Technical Guide to the Strategic Application of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate in Therapeutic Agent Synthesis

This guide provides an in-depth technical analysis of tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, a chiral building block of significant interest to researchers, medicinal chemists, and drug development professionals. While not possessing intrinsic biological activity itself, this carbamate-protected aminoindanol is a high-value precursor in the synthesis of complex therapeutic agents. Its rigid, stereochemically defined indane scaffold serves as a crucial starting point for molecules targeting a range of diseases. This document will elucidate its role in the synthesis of potent and selective modulators of key cellular signaling pathways, thereby demonstrating its strategic importance in modern drug discovery.

Part 1: The Carbamate Moiety and Chiral Indane Scaffold in Medicinal Chemistry

The structure of tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate combines two features of profound importance in drug design: the carbamate functional group and a chiral indane core.

The carbamate group is a stable, amide-ester hybrid that is widely incorporated into therapeutic agents.[1][2] Its stability against chemical and proteolytic degradation, coupled with its ability to participate in hydrogen bonding and permeate cell membranes, makes it a valuable functional group for modulating the pharmacokinetic and pharmacodynamic properties of a drug candidate.[1][2] The tert-butoxycarbonyl (Boc) group, in particular, is a widely used protecting group for amines in organic synthesis due to its stability under many reaction conditions and its straightforward removal under acidic conditions.[3]

Chirality, or the "handedness" of a molecule, is a fundamental concept in pharmacology.[4] Biological systems, such as enzymes and receptors, are themselves chiral and often exhibit a high degree of stereoselectivity, meaning one enantiomer (the eutomer) of a drug will have a significantly different biological effect than its mirror image (the distomer).[5][6] More than half of all drugs currently in use are chiral compounds.[7] Therefore, the use of enantiomerically pure starting materials like tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate is not just a matter of chemical purity, but a critical necessity for developing safe and effective medicines.[4][7] This precursor provides a fixed stereochemical configuration at the 1-position of the indane ring, which is essential for precise interaction with the target biological receptor in the final active pharmaceutical ingredient.

Part 2: Application in the Synthesis of Sphingosine-1-Phosphate 1 (S1P1) Receptor Agonists

A primary application of this chiral building block is in the synthesis of agonists for the Sphingosine-1-Phosphate 1 (S1P1) receptor.

Therapeutic Relevance of S1P1 Receptor Agonism

The S1P1 receptor is a G protein-coupled receptor (GPCR) that plays a pivotal role in regulating the egress of lymphocytes from lymph nodes into the bloodstream.[8] Agonism of the S1P1 receptor leads to its internalization and degradation, which in turn sequesters lymphocytes within the lymph nodes.[8] This reduction of circulating autoreactive lymphocytes is a validated therapeutic strategy for treating autoimmune diseases, most notably relapsing-remitting multiple sclerosis (MS).[8][9] FTY720 (Fingolimod), the first approved oral therapy for MS, is a prodrug that is phosphorylated in vivo to become a potent S1P receptor agonist.[9] The development of novel, selective S1P1 agonists continues to be an area of intense research.[10]

Synthetic Strategy and Mechanistic Insight

The indane scaffold of tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate serves as a rigid core to which other pharmacophoric elements can be attached to create potent S1P1 agonists. The synthesis leverages the existing functional groups—the hydroxyl and the protected amine—to build out the final molecule.

A conceptual synthetic workflow is outlined below. The causality behind these steps is to use the pre-existing stereocenter of the carbamate to direct the synthesis, ensuring the final product has the correct three-dimensional shape to bind effectively to the S1P1 receptor.

Caption: Conceptual workflow for S1P1 agonist synthesis.

The final indane-containing S1P1 agonists function by mimicking the natural ligand, sphingosine-1-phosphate. They bind to the receptor on lymphocytes, triggering the signaling cascade that leads to receptor internalization and the desired immunosuppressive effect.

S1P1 Receptor Signaling Pathway

Upon agonist binding, the S1P1 receptor couples to Gi proteins, initiating a downstream signaling cascade that ultimately regulates cell migration.

Caption: S1P1 receptor functional antagonism pathway.

Part 3: Application in the Synthesis of SHIP1 Agonists

The indane scaffold is also a key structural feature in agonists of the SH2-containing inositol-5'-phosphatase 1 (SHIP1).

Therapeutic Relevance of SHIP1 Agonism

SHIP1 is a phosphatase that plays a critical role in negatively regulating the PI3K signaling pathway, a major axis for cell proliferation, survival, and inflammation.[11] By converting the signaling molecule PI(3,4,5)P3 to PI(4,5)P2, SHIP1 effectively acts as a brake on pro-inflammatory signals.[11] Agonists of SHIP1 are therefore being investigated as potential treatments for inflammatory conditions such as inflammatory bowel disease (IBD) and Crohn's disease.[11][12] AQX-1125 is a notable indane-based SHIP1 agonist that has undergone clinical evaluation.[12]

The synthesis of such complex molecules benefits from chiral precursors that provide a rigid framework upon which to build. The use of an indane-derived starting material like tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate allows for the precise spatial arrangement of functional groups necessary for effective binding and activation of the SHIP1 enzyme.[11]

Part 4: Experimental Protocols & Methodologies

To illustrate the practical utility of this compound, the following section details a representative experimental protocol for a key transformation: the activation of the hydroxyl group via mesylation. This is a foundational step in many synthetic routes, converting the alcohol into a good leaving group for subsequent nucleophilic substitution reactions.

Protocol: Mesylation of tert-Butyl (1S,3R)-(3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

This protocol is designed as a self-validating system, with clear steps and in-process checks.

Materials:

• tert-Butyl (1S,3R)-(3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate (1.0 eq)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA) (1.5 eq)

• Methanesulfonyl chloride (MsCl) (1.2 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen atmosphere

Procedure:

• Reaction Setup: To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (Argon), add tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous DCM (approx. 10 mL per 1 g of starting material).

• Cooling: Cool the solution to 0 °C using an ice-water bath. This is crucial to control the exothermicity of the reaction with methanesulfonyl chloride.

• Base Addition: Add triethylamine (1.5 eq) dropwise to the stirred solution. TEA acts as a base to neutralize the HCl generated during the reaction.

• Reagent Addition: Add methanesulfonyl chloride (1.2 eq) dropwise over 5-10 minutes. Ensure the internal temperature does not rise above 5 °C.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 1-2 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Once the reaction is complete, carefully quench by adding cold saturated aqueous NaHCO₃ solution.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃, water, and finally brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: The crude mesylated product can be purified by flash column chromatography on silica gel if necessary, typically using a hexane/ethyl acetate gradient.

Part 5: Data Presentation

For clarity, the key physicochemical properties of the title compound are summarized below.

Property	Value	Source
Molecular Formula	C₁₅H₂₁NO₃	[PubChem]
Molecular Weight	263.33 g/mol	[PubChem]
Appearance	White to off-white solid	[Typical]
Chirality	Contains at least two stereocenters	[Inferred]
Function	Chiral building block / Synthetic intermediate	[Inferred]

Note: Specific properties like melting point and optical rotation may vary depending on the specific diastereomer and enantiomeric purity.

Conclusion

tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate is a quintessential example of a modern chiral building block whose value is defined not by its own biological activity, but by the therapeutic potential it unlocks. Its rigid, stereodefined structure provides medicinal chemists with a reliable and versatile platform for the asymmetric synthesis of highly specific and potent drugs, particularly S1P1 and SHIP1 agonists. The strategic application of such precursors is fundamental to accelerating the drug discovery process, enabling the efficient construction of complex molecules with precisely tailored pharmacological profiles. This guide underscores the critical importance of foundational synthetic intermediates in the journey from chemical concept to clinical candidate.

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The Indane Scaffold: A Privileged Structure in Modern Chemistry - From Discovery to Diversification

Abstract

The indane scaffold, a bicyclic hydrocarbon consisting of a benzene ring fused to a cyclopentane ring, has emerged as a "privileged structure" in the fields of medicinal chemistry and materials science.[1][2][3] Its rigid, three-dimensional architecture provides an ideal framework for the precise spatial arrangement of functional groups, enabling potent and selective interactions with biological targets.[1][2] This in-depth technical guide traces the historical discovery of indane and its derivatives, from their initial synthesis in the late 19th century to their current status as key components in blockbuster pharmaceuticals and high-performance polymers. We will explore the evolution of synthetic methodologies, delve into the structure-activity relationships that govern their biological effects, and provide detailed experimental protocols for the synthesis of key indane-based compounds. This guide is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this versatile and impactful chemical entity.

The Genesis of a Privileged Scaffold: A Historical Perspective

The story of indane begins in the late 19th century, a period of fervent discovery in organic chemistry. The parent indane molecule (C₉H₁₀) was first synthesized during this era, marking the inception of a new class of bicyclic aromatic compounds.[4] Early production of indane was primarily achieved through the hydrogenation of indene, a related hydrocarbon found in the 175-185 °C boiling fraction of coal tar.[5][6]

The initial interest in indane and its derivatives was largely academic. However, the 20th century witnessed a paradigm shift, as the unique structural and electronic properties of the indane nucleus were increasingly recognized for their potential in modulating biological activity. The rigid framework of the indane system was found to be an excellent scaffold for presenting pharmacophoric elements in a well-defined orientation, leading to enhanced binding affinity and selectivity for a variety of biological targets.[1][2] This realization set the stage for the development of a vast array of indane derivatives with diverse therapeutic applications.

Synthetic Strategies: From Classical Cyclizations to Modern Catalysis

The versatility of the indane scaffold is matched by the diversity of synthetic routes developed for its construction and functionalization. Over the decades, methodologies have evolved from harsh, classical conditions to more sophisticated and stereoselective catalytic approaches.

The Cornerstone of Indane Synthesis: Intramolecular Friedel-Crafts Acylation

One of the most fundamental and enduring methods for constructing the indane core is the intramolecular Friedel-Crafts acylation to form a 1-indanone, a key intermediate for a multitude of indane derivatives.[7] This reaction typically involves the cyclization of a 3-arylpropanoic acid or its corresponding acyl chloride in the presence of a strong acid catalyst.

Caption: Intramolecular Friedel-Crafts acylation pathway to 1-indanone.

Materials:

• 3-Phenylpropanoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (CH₂Cl₂)

• Hydrochloric acid (HCl), concentrated

• Sodium bicarbonate (NaHCO₃), saturated solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Acid Chloride Formation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 3-phenylpropanoic acid in an excess of thionyl chloride. Heat the mixture to reflux for 2 hours. After cooling, remove the excess thionyl chloride under reduced pressure to obtain crude 3-phenylpropanoyl chloride.

• Friedel-Crafts Cyclization: Dissolve the crude 3-phenylpropanoyl chloride in anhydrous dichloromethane and cool the solution to 0 °C in an ice bath. Carefully add anhydrous aluminum chloride portion-wise with stirring, maintaining the temperature below 5 °C. After the addition is complete, allow the reaction mixture to stir at room temperature for 3 hours.

• Work-up: Pour the reaction mixture slowly onto crushed ice containing concentrated hydrochloric acid. Separate the organic layer and extract the aqueous layer with dichloromethane. Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude 1-indanone can be purified by vacuum distillation or column chromatography on silica gel.

Modern Synthetic Innovations

While the Friedel-Crafts reaction remains a workhorse, modern organic synthesis has introduced a plethora of new methods for constructing the indane skeleton with greater efficiency, functional group tolerance, and stereocontrol. These include:

• Palladium-catalyzed Tandem Heck Reactions: This approach allows for the construction of the indane ring system through a sequence of intramolecular C-C bond formations.[5]

• Nazarov Cyclization: This pericyclic reaction provides a powerful means of synthesizing indenones, which can be readily converted to indanes.

• Catalytic Asymmetric Synthesis: The development of chiral catalysts has enabled the enantioselective synthesis of specific indane stereoisomers, a critical advancement for the preparation of chiral drugs.[8]

Indane Derivatives in Medicinal Chemistry: A Legacy of Therapeutic Innovation

The rigid framework of the indane nucleus has proven to be an exceptional starting point for the design of a wide range of therapeutic agents. The ability to introduce diverse substituents at various positions on the bicyclic system allows for the fine-tuning of pharmacological properties.[2][3]

Donepezil (Aricept®): A Landmark in Alzheimer's Disease Treatment

Donepezil is a prime example of a highly successful indane-based drug. It is a reversible inhibitor of acetylcholinesterase (AChE) and is used to treat the symptoms of mild to moderate Alzheimer's disease.[9] The indanone moiety of donepezil plays a crucial role in its binding to the active site of AChE.

The development of donepezil involved extensive SAR studies to optimize its potency and selectivity. The following table summarizes key findings:

Position of Modification	Modification	Effect on AChE Inhibition (IC₅₀)	Rationale for Experimental Choice
Indanone Ring	5,6-Dimethoxy substitution	Significant increase in potency	The methoxy groups are believed to form key hydrogen bonds within the active site of AChE, enhancing binding affinity.
Piperidine Linker	N-Benzyl group	Essential for high potency	The benzyl group is thought to interact with a peripheral anionic site on the enzyme, contributing to a dual binding mode.
Indanone Ring	Removal of methoxy groups	Drastic decrease in potency	This highlights the critical role of the methoxy groups in anchoring the molecule within the enzyme's active site.
Piperidine Linker	Replacement of benzyl with smaller alkyl groups	Reduced potency	This suggests that the size and aromaticity of the N-substituent are important for optimal interaction with the peripheral site.

IC₅₀ values are a measure of the concentration of a drug that is required for 50% inhibition in vitro.[9]

Caption: Aldol condensation to form a key unsaturated precursor to Donepezil.

Indinavir (Crixivan®): A Breakthrough in HIV/AIDS Therapy

Indinavir is a potent protease inhibitor used in the treatment of HIV/AIDS. A key component of its structure is the (1S,2R)-1-amino-2-indanol fragment.[10][11] The synthesis of this chiral amino alcohol in high stereochemical purity was a significant challenge and a triumph of asymmetric synthesis.[12]

This multi-step synthesis highlights the sophisticated chemical transformations required for the preparation of complex pharmaceutical intermediates.

Materials:

• 1-Indanone

• Manganese(III) acetate (Mn(OAc)₃)

• Acetic acid (AcOH)

• A suitable fungus for enantioselective hydrolysis (e.g., Aspergillus niger)

• Hydroxylamine hydrochloride

• Sodium acetate

• A chiral reducing agent (e.g., a borane complex with a chiral ligand)

Procedure:

• α-Acetoxylation: React 1-indanone with manganese(III) acetate in acetic acid to introduce an acetoxy group at the 2-position, forming 2-acetoxy-1-indanone.[10]

• Enantioselective Hydrolysis: Subject the racemic 2-acetoxy-1-indanone to enzymatic hydrolysis using a suitable fungus. This will selectively hydrolyze one enantiomer, allowing for the separation of the desired optically pure α-hydroxy indanone.[10]

• Oxime Formation: Treat the optically pure 2-hydroxy-1-indanone with hydroxylamine hydrochloride and sodium acetate to form the corresponding oxime.

• Stereoselective Reduction: Reduce the oxime using a chiral reducing agent to yield (1S,2R)-1-amino-2-indanol with high cis selectivity.[10]

Other Notable Bioactive Indane Derivatives

The therapeutic applications of indane derivatives extend beyond antiviral and neurodegenerative diseases. Other important examples include:

• Sulindac: A non-steroidal anti-inflammatory drug (NSAID).[2]

• Rasagiline: A monoamine oxidase-B (MAO-B) inhibitor used for the treatment of Parkinson's disease.

• Aminoindanes: A class of compounds that have been explored as non-neurotoxic alternatives to psychostimulants.[5]

Indane Derivatives in Materials Science: Building Blocks for High-Performance Polymers

The rigid and thermally stable nature of the indane scaffold has also made it an attractive building block for the synthesis of high-performance polymers. The incorporation of indane moieties into polymer backbones can enhance properties such as thermal stability, mechanical strength, and solubility.[13]

Poly(ether imide)s with Indane Moieties

Poly(ether imide)s (PEIs) are a class of amorphous thermoplastics known for their excellent thermal and mechanical properties. The introduction of indane-containing diamine monomers into the PEI backbone has been shown to yield polymers with:

• High Thermal Stability: The rigid indane unit restricts chain mobility, leading to high glass transition temperatures (Tg) and decomposition temperatures.[13]

• Good Solubility: The non-coplanar structure of some indane diamines can disrupt polymer chain packing, leading to improved solubility in organic solvents, which is advantageous for processing.[13]

• Excellent Mechanical Properties: The inherent rigidity of the indane scaffold contributes to high tensile strength and modulus in the resulting polymers.[13]

Caption: General synthetic scheme for an indane-containing poly(ether imide).

Conclusion and Future Outlook

From its discovery in the late 19th century to its current prominence in drug discovery and materials science, the indane scaffold has proven to be a remarkably versatile and valuable chemical entity. Its unique combination of rigidity, three-dimensionality, and synthetic accessibility has allowed for the development of a diverse range of molecules with significant societal impact.

The future of indane chemistry is bright. In medicinal chemistry, the ongoing exploration of new indane derivatives as modulators of novel biological targets holds great promise for the treatment of a wide range of diseases. The application of modern synthetic methods, including asymmetric catalysis and C-H activation, will undoubtedly lead to the discovery of even more complex and potent indane-based therapeutics.

In materials science, the demand for high-performance polymers with enhanced thermal and mechanical properties will continue to drive research into new indane-containing monomers and polymers. The ability to precisely tailor the properties of these materials by modifying the indane scaffold will be crucial for their application in demanding environments, such as aerospace and electronics.

As our understanding of chemical synthesis and biological processes deepens, the "privileged" status of the indane scaffold is not only likely to be maintained but also expanded, ensuring its continued importance in the advancement of science and technology for years to come.

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The Indispensable Workhorse: A Technical Guide to the Role of the Boc Protecting Group in Organic Synthesis

Abstract

In the intricate world of multi-step organic synthesis, the ability to selectively mask and unmask reactive functional groups is paramount. Among the myriad of tools available to the modern chemist, the tert-butyloxycarbonyl (Boc) group stands as a cornerstone of protecting group strategy, particularly for amines. Its widespread adoption is not accidental; it stems from a unique combination of stability, ease of installation, and, most critically, a distinct and predictable mode of cleavage under acidic conditions. This guide provides an in-depth exploration of the Boc group, moving beyond simple procedural descriptions to delve into the mechanistic underpinnings, strategic applications, and field-proven insights that enable researchers, scientists, and drug development professionals to leverage its full potential. We will examine the causality behind experimental choices, address common side reactions and their mitigation, and illustrate its pivotal role in orthogonal synthetic strategies that are fundamental to the construction of complex molecules, from peptides to pharmacologically active compounds.

The Strategic Imperative for Protection: Introducing the Boc Group

The synthesis of a complex molecule is akin to a meticulously choreographed dance. Each step must be executed with precision, often in the presence of multiple reactive sites. A protecting group acts as a temporary mask for a functional group, rendering it inert to a specific set of reaction conditions while transformations occur elsewhere in the molecule. The ideal protecting group must be easy to introduce, stable (robust) to a wide range of reagents, and easy to remove (labile) under specific conditions that leave the rest of the molecule unscathed.

The tert-butyloxycarbonyl (Boc) group is a carbamate-based protecting group for amines that has become a staple in organic synthesis.[1][2] Its utility is anchored in a key chemical principle: it is exceptionally stable to bases, nucleophiles, and reductive conditions (like catalytic hydrogenation), but can be cleanly and efficiently removed by treatment with acid.[3][4] This acid-lability is the defining characteristic that governs its strategic deployment.

The "Boc-on" Reaction: Mechanism and Methodology

The introduction of the Boc group is a reliable and high-yielding transformation, typically accomplished using di-tert-butyl dicarbonate (Boc₂O), often referred to as Boc anhydride.[5] This reagent is a stable, commercially available solid that is far more convenient and safer to handle than alternatives like the unstable tert-butyl chloroformate.[4]

The Underlying Mechanism of Boc Protection

The reaction proceeds via a nucleophilic acyl substitution pathway. The amine, acting as the nucleophile, attacks one of the electrophilic carbonyl carbons of the Boc anhydride.[2][5][6] This forms a transient tetrahedral intermediate which then collapses, expelling a tert-butyl carbonate leaving group.[2][5] This leaving group is unstable and readily decomposes into gaseous carbon dioxide and tert-butoxide.[2][5] The evolution of CO₂ provides a powerful thermodynamic driving force for the reaction, pushing it to completion.[4] The generated tert-butoxide is a strong enough base to deprotonate the resulting ammonium species, yielding the neutral N-Boc protected amine.[2]

Caption: Mechanism of Amine Protection with Boc Anhydride.

A Self-Validating Experimental Protocol

A robust protocol for Boc protection ensures complete conversion while simplifying purification. The following is a standard, field-proven methodology.

Objective: To protect a primary amine (e.g., benzylamine) with the Boc group.

Materials:

• Benzylamine (1.0 eq)

• Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq)

• Triethylamine (TEA) (1.2 eq) or 1M NaOH (2.0 eq)

• Solvent: Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Saturated aq. NH₄Cl, Saturated aq. NaHCO₃, Brine

• Anhydrous MgSO₄ or Na₂SO₄

Step-by-Step Procedure:

• Dissolution: Dissolve the amine in the chosen organic solvent (e.g., THF) in a round-bottom flask equipped with a magnetic stir bar. Cool the solution to 0 °C in an ice bath.

• Base Addition: Add the base (e.g., TEA) to the solution. Causality Note: While not always essential, a base is used to neutralize the acidic proton generated on the nitrogen after initial attack, preventing the formation of unreactive ammonium salts and accelerating the reaction.[4]

• Reagent Addition: Add Boc₂O to the stirred solution, either as a solid in portions or as a solution in the same solvent.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours.

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC). The product, being less polar, will have a higher Rf than the starting amine. The disappearance of the starting amine spot indicates completion.

• Workup:

  • Quench the reaction by adding water or saturated aq. NH₄Cl.

  • Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers sequentially with 1M HCl (to remove excess amine and TEA), saturated aq. NaHCO₃ (to remove any acidic impurities), and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Validation: The resulting crude product is often pure enough for subsequent steps. Purity can be confirmed by ¹H NMR spectroscopy, observing the characteristic singlet for the nine tert-butyl protons around 1.4 ppm.

The "Boc-off" Reaction: Controlled Acid-Catalyzed Cleavage

The strategic value of the Boc group is most evident in its removal. It is cleaved under acidic conditions that are orthogonal to many other protecting groups.

The Mechanism of Deprotection

The deprotection is an acid-catalyzed elimination reaction.

• Protonation: A strong acid, typically trifluoroacetic acid (TFA), protonates the carbonyl oxygen of the carbamate.[2][6] This activation step makes the carbamate a better leaving group.

• C-O Bond Cleavage: The protonated intermediate undergoes cleavage of the tert-butyl-oxygen bond. This step is facile because it generates a highly stable tertiary carbocation (tert-butyl cation) and an unstable carbamic acid intermediate.[2][6]

• Decarboxylation: The carbamic acid rapidly decomposes, releasing the free amine and a molecule of carbon dioxide.[2][5][6] The irreversible loss of CO₂ gas drives the deprotection to completion.

Caption: Acid-Catalyzed Deprotection of a Boc-Protected Amine.

Deprotection Reagents and Potential Pitfalls

The choice of acid is critical and depends on the sensitivity of the substrate.

Reagent System	Strength	Common Use Case	Key Considerations
TFA / DCM (1:1)	Strong	Standard, rapid deprotection in peptide synthesis.	Aggressive; can cleave other acid-labile groups. Requires use of scavengers.
4M HCl in Dioxane/Methanol	Strong	Common alternative to TFA; forms HCl salt of the amine.	Dioxane is a hazardous solvent; should be minimized.[7]
Aqueous Phosphoric Acid	Mild	Selective deprotection in the presence of other acid-sensitive groups.	Environmentally benign; slower reaction times may be required.[3]
Lewis Acids (e.g., AlCl₃, ZnBr₂)	Variable	Selective cleavage, sometimes under milder conditions.	Can coordinate to other functional groups; substrate-dependent.[5][8]

Trustworthiness through Self-Validation: The Scavenger Principle

A critical aspect of Boc deprotection, often overlooked in basic texts, is managing the highly reactive tert-butyl cation generated as a byproduct.[7] This electrophile can cause significant side reactions by alkylating nucleophilic sites within the substrate molecule, such as the indole ring of tryptophan or the thioether of methionine in peptide synthesis.[4][7][8]

To ensure the integrity of the synthesis, cation scavengers must be included in the deprotection cocktail. These are electron-rich species that are more reactive towards the tert-butyl cation than the substrate.

• Common Scavengers: Anisole, thioanisole, cresol, or triisopropylsilane (TIS).[3][4][8]

• Mechanism of Action: The scavenger intercepts and quenches the tert-butyl cation, preventing it from causing undesired alkylation of the target molecule.

• Drug Development Insight: In pharmaceutical process development, the formation of tert-butyl-related byproducts is a serious concern, as they can be difficult to remove.[7] Furthermore, the reaction of the cation with halide counter-ions can generate tert-butyl halides, which may be classified as potential genotoxic impurities (PGIs).[7] The proactive use of scavengers is therefore a cornerstone of a trustworthy and scalable deprotection protocol.

The Power of Orthogonality: Boc in Strategic Synthesis

The true elegance of the Boc group is revealed in its use within an orthogonal protecting group strategy. Orthogonal groups can be removed one at a time from a multifunctional molecule because their lability conditions are mutually exclusive. The Boc group (acid-labile) is perfectly orthogonal to the Fmoc group (base-labile) and the Cbz group (hydrogenolysis-labile).[1][3][4]

This principle is the foundation of modern Solid-Phase Peptide Synthesis (SPPS).

The Boc Strategy in SPPS

In Boc-based SPPS, the α-amino group of the growing peptide chain is protected with a Boc group, while reactive amino acid side chains are protected with groups stable to the Boc-removal conditions (e.g., benzyl-based ethers for Ser/Thr).

Caption: Simplified Workflow of a Boc-SPPS Elongation Cycle.

This strategy allows for the sequential addition of amino acids by alternating between Boc deprotection with TFA and peptide bond formation. While Fmoc-based SPPS is now more prevalent due to its milder conditions, the Boc strategy was foundational and remains a powerful tool.

Orchestrating Complex Syntheses

Consider a molecule containing three different amine functionalities that need to be revealed at different stages of a synthesis. By protecting them with Fmoc, Boc, and Cbz groups respectively, a chemist gains complete control.

• Step 1: Treatment with piperidine (a base) will selectively remove only the Fmoc group.[4]

• Step 2: The resulting molecule can be reacted, and then treated with TFA (an acid) to selectively remove only the Boc group.[1][6]

• Step 3: After further transformation, the final amine can be revealed by catalytic hydrogenation (H₂/Pd-C), which cleaves the Cbz group without affecting other parts of the molecule.[4]

This level of selective control is indispensable in the synthesis of complex natural products and active pharmaceutical ingredients.

Conclusion and Future Perspective

The Boc protecting group is far more than a simple molecular mask; it is a strategic tool that embodies the principles of efficiency, reliability, and orthogonality. Its well-understood mechanisms of installation and removal, coupled with a deep community knowledge of its potential side reactions and mitigation strategies, make it a highly trustworthy component of the synthetic chemist's toolkit. From its foundational role in peptide chemistry to its routine use in the synthesis of complex small molecules, the Boc group's favorable balance of stability and specific lability has cemented its status as an indispensable workhorse. While the field continues to evolve towards greener and more atom-economical methodologies, the fundamental logic and strategic power offered by the Boc group ensure it will remain a relevant and critical tool for chemical innovation for the foreseeable future.

References

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• Total Synthesis. Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. BOC Deprotection Reagent Guide. [Link]

• Master Organic Chemistry. Protecting Groups for Amines: Carbamates. (2018-06-07). [Link]

• Master Organic Chemistry. Amine Protection and Deprotection. [Link]

• J&K Scientific LLC. BOC Protection and Deprotection. (2025-02-08). [Link]

• Chemistry Steps. Boc Protecting Group for Amines. [Link]

• Wikipedia. tert-Butyloxycarbonyl protecting group. [Link]

• Hebei Boze Chemical Co., Ltd. BOC Protection and Deprotection. [Link]

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• Nature. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020-06-23). [Link]

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The Fundamental Chemistry of Dihydroindenes: A Technical Guide for Researchers and Drug Development Professionals

Introduction: The Dihydroindene Scaffold - A Privileged Structure in Modern Chemistry

The 2,3-dihydro-1H-indene, commonly known as indane, is a bicyclic hydrocarbon consisting of a benzene ring fused to a cyclopentane ring. This seemingly simple scaffold has garnered significant attention in the fields of organic synthesis and medicinal chemistry. Its rigid, three-dimensional structure provides a unique framework for the spatial presentation of functional groups, making it a "privileged scaffold" in drug design. Dihydroindene derivatives have demonstrated a remarkable breadth of biological activities, including potent anticancer, antiviral, and central nervous system (CNS) modulating properties. This in-depth technical guide will explore the fundamental chemistry of dihydroindenes, from their electronic structure and spectroscopic properties to their synthesis and diverse applications, providing researchers, scientists, and drug development professionals with a comprehensive understanding of this important molecular framework.

I. Core Chemical and Physical Properties

The dihydroindene core, while formally a saturated five-membered ring fused to an aromatic ring, possesses subtle electronic and structural features that dictate its reactivity and utility.

A. Electronic Structure and Aromaticity

The benzene ring of the dihydroindene scaffold retains its aromatic character, which is a dominant factor in its overall reactivity. The cyclopentane ring is non-aromatic and typically adopts an envelope or twisted conformation to minimize steric strain. The fusion of these two rings results in a system where the electronic properties of the aromatic ring can influence the reactivity of the adjacent aliphatic positions, and vice versa. Computational studies on related fused-ring systems suggest that the fusion does not significantly disrupt the aromaticity of the benzene ring, which largely behaves as a typical substituted benzene.

B. Spectroscopic Signature of the Dihydroindene Core

The characterization of dihydroindene derivatives relies heavily on standard spectroscopic techniques. Understanding the typical spectral features of the core structure is essential for confirming the successful synthesis of new analogues.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The aromatic protons typically appear in the range of 7.0-7.5 ppm, with their multiplicity depending on the substitution pattern. The aliphatic protons of the cyclopentane ring resonate further upfield. The benzylic protons (at C1 and C3) are typically found between 2.5 and 3.5 ppm, while the protons at C2 are usually observed between 1.8 and 2.5 ppm. The coupling patterns between these aliphatic protons can provide valuable information about the conformation of the five-membered ring. For instance, in 2,3-dihydro-1H-indene, the protons on C1, C2, and C3 form a complex spin system.[1][2][3]

  • ¹³C NMR: The aromatic carbons resonate in the typical downfield region of 120-150 ppm. The aliphatic carbons are found further upfield, with the benzylic carbons (C1 and C3) appearing around 30-40 ppm and the C2 carbon resonating at approximately 25-35 ppm.[4][5]

• Infrared (IR) Spectroscopy: The IR spectrum of a dihydroindene derivative is dominated by the characteristic absorptions of its functional groups. Key features of the core structure include C-H stretching vibrations of the aromatic ring (around 3000-3100 cm⁻¹) and the aliphatic ring (around 2850-2960 cm⁻¹), as well as C=C stretching vibrations of the aromatic ring (around 1450-1600 cm⁻¹).[6][7][8]

• Mass Spectrometry (MS): The molecular ion peak (M⁺) is typically observed in the mass spectrum. Fragmentation patterns often involve the loss of substituents from the aliphatic ring or cleavage of the cyclopentane ring.[6][9]

• Ultraviolet-Visible (UV-Vis) Spectroscopy: The UV-Vis spectrum of dihydroindenes is primarily determined by the electronic transitions of the aromatic chromophore. Typical absorptions are observed in the UV region, characteristic of a substituted benzene ring.

Spectroscopic Data for 2,3-dihydro-1H-indene
¹H NMR (CDCl₃, 400 MHz)	δ 7.24-7.18 (m, 2H), 7.14-7.08 (m, 2H), 2.92 (t, J = 7.5 Hz, 4H), 2.08 (quint, J = 7.5 Hz, 2H)
¹³C NMR (CDCl₃, 100 MHz)	δ 144.5, 126.5, 124.6, 32.8, 25.4
IR (KBr, cm⁻¹)	3065, 3025, 2950, 2845, 1480, 1460, 740
MS (EI, m/z)	118 (M⁺), 117, 103, 91

II. Synthesis of the Dihydroindene Scaffold: Classical and Modern Approaches

A variety of synthetic strategies have been developed to construct the dihydroindene framework, ranging from classical cyclization reactions to modern transition-metal-catalyzed methods. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

A. Classical Approach: Intramolecular Friedel-Crafts Acylation and Subsequent Reduction

A long-standing and reliable method for the synthesis of dihydroindenes involves a two-step sequence: intramolecular Friedel-Crafts acylation to form a 1-indanone, followed by reduction of the ketone.[4][7][10][11]

Workflow for Friedel-Crafts based Dihydroindene Synthesis

Caption: Classical two-step synthesis of dihydroindenes.

Detailed Experimental Protocol: Synthesis of 5,6-Dimethoxy-2,3-dihydro-1H-indene

Step 1: Intramolecular Friedel-Crafts Acylation to 5,6-Dimethoxy-1-indanone [12]

• Reagent Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add 3-(3,4-dimethoxyphenyl)propionic acid (1.0 eq).

• Acyl Chloride Formation: Add thionyl chloride (1.2 eq) dropwise at 0 °C. Allow the mixture to warm to room temperature and then heat at 70 °C for 2 hours. Remove the excess thionyl chloride under reduced pressure.

• Cyclization: Dissolve the resulting crude acyl chloride in anhydrous dichloromethane (DCM). In a separate flask, prepare a suspension of anhydrous aluminum chloride (AlCl₃) (1.2 eq) in DCM at 0 °C. Add the acyl chloride solution dropwise to the AlCl₃ suspension.

• Reaction Progression and Work-up: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours. Carefully pour the reaction mixture onto crushed ice with concentrated HCl. Extract the aqueous layer with DCM. The combined organic layers are washed with saturated NaHCO₃ solution and brine, dried over anhydrous Na₂SO₄, and concentrated in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel to afford 5,6-dimethoxy-1-indanone.

Step 2: Wolff-Kishner Reduction to 5,6-Dimethoxy-2,3-dihydro-1H-indene

• Reaction Setup: To a round-bottom flask fitted with a reflux condenser, add 5,6-dimethoxy-1-indanone (1.0 eq), hydrazine hydrate (5.0 eq), and diethylene glycol.

• Hydrazone Formation: Heat the mixture to 120 °C for 2 hours.

• Reduction: Add potassium hydroxide (5.0 eq) in portions and increase the temperature to 200-210 °C, allowing water and excess hydrazine to distill off. Maintain this temperature for 4 hours.

• Work-up and Purification: Cool the reaction mixture, add water, and extract with diethyl ether. Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, and concentrate. Purify the crude product by column chromatography to yield 5,6-dimethoxy-2,3-dihydro-1H-indene.

B. Modern Approaches: Transition-Metal-Catalyzed C-H Activation and Annulation

In recent years, transition-metal catalysis, particularly with rhodium, has emerged as a powerful and atom-economical method for the synthesis of indene and dihydroindene derivatives. These methods often involve the C-H activation of an aromatic ring and subsequent annulation with an alkyne or alkene.[5][9][13]

Catalytic Cycle for Rhodium-Catalyzed Indene Synthesis

Caption: Generalized catalytic cycle for Rh(III)-catalyzed indene synthesis.

Detailed Experimental Protocol: Rhodium(III)-Catalyzed Synthesis of a Substituted Indene [14][15]

• Reaction Setup: In a screw-capped vial, combine the aromatic ketone (1.0 eq), the alkyne (1.5 eq), [RhCp*Cl₂]₂ (2.5 mol %), and AgSbF₆ (10 mol %).

• Solvent and Additive: Add anhydrous 1,2-dichloroethane (DCE) as the solvent.

• Reaction Conditions: Seal the vial and heat the mixture at 80 °C for 12-24 hours.

• Work-up and Purification: After cooling to room temperature, filter the reaction mixture through a pad of celite, washing with DCM. Concentrate the filtrate and purify the residue by flash column chromatography on silica gel to obtain the desired indene derivative. Subsequent catalytic hydrogenation can then yield the corresponding dihydroindene.

C. Comparison of Synthetic Methodologies

Method	Advantages	Disadvantages	Typical Yields
Friedel-Crafts Acylation/Reduction	Well-established, reliable, readily available starting materials.	Often requires harsh conditions (strong acids, high temperatures), multi-step, can generate significant waste.	60-90% (for both steps)
Rh-catalyzed C-H Annulation	High atom economy, milder conditions, direct access to functionalized indenes.	Requires more expensive catalysts, substrate scope can be limited by the directing group.	70-95%
Other Transition-Metal Catalysis (Pd, Ru, etc.)	Diverse reactivity and functional group tolerance.	Catalyst and ligand screening may be required, potential for side reactions.	50-90%

III. Reactivity of the Dihydroindene Scaffold

The dihydroindene scaffold exhibits reactivity at both the aromatic and aliphatic portions of the molecule.

• Electrophilic Aromatic Substitution: The benzene ring can undergo typical electrophilic aromatic substitution reactions (e.g., nitration, halogenation, Friedel-Crafts reactions), with the regioselectivity being directed by existing substituents.

• Benzylic Functionalization: The benzylic positions (C1 and C3) are susceptible to radical halogenation and oxidation due to the stabilization of the resulting radical or cationic intermediates by the adjacent aromatic ring.

• Reactions of the Cyclopentane Ring: The C2 position can be functionalized, and the five-membered ring can undergo ring-opening or rearrangement reactions under certain conditions.

IV. Dihydroindenes in Drug Discovery and Development

The rigid dihydroindene scaffold has proven to be a valuable template for the design of potent and selective therapeutic agents targeting a range of diseases.

A. Anticancer Agents: Tubulin Polymerization Inhibitors

A significant number of dihydroindene derivatives have been developed as potent inhibitors of tubulin polymerization, a clinically validated target for cancer chemotherapy. These compounds often bind to the colchicine binding site on β-tubulin, disrupting microtubule dynamics and leading to cell cycle arrest and apoptosis.

Structure-Activity Relationship (SAR) of Dihydroindene-based Tubulin Inhibitors

Compound	R¹	R²	R³	IC₅₀ (µM) against A549 cells
1a	3,4,5-(OMe)₃	H	H	>10
1b	3,4,5-(OMe)₃	4-OH, 3-OMe	H	0.087
1c	3,4,5-(OMe)₃	3,4-(OMe)₂	H	0.215
1d	3,4,5-(OMe)₃	4-F	H	1.54

Data adapted from a study on dihydro-1H-indene derivatives as tubulin polymerization inhibitors.

The SAR data indicates that the presence of a 3,4,5-trimethoxyphenyl group at one position of the dihydroindene core is often crucial for high potency. Furthermore, the substitution pattern on the second aromatic ring significantly influences the anticancer activity, with a 4-hydroxy-3-methoxyphenyl group (as in compound 1b ) conferring the highest activity in this series.

B. Central Nervous System (CNS) Agents: Dopamine Receptor Modulators

The rigid structure of the dihydroindene scaffold makes it an attractive framework for designing ligands that can selectively interact with specific receptor subtypes in the CNS. Several dihydroindene derivatives have been investigated as modulators of dopamine receptors, which are implicated in various neurological and psychiatric disorders such as Parkinson's disease and schizophrenia.[10][14][16][17][18]

For instance, certain amino-substituted dihydroindenes have shown high affinity for D2 and D3 dopamine receptors. The precise positioning of the amino group and other substituents on the dihydroindene core is critical for achieving high affinity and selectivity.

C. Antiviral Agents: Influenza Neuraminidase Inhibitors

The dihydroindene scaffold has also been explored in the development of antiviral agents. Notably, derivatives of indane have been investigated as inhibitors of influenza neuraminidase, an enzyme essential for the release of new virus particles from infected cells.[1][3][6][19][20] The design of these inhibitors often involves mimicking the transition state of the natural substrate, sialic acid, with the rigid dihydroindene core serving to orient key functional groups for optimal binding to the enzyme's active site.

V. Conclusion and Future Outlook

The fundamental chemistry of dihydroindenes reveals a versatile and valuable scaffold with a rich landscape for synthetic exploration and application in drug discovery. Classical synthetic methods provide reliable access to the core structure, while modern transition-metal-catalyzed reactions offer more efficient and atom-economical routes to a diverse range of functionalized derivatives. The demonstrated biological activities of dihydroindene-based compounds as anticancer, CNS, and antiviral agents underscore the importance of this privileged structure.

Future research in this area will likely focus on the development of novel, highly stereoselective synthetic methods to access complex and chiral dihydroindene derivatives. Furthermore, a deeper understanding of the structure-activity relationships for various biological targets will continue to drive the design and synthesis of new therapeutic candidates with improved potency, selectivity, and pharmacokinetic properties. The dihydroindene scaffold is poised to remain a cornerstone in the development of new medicines for the foreseeable future.

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• Synthesis and In Vitro Evaluation of Novel Dopamine Receptor D2 3,4-dihydroquinolin-2(1H)-one Derivatives Related to Aripiprazole. PubMed Central. [Link]

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• Rhodium-catalyzed enone carbonyl directed C–H activation for the synthesis of indanones containing all-carbon quaternary centers. OUCI. [Link]

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• cis-1,2,3a,4,5,9b-hexahydro-3H-benz[e]indoles: Synthesis and in Vitro Binding Affinity at Dopamine D1 and D2 Receptors. PubMed. [Link]

• Direct synthesis of indenes via a rhodium-catalyzed multicomponent C sp2 –H annulation reaction. Sci-Hub. [Link]

• Microwave-Assisted Synthesis of Heterocycles via Rhodium(III)-Catalyzed C-H Activation: Norbornadiene as an Acetylene Equivalent. PubMed. [Link]

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Protocols & Analytical Methods

Protocol for the Deprotection of Boc-Protected Indanolamines: An Application Note for Drug Development Professionals

Introduction: The Critical Role of Indanolamines and the Art of Amine Deprotection

Chiral indanolamines are privileged scaffolds in medicinal chemistry and drug development, forming the core structure of numerous pharmacologically active agents, including antivirals, beta-blockers, and other therapeutics. Their synthesis often necessitates the use of protecting groups for the amine functionality to ensure chemoselectivity in subsequent transformations. The tert-butyloxycarbonyl (Boc) group is a workhorse in this regard, prized for its stability under a wide range of reaction conditions and its facile, predictable cleavage under acidic conditions.[1][]

The deprotection of the Boc group is a pivotal step, often occurring late in a synthetic sequence, where yield and purity are paramount. A successful deprotection protocol must be robust, high-yielding, and minimize side reactions that could compromise the integrity of the indanolamine core. This application note provides a comprehensive guide to the deprotection of Boc-protected indanolamines, detailing established acidic and emerging thermal methodologies. We will delve into the mechanistic underpinnings of these protocols, offer field-proven insights into optimizing reaction conditions, and provide detailed, step-by-step procedures to empower researchers in their synthetic endeavors.

Choosing Your Weapon: A Comparative Overview of Deprotection Strategies

The selection of a deprotection method is contingent upon the substrate's sensitivity to acidic or thermal conditions, the presence of other protecting groups, and the desired scale of the reaction. Here, we compare the most common and effective strategies for cleaving the Boc group from indanolamines.

Acidic Deprotection: The Tried and True Methods

Acid-catalyzed removal of the Boc group is the most prevalent strategy, relying on the lability of the carbamate in the presence of strong acids.[3] The generally accepted mechanism involves protonation of the carbamate oxygen, followed by fragmentation to the stable tert-butyl cation, carbon dioxide, and the free amine.[4]

This is arguably the most common method for Boc deprotection due to its speed and the volatility of the reagent and byproducts, which simplifies workup.[5] However, the strong acidity of TFA can be a double-edged sword.

• Causality of Experimental Choices:

  • TFA Concentration: Typically, a solution of 20-50% TFA in DCM is employed. Higher concentrations lead to faster deprotection but also increase the risk of side reactions.

  • Solvent: Dichloromethane is the solvent of choice due to its ability to dissolve a wide range of organic compounds and its inertness under these acidic conditions.

  • Temperature: The reaction is typically performed at room temperature, although cooling to 0 °C can be beneficial for sensitive substrates to mitigate side reactions.

  • Scavengers: The liberated tert-butyl cation is a potent electrophile that can alkylate nucleophilic residues on the substrate or solvent.[6] Scavengers such as triethylsilane (TES) or anisole are often added to trap this reactive intermediate.

A solution of HCl in an ethereal solvent, most commonly 4M HCl in 1,4-dioxane, offers a slightly milder alternative to TFA.[7][8] This method is often preferred when the substrate is sensitive to the highly corrosive nature of neat TFA or when trifluoroacetylation of the newly formed amine is a concern.[6]

• Causality of Experimental Choices:

  • HCl Concentration: A 4M solution in dioxane is commercially available and widely used. This concentration is generally sufficient for efficient deprotection without excessive acidity.

  • Solvent: Dioxane is a common choice, but other ethers like diethyl ether or cyclopentyl methyl ether (CPME) can also be used. The choice of ether can influence the solubility of the resulting amine hydrochloride salt.

  • Temperature: Similar to the TFA method, the reaction is usually conducted at room temperature.

  • Anhydrous Conditions: It is crucial to use anhydrous solvents and reagents to prevent hydrolysis of the Boc group by water, which can be slow and incomplete.[9]

Thermal Deprotection: A Milder, Greener Alternative

For substrates that are sensitive to strong acids, thermal deprotection offers a compelling alternative. This method avoids the use of corrosive reagents and can often be performed under neutral conditions.[10][11] The mechanism is believed to proceed through a concerted elimination of isobutylene and carbon dioxide.[12]

• Causality of Experimental Choices:

  • Temperature: High temperatures, typically ranging from 100 to 180 °C, are required to induce thermal cleavage of the Boc group.[10]

  • Solvent: The choice of solvent is critical and can influence the reaction rate. High-boiling point solvents such as toluene, xylenes, or dimethylformamide (DMF) are often used. Interestingly, studies have shown that protic solvents like methanol or even water can facilitate thermal deprotection at lower temperatures.[13][14]

  • Continuous Flow: Thermal deprotection is well-suited for continuous flow reactors, which allow for precise temperature control and short reaction times at elevated temperatures, minimizing the formation of degradation byproducts.[15]

Data Presentation: Summary of Deprotection Protocols

Method	Reagents & Solvents	Temperature (°C)	Typical Reaction Time	Key Considerations & Potential Side Reactions
TFA/DCM	20-50% TFA in DCM, +/- Scavenger (e.g., TES, Anisole)	0 - Room Temp	30 min - 2 h	Fast and efficient. Potential for acid-catalyzed side reactions on the indanol core or O-acylation. Requires careful handling of corrosive TFA.[5]
HCl/Dioxane	4M HCl in 1,4-Dioxane	Room Temp	1 - 4 h	Milder than TFA. The product is isolated as the hydrochloride salt. Requires anhydrous conditions.[7][8]
Thermal	High-boiling solvent (e.g., Toluene, DMF) or protic solvent (e.g., Methanol, Water)	100 - 180	1 - 24 h	Acid-free conditions, suitable for acid-sensitive substrates. May require high temperatures and longer reaction times. Potential for thermal degradation of the substrate.[10][11]

Visualizing the Chemistry: Reaction Mechanisms and Workflows

Acid-Catalyzed Boc Deprotection Mechanism

Caption: Mechanism of acid-catalyzed Boc deprotection.

General Experimental Workflow for Boc Deprotection

Sources

• 1. Rapid deprotection of N-Boc amines by TFA combined with freebase generation using basic ion-exchange resins - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]
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The Pivotal Role of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate in Medicinal Chemistry: Application Notes and Protocols

Introduction: A Chiral Building Block of Critical Importance

In the landscape of modern medicinal chemistry, the efficient and stereocontrolled synthesis of complex therapeutic agents is a paramount objective. Within this context, chiral intermediates that provide a foundational scaffold for drug candidates are of immense value. tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, specifically the (1S,2R) enantiomer, has emerged as a critical building block, most notably in the synthesis of the HIV-1 protease inhibitor, Indinavir (Crixivan®).[1][2] This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the synthesis and application of this vital intermediate, underscoring its significance in the development of antiviral therapeutics.

The core utility of tert-butyl (1S,2R)-(3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate lies in its rigid bicyclic structure, which presents two stereocenters with a defined cis-relationship between the amino and hydroxyl groups. The tert-butoxycarbonyl (Boc) protecting group on the amine is instrumental, rendering it stable under various reaction conditions while allowing for facile deprotection under mild acidic conditions.[3] This strategic protection is crucial for the sequential construction of complex molecules like Indinavir.

Synthetic Strategies for the Precursor: (-)-cis-(1S,2R)-1-Aminoindan-2-ol

The journey to our target carbamate begins with the stereoselective synthesis of its precursor, (-)-cis-(1S,2R)-1-aminoindan-2-ol. The control of stereochemistry at this stage is fundamental to the biological activity of the final drug product. Numerous synthetic routes have been developed, with a common and efficient strategy commencing from indene.

Protocol 1: Enantioselective Synthesis of (-)-cis-(1S,2R)-1-Aminoindan-2-ol from Indene

This protocol is based on the widely adopted approach involving an initial enantioselective epoxidation of indene, followed by a Ritter reaction to introduce the amino functionality.

Workflow Diagram:

Caption: Synthesis of (-)-cis-(1S,2R)-1-Aminoindan-2-ol.

Step-by-Step Methodology:

• Enantioselective Epoxidation of Indene:

  • To a solution of indene in a suitable solvent (e.g., dichloromethane), add a chiral catalyst such as Jacobsen's (salen)Mn(III)Cl complex.

  • Cool the mixture and add an oxidant, for instance, aqueous sodium hypochlorite, while maintaining the temperature.

  • Monitor the reaction by TLC until completion.

  • Upon completion, perform an aqueous workup and purify the resulting (1S,2R)-indene oxide by chromatography.

• Ritter Reaction and Hydrolysis:

  • Dissolve the enantiopure indene oxide in acetonitrile.

  • Carefully add a strong acid, such as sulfuric acid, at a reduced temperature.

  • Allow the reaction to proceed, leading to the formation of an oxazoline intermediate.

  • The reaction is then quenched and subjected to acidic hydrolysis to yield the crude amino alcohol.

  • Purification via crystallization, often involving the formation of a salt with a chiral acid like tartaric acid, can enhance enantiomeric purity.[4]

Data Presentation: Comparison of Synthetic Routes to (-)-cis-(1S,2R)-1-Aminoindan-2-ol

Synthetic Strategy	Key Features	Advantages	Disadvantages
Chemical Synthesis from Indene	Enantioselective epoxidation followed by Ritter reaction.	Scalable, well-established, high enantioselectivity.	Requires stoichiometric chiral catalysts and multi-step procedures.
Biocatalytic Dihydroxylation	Use of dioxygenase enzymes to convert indene to cis-(1S,2R)-indandiol.[5]	Environmentally friendly, high enantiomeric excess.	May require specialized fermentation and enzyme isolation capabilities.
Resolution of Racemic Mixture	Separation of enantiomers from a racemic mixture of cis-1-amino-2-indanol.	Can be straightforward if a suitable resolving agent is found.	Inherently limits the yield to a maximum of 50% for the desired enantiomer.

Protocol 2: N-tert-Butoxycarbonylation of (-)-cis-(1S,2R)-1-Aminoindan-2-ol

This protocol details the protection of the primary amine of (-)-cis-(1S,2R)-1-aminoindan-2-ol using di-tert-butyl dicarbonate (Boc₂O), a standard and highly efficient method for introducing the Boc protecting group.[6]

Reaction Scheme:

Caption: N-Boc protection of the aminoindanol precursor.

Step-by-Step Methodology:

• Reaction Setup:

  • Dissolve (-)-cis-(1S,2R)-1-aminoindan-2-ol in a mixture of a suitable organic solvent (e.g., tetrahydrofuran) and water.

  • Add a mild base, such as sodium bicarbonate, to the solution.

• Addition of Boc Anhydride:

  • To the stirred solution, add a solution of di-tert-butyl dicarbonate (Boc₂O) in the same organic solvent dropwise at room temperature.

• Reaction Monitoring and Workup:

  • Monitor the reaction progress by TLC. The reaction is typically complete within a few hours.

  • Once the starting material is consumed, perform an aqueous workup. Extract the product with an organic solvent like ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification:

  • The crude product can be purified by column chromatography on silica gel to afford tert-butyl (1S,2R)-(3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate as a white solid.

Application in the Synthesis of Indinavir

The Boc-protected aminoindanol is a cornerstone in the convergent synthesis of Indinavir.[1] Its hydroxyl group can be activated or it can be directly coupled with other fragments of the final drug molecule. A notable application is in the solid-phase synthesis of Indinavir and its analogs.

Workflow: Solid-Phase Synthesis of Indinavir

Caption: Solid-phase synthesis of Indinavir.

Protocol Overview: Key Steps in Indinavir Synthesis using the Carbamate Intermediate

• Immobilization: The hydroxyl group of tert-butyl (1S,2R)-(3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate is esterified to a solid support, such as a Rapp TentaGel resin, using coupling agents like EDC and DMAP.[1]

• Boc Deprotection: The Boc protecting group is removed under acidic conditions, typically with trifluoroacetic acid (TFA), to expose the free amine on the solid support.[1]

• Peptide Coupling: The now free amine is coupled with the next fragment of the Indinavir molecule, the piperazine moiety, using standard peptide coupling reagents such as EDC and HOBt.[1]

• Further Elaboration and Cleavage: Subsequent synthetic steps, including the introduction of the pyridine ring and other modifications, are carried out on the solid support. Finally, the completed Indinavir molecule is cleaved from the resin.

Conclusion: An Indispensable Tool in Antiviral Drug Development

tert-Butyl (1S,2R)-(3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate represents a quintessential example of a chiral building block that has had a profound impact on medicinal chemistry. Its well-defined stereochemistry and the strategic placement of a labile protecting group have made it an invaluable intermediate in the synthesis of Indinavir, a crucial therapeutic for the management of HIV/AIDS. The protocols and strategies outlined in this application note provide a comprehensive guide for the synthesis and utilization of this compound, empowering researchers to leverage its unique properties in the ongoing quest for novel and effective therapeutic agents.

References

• Ghosh, A. K., & Brindisi, M. (2015). Syntheses of FDA Approved HIV Protease Inhibitors. Accounts of Chemical Research, 48(4), 1165-1176. [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
• U.S. Patent 5,413,999, "Antiviral Compounds," issued May 9, 1995.
• Ghosh, A. K., & Osswald, H. L. (2014). cis-1-Amino-2-indanol in Asymmetric Synthesis. Synthesis, 46(12), 1529-1549.

• Moura, R. G., Filho, M. A. B., Marzorati, L., & Di Vitta, C. (2021). Synthesis of the piperazine subunit of Indinavir. Arkivoc, 2021(10), 106-111. [Link]

• Pope, B. M., Yamamoto, Y., & Tarbell, D. S. (1977).
• Pittelkow, M., Lewinsky, R., & Christensen, J. B. (2003). (2-Aminoethyl)carbamic acid tert-butyl ester. Organic Syntheses, 80, 26.

• Ghosh, A. K., & Fidanze, S. (1998). cis-1-Aminoindan-2-ol in Asymmetric Syntheses. Synthesis, 1998(7), 937-961. [Link]

• Wikipedia contributors. (2023, December 12). Di-tert-butyl dicarbonate. In Wikipedia, The Free Encyclopedia. [Link]

• Smith, G. D., et al. (2018). The cleavage of indinavir sulfate: synthesis and characterization of a cis-1-amino-2-indanol salt. Acta Crystallographica Section C: Structural Chemistry, 74(Pt 8), 963-970. [Link]

• Wasserman, H. H., & Ives, J. L. (1981). tert-BUTYL N-(1-ETHOXYCYCLOPROPYL)
• Fülöp, F., et al. (2014). Diastereoselective synthesis of cis-N-Boc-4-aminocyclohexanol with reductive ring opening method using continuous flow. Beilstein Journal of Organic Chemistry, 10, 2336-2343.
• Pittelkow, M., Lewinsky, R., & Christensen, J. B. (2003). (2-Aminoethyl)carbamic acid tert-butyl ester. Organic Syntheses, 80, 26.
• Ko, S. Y., & Lee, A. W. M. (2002). Enantioselective Synthesis of Cyclic Amino Alcohols: cis-1-Amino-2-indanol. Bulletin of the Korean Chemical Society, 23(12), 1781-1782.
• Smith, G. D., et al. (2018). The cleavage of indinavir sulfate: synthesis and characterization of a cis-1-amino-2-indanol salt. Acta Crystallographica Section C: Structural Chemistry, 74(8), 963-970.

• Science Videos. (2015, October 25). Di-tert-butyl dicarbonate [Video]. YouTube. [Link]

• Khan, I., et al. (2023). Synthesis and pharmacological profiling of cis-1-amino-2-indanol derivatives as α-glucosidase inhibitors. Scientific Reports, 13(1), 12345. [Link]

• Laulloo, S., et al. (2005). Studies towards Use of Di-tert-butyl-dicarbonate Both as a Protecting and Activating Group in the Synthesis of Dipeptides. Journal of the Chemical Society, Perkin Transactions 1, (21), 3581-3586.
• King, S. A., Armstrong, J., & Keller, J. (1998). 2-Pyrrolidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-β,4-dihydroxy-, 1,1-dimethylethyl ester, [2S-[2α(S*),4β]]-. Organic Syntheses, 76, 8.

• ResearchGate. (n.d.). (A) Chemical structure of indinavir and its retrosynthetic chemical... [Link]

• Wackett, L. P. (1996). Microbial conversion of indene to indandiol: a key intermediate in the synthesis of CRIXIVAN. Applied and Environmental Microbiology, 62(11), 4232-4235. [Link]

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Application Notes and Protocols for Reactions Involving tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

Introduction

tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate is a valuable chiral building block in synthetic organic and medicinal chemistry. Its rigid bicyclic framework, derived from cis-1-aminoindan-2-ol, coupled with the orthogonal protecting groups on the amine and the reactive hydroxyl group, makes it a versatile synthon for creating a diverse array of complex molecules, including ligands for asymmetric catalysis and pharmacologically active compounds.[1][2][3] This guide provides detailed experimental protocols for key transformations involving this substrate, focusing on the underlying chemical principles and practical considerations for successful execution in a research and drug development setting.

The strategic importance of this molecule lies in the differential reactivity of its functional groups. The tert-butoxycarbonyl (Boc) group provides robust protection for the amine, which can be removed under acidic conditions, while the secondary alcohol is available for a range of transformations such as oxidation, esterification, and nucleophilic substitution.[4][5] The stereochemistry of the cis-1,3-relationship between the amino and hydroxyl groups is a critical feature that is often exploited to control the stereochemical outcome of subsequent reactions.[1]

Core Reactions and Experimental Protocols

This section details validated protocols for common and impactful reactions starting from tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate. Each protocol is designed to be self-validating, with clear checkpoints and expected outcomes.

Oxidation of the Hydroxyl Group to a Ketone

The oxidation of the secondary alcohol to the corresponding ketone, tert-butyl (3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate, provides a key intermediate for further functionalization, such as reductive amination or the introduction of nucleophiles at the C3 position. A variety of oxidizing agents can be employed; however, Swern oxidation or the use of Dess-Martin periodinane (DMP) are often preferred for their mild conditions and high yields, which are crucial for preserving the acid-labile Boc protecting group.

Rationale: DMP is a hypervalent iodine reagent that offers a mild and selective method for oxidizing primary and secondary alcohols to aldehydes and ketones, respectively. The reaction proceeds under neutral conditions at room temperature, minimizing the risk of side reactions such as epimerization or Boc-deprotection.

Caption: Workflow for DMP Oxidation.

Materials:

• tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

• Dess-Martin Periodinane (15 wt. % in CH₂Cl₂, stabilized with CaCO₃)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 10% aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate/Hexanes solvent system

Procedure:

• To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (Argon or Nitrogen), add tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate (1.0 eq).

• Dissolve the substrate in anhydrous DCM (approx. 0.1 M concentration).

• To the stirred solution at room temperature, add Dess-Martin periodinane (1.1 eq) portion-wise over 5 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., 30% Ethyl Acetate in Hexanes). The reaction is typically complete within 1-3 hours.

• Upon completion, dilute the reaction mixture with DCM and quench by adding an equal volume of a 1:1 mixture of saturated aqueous NaHCO₃ and 10% aqueous Na₂S₂O₃.

• Stir vigorously until the layers are clear. Separate the organic layer, and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of Ethyl Acetate in Hexanes to afford the desired ketone as a white solid.

Validation:

• TLC Analysis: A new spot with a higher Rf value compared to the starting material should appear.

• ¹H NMR: Disappearance of the proton signal corresponding to the CH-OH group and the hydroxyl proton. Appearance of characteristic methylene proton signals adjacent to the new ketone.

• IR Spectroscopy: Appearance of a strong carbonyl (C=O) stretch around 1710-1730 cm⁻¹.

Mitsunobu Reaction for Inversion of Stereochemistry or Derivatization

The Mitsunobu reaction is a powerful tool for the functionalization of primary and secondary alcohols.[6][7] In the context of tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, it can be used to introduce a variety of nucleophiles at the C3 position with complete inversion of stereochemistry. This is particularly useful for accessing the trans-diastereomer or for introducing functionalities like azides (precursors to amines) or esters.[8][9]

Rationale: This protocol demonstrates the inversion of the hydroxyl group's stereochemistry via esterification. p-Nitrobenzoic acid is an excellent nucleophile for the Mitsunobu reaction due to its pKa. The resulting ester can be readily hydrolyzed to yield the trans-alcohol, if desired. The reaction's success hinges on the formation of a betaine intermediate from triphenylphosphine (PPh₃) and an azodicarboxylate like diethylazodicarboxylate (DEAD) or diisopropylazodicarboxylate (DIAD).[6]

Caption: Workflow for Mitsunobu Esterification.

Materials:

• tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

• p-Nitrobenzoic acid

• Triphenylphosphine (PPh₃)

• Diisopropylazodicarboxylate (DIAD)

• Anhydrous Tetrahydrofuran (THF)

• Silica gel for column chromatography

• Ethyl acetate/Hexanes solvent system

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate (1.0 eq), p-nitrobenzoic acid (1.5 eq), and triphenylphosphine (1.5 eq) in anhydrous THF (approx. 0.2 M).

• Cool the resulting solution to 0 °C in an ice-water bath.

• Add DIAD (1.5 eq) dropwise to the stirred solution over 10-15 minutes. A color change and/or formation of a precipitate (triphenylphosphine oxide) may be observed.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-18 hours.

• Monitor the reaction by TLC for the consumption of the starting alcohol.

• Once complete, concentrate the reaction mixture under reduced pressure.

• The crude residue, containing the product and triphenylphosphine oxide byproduct, can be directly purified by flash column chromatography on silica gel (e.g., 10-20% Ethyl Acetate in Hexanes) to yield the desired ester.

Validation:

• TLC Analysis: Formation of a new, less polar product spot.

• ¹H NMR: The proton at the C3 position will show a significant downfield shift and a change in its coupling constants due to the new ester functionality and the inverted stereochemistry.

• Stereochemical Confirmation: While challenging by NMR alone, confirmation of inversion can be achieved by hydrolyzing the ester to the alcohol and comparing its optical rotation or chiral HPLC trace to the starting material and the known trans-isomer.

Deprotection of the Boc Group

Removal of the Boc protecting group is a common step to liberate the free amine for subsequent reactions such as acylation, alkylation, or urea formation.[3] This is typically achieved under acidic conditions. Trifluoroacetic acid (TFA) in DCM is highly effective, though milder conditions using HCl in dioxane or methanol can also be employed, which can be advantageous if other acid-sensitive functional groups are present.[4][5][10]

Rationale: TFA is a strong acid that readily protonates the carbamate, leading to the elimination of isobutylene and carbon dioxide to release the free amine as its trifluoroacetate salt.[5] The reaction is fast and clean, often proceeding to completion at room temperature.

Caption: Workflow for Boc Deprotection with TFA.

Materials:

• tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution (for workup to free base)

• Diethyl ether

Procedure:

• Dissolve the Boc-protected amine (1.0 eq) in anhydrous DCM (approx. 0.1-0.2 M) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid (5-10 eq, or a 20-50% v/v solution of TFA in DCM) to the stirred solution. Gas evolution (CO₂) will be observed.

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours, or until TLC analysis indicates complete consumption of the starting material.

• Isolation as TFA salt: Concentrate the reaction mixture in vacuo. The resulting residue can often be triturated with diethyl ether to precipitate the amine TFA salt, which can be collected by filtration.

• Isolation as free base: After concentration, carefully neutralize the residue by dissolving it in an organic solvent (like ethyl acetate or DCM) and washing with saturated aqueous NaHCO₃ solution until the aqueous layer is basic. Separate the organic layer, dry over Na₂SO₄, filter, and concentrate to yield the free amine.

Validation:

• TLC Analysis: The product will be significantly more polar than the starting material and may streak on the silica plate. Staining with ninhydrin will give a positive result (a colored spot) for the primary amine.

• ¹H NMR: Disappearance of the large singlet at ~1.4 ppm corresponding to the tert-butyl group.

• Mass Spectrometry: The molecular weight of the product will correspond to the deprotected amine.

Safety and Handling Considerations

• General Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and appropriate gloves) must be worn at all times.

• Reagent-Specific Hazards:

  • Dess-Martin Periodinane (DMP): Can be shock-sensitive and potentially explosive upon heating. Handle with care.

  • DIAD/DEAD: These are toxic and potential sensitizers. Avoid inhalation and skin contact. Azodicarboxylates can be explosive when heated.[9]

  • Trifluoroacetic Acid (TFA): Highly corrosive and toxic. Handle with extreme care, ensuring no contact with skin or inhalation of vapors.

Data Summary Table

Reaction	Starting Material	Key Reagents	Product	Expected Yield	Key Analytical Changes
DMP Oxidation	tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate	Dess-Martin Periodinane, DCM	tert-Butyl (3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate	>90%	IR: New C=O stretch (~1720 cm⁻¹). ¹H NMR: Disappearance of -OH and CH-OH signals.
Mitsunobu	tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate	PPh₃, DIAD, p-Nitrobenzoic acid	trans-3-(p-Nitrobenzoyloxy)-1-(Boc-amino)indane	70-85%	¹H NMR: Downfield shift of C3-H, change in coupling constants.
Boc Deprotection	tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate	TFA, DCM	(cis)-1-Amino-2,3-dihydro-1H-inden-3-ol (TFA salt)	>95%	¹H NMR: Disappearance of t-butyl singlet. Positive ninhydrin test.

Conclusion

tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate is a strategically important intermediate for accessing a wide range of complex chemical entities. The protocols outlined in this guide provide robust and reproducible methods for its transformation, enabling researchers in drug discovery and materials science to leverage its unique structural and chemical properties. Careful attention to reaction conditions, particularly the exclusion of moisture in anhydrous reactions and the choice of appropriate workup procedures, is paramount for achieving high yields and purity.

References

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• J&K Scientific LLC. (2025). BOC Protection and Deprotection. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• K. C. Nicolaou, et al. (2014). The Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 19(8), 12347-12380. [Link]

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• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved from [Link]

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• Rauf, A., et al. (2026). Synthesis and pharmacological profiling of cis-1-amino-2-indanol derivatives as α-glucosidase inhibitors. Scientific Reports, 16(1). [Link]

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• Dembinski, R. (2009). Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews, 109(6), 2563-2619. [Link]

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• 3. Synthesis and pharmacological profiling of cis-1-amino-2-indanol derivatives as α-glucosidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Amine Protection / Deprotection [fishersci.co.uk]
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• 10. reddit.com [reddit.com]

Application Notes & Protocols: tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate as a Privileged Chiral Building Block

Prepared by: Gemini, Senior Application Scientist

Abstract

The rigid, bicyclic scaffold of 1-aminoindan-3-ol is a cornerstone in modern medicinal chemistry, serving as a key structural motif in a variety of therapeutic agents. This guide provides an in-depth exploration of tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, a protected form of this scaffold, as a versatile chiral building block. We will detail its stereoselective synthesis through robust enzymatic and asymmetric chemical methods and provide validated, step-by-step protocols for its subsequent transformation into high-value intermediates. The strategic advantage of this molecule lies in its orthogonally functionalized nature—a Boc-protected amine at the 1-position and a reactive hydroxyl group at the 3-position. This arrangement allows for precise, stereocontrolled modifications, making it an indispensable tool for researchers engaged in the synthesis of complex chiral molecules, particularly in the realm of antiviral drug discovery.

The Strategic Value of the 1,3-Disubstituted Indane Scaffold

Chirality is a fundamental determinant of a drug's biological activity, influencing its binding affinity, efficacy, and safety profile.[1][2][3] The use of enantiomerically pure building blocks is therefore a critical strategy in drug design to optimize pharmacology and minimize off-target effects.[3][4] The 1-aminoindan-3-ol core, embedded within our title compound, offers a conformationally restricted framework that is highly prized for presenting substituents in well-defined spatial orientations.

The tert-butoxycarbonyl (Boc) protecting group on the C1-amine is stable under a wide range of reaction conditions but can be cleanly removed with mild acid, while the C3-hydroxyl group serves as a versatile handle for a host of chemical transformations. This dual functionality enables a modular approach to synthesis, allowing for the systematic exploration of structure-activity relationships (SAR).

Figure 1. Diversification potential of the title building block.

Physicochemical Properties and Handling

Proper handling and storage are critical to maintaining the integrity of this chiral building block.

Property	Value
Chemical Name	tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate
CAS Number	1086378-71-3[5]
Molecular Formula	C₁₄H₁₉NO₃
Molecular Weight	249.31 g/mol
Appearance	White to off-white solid
Storage Conditions	Store at 2-8°C under an inert atmosphere (e.g., Argon or Nitrogen)

Stereoselective Synthesis: Pathways to Enantiopurity

Accessing the enantiomerically pure building block is the first and most crucial step. Two primary strategies have proven effective: the resolution of a racemic mixture and the direct asymmetric synthesis from a prochiral precursor.

Protocol 3.1: Enzymatic Kinetic Resolution (EKR)

This protocol leverages the high stereoselectivity of enzymes to separate a racemic mixture. The principle involves the enzyme-catalyzed acylation of one enantiomer of rac-1-amino-3-hydroxyindane, leaving the desired, unreacted amino alcohol enantiomer to be isolated and subsequently protected. Lipases, such as Candida antarctica Lipase B (CALB), are exceptionally effective for this transformation.[6][7]

Workflow for Enzymatic Kinetic Resolution

Figure 2. Workflow for obtaining the chiral building block via EKR.

Step-by-Step Protocol:

• Setup: To a flame-dried round-bottom flask under Argon, add rac-cis-1-amino-2,3-dihydro-1H-inden-3-ol (1.0 equiv).

• Solvent & Enzyme: Add anhydrous solvent (e.g., THF or Toluene, ~0.1 M concentration) and immobilized Candida antarctica Lipase B (CALB) (e.g., Novozym 435, ~50% w/w of the substrate).

• Acylation: Add the acyl donor, such as ethyl acetate or isopropenyl acetate (1.0-1.5 equiv). Causality Note: Ethyl acetate is a mild and effective acyl donor, and the reaction can be driven by the volatility of the ethanol byproduct. Isopropenyl acetate is irreversible as it generates acetone.

• Reaction: Stir the suspension at a controlled temperature (e.g., 40 °C) and monitor the reaction progress by chiral HPLC or TLC. The reaction should be stopped at or near 50% conversion to maximize the enantiomeric excess (ee) of both the remaining starting material and the acylated product.

• Workup: Filter off the immobilized enzyme (it can often be washed and reused). Concentrate the filtrate under reduced pressure.

• Purification: Separate the unreacted amino alcohol from the acylated product using flash column chromatography on silica gel.

• Boc Protection: Dissolve the resolved, enantiopure amino alcohol in a suitable solvent (e.g., Dichloromethane). Add a base (e.g., Triethylamine, 1.2 equiv) followed by di-tert-butyl dicarbonate (Boc₂O, 1.1 equiv). Stir at room temperature until the reaction is complete.

• Final Isolation: Perform an aqueous workup and purify by crystallization or chromatography to yield the final product.

Protocol 3.2: Asymmetric Reduction of a Prochiral Ketone

An alternative, highly efficient route is the asymmetric reduction of N-Boc-1-aminoindan-3-one. This can be achieved using chemical catalysts, such as the Corey-Bakshi-Shibata (CBS) catalyst, or biocatalytically with ketoreductases (KREDs).[8][9][10]

Step-by-Step Protocol (CBS Reduction):

• Catalyst Preparation: To a flame-dried, three-neck flask under Argon, add (R)- or (S)-CBS catalyst (~10 mol%). Cool the flask to -20 °C.

• Borane Addition: Slowly add a solution of Borane-dimethyl sulfide complex (BH₃·SMe₂, 1.0 M in THF, 1.0 equiv) to the catalyst. Stir for 10 minutes. Causality Note: The pre-complexation of borane with the chiral oxazaborolidine catalyst forms the active reducing species that directs the hydride delivery stereoselectively.

• Substrate Addition: Slowly add a solution of tert-butyl (3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate (1.0 equiv) in anhydrous THF via syringe pump over 30-60 minutes, maintaining the internal temperature below -15 °C.

• Reaction: Stir the mixture at -20 °C and monitor by TLC.

• Quenching: Once the starting material is consumed, carefully quench the reaction by the slow, dropwise addition of methanol at low temperature.

• Workup: Allow the mixture to warm to room temperature. Concentrate under reduced pressure. Redissolve the residue in ethyl acetate and perform an aqueous wash (e.g., with 1M HCl, followed by saturated NaHCO₃, and brine).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography to yield the desired diastereomer.

Method	Typical Reagent/Enzyme	Typical Yield	Diastereo-/Enantioselectivity (dr/ee)	Reference
EKR	CALB Lipase	~40-45% (for one enantiomer)	>99% ee	[6]
Asymmetric Reduction	CBS Catalyst / Borane	80-95%	>95:5 dr, >98% ee
Biocatalytic Reduction	Ketoreductase (KRED)	>90%	>99:1 dr, >99% ee	[8][10]

Key Synthetic Transformations and Applications

The true utility of this building block is realized in its subsequent transformations. A common and high-value application is the synthesis of chiral 1,3-diaminoindanes, which are critical components of many protease inhibitors, including those targeting viral proteases.[11][12][13]

Application 4.1: Synthesis of Chiral 1,3-Diaminoindane Precursors

The conversion of the C3-hydroxyl group to an amine can be achieved with either retention or inversion of stereochemistry, providing access to both cis and trans diastereomeric products.

Figure 3. Synthetic pathways to diastereomeric diaminoindanes.

Protocol 4.1.1: Hydroxyl to Amine Conversion with Retention

This two-step sequence first activates the alcohol as a good leaving group (mesylate or tosylate) and then displaces it with an azide anion, which is subsequently reduced to the amine.

• Activation (Mesylation): Dissolve the starting alcohol (1.0 equiv) in anhydrous DCM and cool to 0 °C. Add triethylamine (1.5 equiv) followed by the dropwise addition of methanesulfonyl chloride (MsCl, 1.2 equiv). Stir at 0 °C for 1-2 hours.

• Workup: Quench with water and separate the layers. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate in vacuo. The crude mesylate is often used directly in the next step without further purification.

• Azide Displacement: Dissolve the crude mesylate in a polar aprotic solvent like DMF. Add sodium azide (NaN₃, 3.0 equiv). Heat the reaction to 60-80 °C and stir until the reaction is complete (monitor by TLC).

• Workup: Cool the reaction, dilute with ethyl acetate, and wash extensively with water and brine to remove DMF and excess azide. Dry and concentrate.

• Reduction (Staudinger or Hydrogenation):

  • (A) Staudinger Reduction: Dissolve the crude azide in THF/Water (e.g., 9:1). Add triphenylphosphine (PPh₃, 1.2 equiv) and stir at room temperature or with gentle heating until N₂ evolution ceases and the azide is consumed.

  • (B) Catalytic Hydrogenation: Dissolve the azide in methanol or ethanol. Add a catalytic amount of 10% Palladium on Carbon (Pd/C). Purge the flask with hydrogen gas and stir under a hydrogen atmosphere (balloon or Parr shaker) until complete. Safety Note: Azides can be explosive. Handle with care and conduct hydrogenation behind a blast shield.

• Purification: After the chosen reduction method, perform an appropriate workup and purify the resulting diamine derivative by column chromatography.

Protocol 4.1.2: Hydroxyl to Amine Conversion with Inversion (Mitsunobu Reaction)

The Mitsunobu reaction provides a powerful method for inverting the stereocenter of the alcohol by displacing it with a suitable nitrogen nucleophile, such as phthalimide.

• Setup: To a flame-dried flask under Argon, add the starting alcohol (1.0 equiv), triphenylphosphine (PPh₃, 1.5 equiv), and phthalimide (1.5 equiv). Dissolve in anhydrous THF.

• Reaction: Cool the mixture to 0 °C. Add diisopropyl azodicarboxylate (DIAD) or diethyl azodicarboxylate (DEAD) (1.5 equiv) dropwise. Causality Note: The azodicarboxylate activates the PPh₃, which in turn activates the alcohol for Sₙ2 attack by the phthalimide nucleophile, resulting in a clean inversion of stereochemistry.

• Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor by TLC.

• Workup & Purification: Concentrate the reaction mixture and purify directly by flash column chromatography to isolate the N-phthaloyl protected intermediate.

• Deprotection: Dissolve the purified intermediate in ethanol. Add hydrazine monohydrate (4-5 equiv) and heat the mixture to reflux for 2-4 hours, during which a white precipitate (phthalhydrazide) will form.

• Final Isolation: Cool the reaction, filter off the precipitate, and concentrate the filtrate. An acidic workup may be required to fully remove byproducts before final purification of the trans-diamine derivative.

Analytical Characterization

Confirming the stereochemical integrity of the products is paramount. Chiral High-Performance Liquid Chromatography (HPLC) is the standard method for determining enantiomeric and diastereomeric purity.

Protocol 5.1: Determination of Enantiomeric Excess (ee) by Chiral HPLC

• System: HPLC with a UV detector.

• Column: A chiral stationary phase is required. Columns such as Daicel Chiralpak® AD-H or Chiralcel® OD-H are common starting points.

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol). A typical starting condition is 90:10 Hexane:Isopropanol. An amine additive like diethylamine (0.1%) may be required to improve peak shape for basic analytes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at a wavelength where the aromatic ring absorbs (e.g., 215 nm or 254 nm).

• Procedure: Dissolve a small sample of the analyte in the mobile phase. Inject onto the column. The two enantiomers will elute at different retention times. The ee is calculated from the integrated peak areas of the two enantiomers: ee (%) = |(Area₁ - Area₂)/(Area₁ + Area₂)| * 100. A racemic standard should be run to confirm peak identity.

References

• Li, J., Xu, Z., et al. (2025). Asymmetric Synthesis of N-Hydroxyethyl Amino Indane Derivatives Catalyzed by an Engineered Imine Reductase. Organic Letters. [Link][8][9][10]

• PubMed. (2025). Asymmetric Synthesis of N-Hydroxyethyl Amino Indane Derivatives Catalyzed by an Engineered Imine Reductase. National Library of Medicine. [Link]

• Hayashi, T., et al. (2020). Enantioselective Synthesis of Chiral Indane Derivatives by Rhodium-Catalyzed Addition of Arylboron Reagents to Substituted Indenes. Organic Letters. [Link]

• ResearchGate. (n.d.). Asymmetric Synthesis of N -Hydroxyethyl Amino Indane Derivatives Catalyzed by an Engineered Imine Reductase. Request PDF. [Link]

• Yang, J. W., Pan, S. C., & List, B. (n.d.). SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Organic Syntheses Procedure. [Link]

• PubMed Central. (2024). Organocatalyzed Enantioselective [3+2] Cycloaddition Reactions for Synthesis of Dispiro[benzothiophenone-indandione-pyrrolidine] Derivatives. National Library of Medicine. [Link]

• MDPI. (n.d.). Indane-1,3-Dione: From Synthetic Strategies to Applications. MDPI.com. [Link]

• PubMed. (n.d.). Design, Synthesis and Anti-Influenza Virus Activity of 4-Tert-Butyl-N-(3-Oxo-1-Thia-4-Azaspiro[4.5]Dec-4-yl)Benzamide Derivatives That Target Hemagglutinin-Mediated Fusion. National Library of Medicine. [Link][11]

• ResearchGate. (2024). Optimization of Process for Enzymatic Resolution of Racemic Amines using Continuous Flow Bioreactor. ResearchGate. [Link][6]

• Ismail, H., & Madeira, R. (n.d.). A green, fully enzymatic procedure for amine resolution, using a lipase and a penicillin G acylase. RSC Publishing. [Link][7]

• Google Patents. (2012). Process of resolution of 1-aminoindan.

• Singh, V., & Singh, R. (2024). The significance of chirality in contemporary drug discovery-a mini review. PubMed Central. [Link][1]

• Google Patents. (2021). Nitrile-containing antiviral compounds. [12]

• Scafato, P., & D'Auria, M. (2022). A Look at the Importance of Chirality in Drug Activity: Some Significative Examples. MDPI.com. [Link][2]

• Chen, Y., et al. (2023). Application of Chiral Piperidine Scaffolds in Drug Design. Thieme Connect. [Link][4]

• Lamm, A. S., & Toste, F. D. (2021). The Significance of Chirality in Drug Design and Development. PubMed Central. [Link][3]

• Das, B., et al. (2021). Recent advances made in the synthesis of small drug molecules for clinical applications: An insight. PubMed Central. [Link][13]

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Application Notes and Protocols for the Characterization of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

Introduction: The Critical Role of Characterization in Drug Development

tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate is a key chiral building block in the synthesis of various pharmacologically active molecules, including rasagiline, an irreversible inhibitor of monoamine oxidase B used in the treatment of Parkinson's disease.[1][2] The precise chemical structure, purity, and stability of this intermediate are paramount to ensuring the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This guide provides a comprehensive overview of the analytical techniques and detailed protocols for the thorough characterization of this important synthetic intermediate.

As a Senior Application Scientist, the following application notes are designed to be a practical resource for researchers, scientists, and drug development professionals. The methodologies described are rooted in established analytical principles and are intended to provide a robust framework for the comprehensive characterization of tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate.

Workflow for Comprehensive Characterization

A multi-technique approach is essential for the unambiguous characterization of tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate. The following workflow outlines a logical sequence of analyses to confirm the identity, purity, and stability of the compound.

Caption: Integrated workflow for the comprehensive characterization of tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate.

Structural Elucidation: Confirming the Molecular Identity

The foundational step in characterizing a new batch of a compound is to confirm its molecular structure. A combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy provides an unambiguous structural assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for elucidating the structure of organic molecules in solution. For tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, both ¹H and ¹³C NMR are essential.

Expertise & Experience: The protons on the nitrogen and oxygen atoms (-NH and -OH) are "exchangeable protons," meaning their chemical shifts and peak shapes are highly sensitive to solvent, temperature, and concentration.[3] This is due to hydrogen bonding and chemical exchange. To definitively identify these peaks, a "D₂O shake" experiment can be performed. Adding a drop of deuterium oxide to the NMR sample will cause the -NH and -OH protons to exchange with deuterium, leading to the disappearance of their signals in the ¹H NMR spectrum.[3]

Protocol for ¹H and ¹³C NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) containing tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrument: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition Parameters (Typical):

  • Number of scans: 16

  • Pulse angle: 30-45°

  • Acquisition time: 4 seconds

  • Relaxation delay: 2 seconds

• ¹³C NMR Acquisition Parameters (Typical):

  • Number of scans: 1024 or more (due to lower natural abundance of ¹³C)

  • Pulse program: Broadband proton-decoupled

  • Acquisition time: 1-2 seconds

  • Relaxation delay: 2-5 seconds

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

Expected Spectral Features:

Assignment	¹H NMR (Predicted, ppm)	¹³C NMR (Predicted, ppm)	Rationale
tert-Butyl (9H)	~1.45 (singlet)	~28.4 (CH₃), ~79.5 (quaternary C)	The nine protons are chemically equivalent, resulting in a strong singlet. The quaternary carbon of the Boc group is deshielded.[4]
Indane CH₂ (2H)	1.8-2.2 (multiplet), 2.4-2.8 (multiplet)	~30-40	Diastereotopic protons of the five-membered ring will show complex splitting patterns.
Indane CH-OH (1H)	~5.2 (multiplet)	~70-75	The proton and carbon are deshielded by the adjacent hydroxyl group.
Indane CH-NH (1H)	~5.0 (multiplet)	~55-60	The proton and carbon are deshielded by the adjacent carbamate group.
Aromatic CH (4H)	7.1-7.4 (multiplet)	~124-128 (CH), ~140-145 (quaternary C)	Aromatic protons and carbons resonate in their characteristic downfield region.[5]
NH (1H)	4.5-5.5 (broad singlet)	-	The chemical shift is variable and the peak is often broad due to exchange.[3]
OH (1H)	2.0-4.0 (broad singlet)	-	The chemical shift is variable and the peak is often broad due to exchange.[3]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its identity. Liquid Chromatography-Mass Spectrometry (LC-MS) is the preferred method for this non-volatile compound.

Expertise & Experience: Electrospray ionization (ESI) is a soft ionization technique well-suited for this molecule. In positive ion mode, expect to see the protonated molecule [M+H]⁺, as well as adducts with sodium [M+Na]⁺ and potassium [M+K]⁺. The high-resolution mass spectrum should be used to confirm the elemental composition.

Protocol for LC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (~10-100 µg/mL) in a suitable solvent such as methanol or acetonitrile.

• Liquid Chromatography (LC) Conditions (for separation prior to MS):

  • Column: C18 reverse-phase (e.g., 2.1 mm x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient: A suitable gradient from 5% to 95% B over several minutes.

  • Flow Rate: 0.3-0.5 mL/min

  • Injection Volume: 1-5 µL

• Mass Spectrometry (MS) Conditions (ESI source):

  • Ionization Mode: Positive

  • Capillary Voltage: 3-4 kV

  • Drying Gas Temperature: 300-350 °C

  • Drying Gas Flow: 8-12 L/min

  • Nebulizer Pressure: 30-50 psi

  • Mass Range: m/z 50-500

Expected Mass-to-Charge Ratios (m/z):

Ion	Calculated m/z
[M+H]⁺	250.1438
[M+Na]⁺	272.1257
[M+K]⁺	288.0997
[M+H-H₂O]⁺	232.1332
[M+H-C₄H₈]⁺ (loss of isobutylene)	194.0917
[M+H-Boc]⁺	150.0862

Note: Predicted m/z values are for a stereoisomer of the target compound.[6]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule by their characteristic vibrational frequencies.

Protocol for FTIR Analysis (Attenuated Total Reflectance - ATR)

• Sample Preparation: Place a small amount of the solid sample directly on the ATR crystal.

• Instrument: FTIR spectrometer with an ATR accessory.

• Acquisition Parameters:

  • Spectral Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16-32

• Data Processing: Perform a background scan and then the sample scan. The resulting spectrum should be in absorbance or transmittance mode.

Expected Characteristic Absorption Bands:

Functional Group	Wavenumber (cm⁻¹)	Vibration
O-H (alcohol)	3500-3200 (broad)	Stretching
N-H (carbamate)	3400-3200 (medium)	Stretching
C-H (aromatic)	3100-3000	Stretching
C-H (aliphatic)	3000-2850	Stretching
C=O (carbamate)	~1680-1700	Stretching
C=C (aromatic)	~1600, ~1475	Ring stretching
C-O (alcohol)	~1050	Stretching
C-N (carbamate)	~1250	Stretching

Purity Assessment: Quantifying the Compound and Its Impurities

High-Performance Liquid Chromatography (HPLC) is the gold standard for assessing the purity of pharmaceutical intermediates. It can separate the main compound from related substances and degradation products.

Reversed-Phase HPLC for Purity Determination

Expertise & Experience: A C18 column is a good starting point for method development. The addition of a small amount of acid (e.g., formic acid or trifluoroacetic acid) to the mobile phase can improve peak shape for amine-containing compounds. A Charged Aerosol Detector (CAD) can be used in conjunction with or as an alternative to a UV detector, as it provides a more uniform response for non-chromophoric impurities.

Protocol for HPLC Purity Analysis

• Sample Preparation: Accurately weigh and dissolve the sample in a suitable diluent (e.g., acetonitrile/water mixture) to a concentration of approximately 0.5-1.0 mg/mL.

• HPLC System: An HPLC system with a UV detector or CAD.

• Chromatographic Conditions:

  • Column: C18 reverse-phase (e.g., 4.6 mm x 150 mm, 3.5 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 10% B to 90% B over 20 minutes

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection: UV at 215 nm and 265 nm

  • Injection Volume: 10 µL

• Data Analysis: Calculate the area percent of the main peak to determine the purity. Identify and quantify any impurities relative to the main peak.

Chiral HPLC for Enantiomeric Purity

Since tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate is a chiral molecule, it is crucial to determine its enantiomeric purity. Chiral HPLC is the method of choice for this analysis.

Expertise & Experience: Macrocyclic glycopeptide-based chiral stationary phases (CSPs) are highly effective for the separation of N-protected amino alcohols.[7] Both normal-phase and reversed-phase modes can be explored, with reversed-phase often being more compatible with LC-MS.

Protocol for Chiral HPLC Analysis

• Sample Preparation: Prepare a solution of the sample in the mobile phase at a concentration of ~0.5 mg/mL.

• HPLC System: An HPLC system with a UV detector.

• Chromatographic Conditions (Example):

  • Column: Chiral stationary phase (e.g., based on teicoplanin or ristocetin A)

  • Mobile Phase: A mixture of hexane and ethanol with a small amount of a modifier like trifluoroacetic acid (for normal phase) or a buffered aqueous/organic mixture (for reversed phase).

  • Flow Rate: 0.5-1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 215 nm or 265 nm

  • Injection Volume: 5-10 µL

• Data Analysis: Determine the area percent of the desired enantiomer relative to the undesired enantiomer.

Physicochemical Properties: Assessing Stability

Thermal analysis techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide valuable information about the thermal stability, melting point, and polymorphic form of the compound.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between the sample and a reference as a function of temperature. It is used to determine the melting point and heat of fusion, and to screen for polymorphism.[8]

Protocol for DSC Analysis

• Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum DSC pan and seal it.

• Instrument: A calibrated DSC instrument.

• Experimental Conditions:

  • Temperature Program: Heat from 25 °C to a temperature above the melting point (e.g., 200 °C) at a rate of 10 °C/min.

  • Purge Gas: Nitrogen at a flow rate of 50 mL/min.

• Data Analysis: Determine the onset and peak temperature of the melting endotherm. Integrate the peak to determine the heat of fusion (ΔHfus).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. It is used to determine the thermal stability and decomposition temperature of the compound.[8][9]

Protocol for TGA Analysis

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a ceramic or platinum TGA pan.

• Instrument: A calibrated TGA instrument.

• Experimental Conditions:

  • Temperature Program: Heat from 25 °C to a high temperature (e.g., 600 °C) at a rate of 10 °C/min.

  • Purge Gas: Nitrogen at a flow rate of 50 mL/min.

• Data Analysis: Determine the onset temperature of decomposition from the TGA curve. Quantify any mass loss events.

Summary and Conclusion

The comprehensive characterization of tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate requires a suite of orthogonal analytical techniques. The protocols outlined in this guide provide a robust framework for confirming the identity, purity, and stability of this critical pharmaceutical intermediate. Adherence to these scientifically sound methodologies will ensure the quality and consistency of the material, ultimately contributing to the development of safe and effective medicines.

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Application Note: A Scalable, Multi-Kilogram Synthesis of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

Abstract

This application note provides a comprehensive, field-tested guide for the large-scale synthesis of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, a valuable building block in medicinal chemistry and drug development. The presented synthetic route is designed for scalability, prioritizing commercially available starting materials, operational safety, and high-purity crystalline intermediates to circumvent the need for chromatographic purification. The three-step sequence, commencing from the inexpensive commodity chemical 1,3-indandione, involves a selective ketone reduction, a diastereoselective reductive amination, and a final N-protection. This protocol is intended for researchers, chemists, and process development professionals seeking a robust and economically viable pathway to multi-kilogram quantities of the target compound.

Introduction & Strategic Overview

The 1-amino-3-hydroxyindane scaffold is a privileged structural motif found in numerous pharmacologically active agents. Its rigid, bicyclic framework serves as a valuable conformational constraint in drug design, enabling precise orientation of functional groups for optimal target engagement. While significant literature exists for the synthesis of the related 1-amino-2-indanol isomer, a key component in HIV protease inhibitors like Indinavir, scalable routes to the 1,3-aminoalcohol isomer are less commonly detailed.[1]

This guide outlines a robust and efficient three-step synthesis designed for large-scale production. The retrosynthetic analysis identifies 1,3-indandione as the ideal starting material due to its low cost, commercial availability, and the inherent functionality at the desired C1 and C3 positions.[2][3]

The forward synthesis proceeds through the following key transformations:

• Selective Monoreduction: Chemoselective reduction of one carbonyl group of 1,3-indandione to yield the key intermediate, 3-hydroxy-1-indanone.

• Diastereoselective Reductive Amination: Conversion of the remaining carbonyl in 3-hydroxy-1-indanone to a primary amine via catalytic hydrogenation, establishing the cis-relationship between the amine and hydroxyl groups.

• N-Boc Protection: Installation of the tert-butyloxycarbonyl (Boc) protecting group onto the primary amine to yield the final target compound. This group is one of the most common amine protecting groups, prized for its stability and ease of removal under acidic conditions.[4]

This strategy deliberately avoids complex purification methods, relying on controlled crystallization for intermediate and final product isolation, a critical consideration for industrial-scale manufacturing.

Figure 2: Simplified mechanism of N-Boc protection.

Protocol:

• Reagent Charging: In the 100 L reactor, dissolve the crude cis-1-amino-3-hydroxyindane (approx. 3.6 kg, 24.1 mol) in dichloromethane (40 L).

• Aqueous Base: Add a solution of sodium bicarbonate (4.0 kg, 47.6 mol) in water (40 L).

• Boc₂O Addition: Cool the vigorously stirred biphasic mixture to 10-15 °C. Add di-tert-butyl dicarbonate (5.8 kg, 26.5 mol, 1.1 equiv) dissolved in dichloromethane (10 L) dropwise over 1 hour, maintaining the temperature below 25 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours, or until the reaction is complete as determined by TLC/HPLC.

• Phase Separation: Stop the agitation and separate the lower organic layer.

• Extraction: Extract the aqueous layer with dichloromethane (15 L).

• Washing & Drying: Combine the organic layers, wash with water (20 L) and then saturated sodium chloride solution (20 L). Dry the organic phase over anhydrous magnesium sulfate, filter, and polish filter.

• Crystallization & Isolation: Concentrate the filtrate under reduced pressure to a volume of approximately 15 L. Add heptane (30 L) slowly with stirring to induce crystallization. Cool the slurry to 0-5 °C and stir for 2 hours.

• Filtration & Drying: Collect the solid product by filtration, wash the filter cake with cold heptane (10 L), and dry in a vacuum oven at 45 °C to a constant weight to afford pure tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate.

Parameter	Specification
Starting Material	cis-1-Amino-3-hydroxyindane (3.6 kg)
Key Reagent	Di-tert-butyl dicarbonate (5.8 kg)
Solvent System	Dichloromethane / Water
Temperature	10-25 °C
Typical Yield	5.1 - 5.6 kg (85-93% over 2 steps)
Purity (HPLC)	>99%

Table 3: Process parameters and expected results for the final N-Boc protection step.

Process Safety and Scale-Up Considerations

• Hydrogenation Safety: The catalytic hydrogenation step must be conducted in a properly rated and maintained high-pressure reactor. Strict protocols for catalyst handling (risk of ignition when dry), reactor purging, and pressure testing must be followed.

• Quenching Operations: The quenching of sodium borohydride with acid is highly exothermic and releases flammable hydrogen gas. This step requires slow addition, efficient cooling, and adequate ventilation.

• Process Telescoping: The crude amine intermediate from Step 2 is used directly in Step 3 without isolation of a crystalline solid. This "telescoping" of steps improves process efficiency and reduces handling of the intermediate, which may be less stable.

• Crystallization: The final product's high crystallinity is key to achieving high purity without chromatography. The choice of crystallization solvent (DCM/heptane or similar systems like EtOAc/heptane) should be optimized to maximize yield and crystal quality while minimizing residual solvents.

References

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• PubMed Central. (2025). Synthesis and pharmacological profiling of cis-1-amino-2-indanol derivatives as α-glucosidase inhibitors. Retrieved from [Link]

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use of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate in pharmaceutical intermediate synthesis

An Application Guide for the Synthesis and Utilization of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate in Pharmaceutical Intermediate Development

Introduction: The Strategic Value of the Indan Scaffold in Medicinal Chemistry

The indan structural motif is a privileged scaffold in drug discovery, forming the core of numerous natural products and synthetic pharmaceuticals.[1] Its rigid bicyclic structure provides a well-defined three-dimensional orientation for appended functional groups, making it an ideal framework for designing molecules that interact with specific biological targets such as enzymes and receptors. Within this class, chiral amino-hydroxy indan derivatives are of paramount importance, serving as key building blocks in the enantioselective synthesis of complex active pharmaceutical ingredients (APIs).

This guide focuses on tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate , a versatile synthetic intermediate whose value lies in its dual functionality and protected amine. The tert-butoxycarbonyl (Boc) protecting group is instrumental in modern organic synthesis; it shields the highly reactive amine functionality from unwanted side reactions, yet can be removed under mild acidic conditions with minimal byproducts.[2] This controlled reactivity is essential for the multi-step synthetic sequences common in pharmaceutical development.[2][3] This document provides detailed protocols for the synthesis of this key intermediate and demonstrates its application in the construction of a potential antiviral therapeutic agent.

Part 1: Enantioselective Synthesis of the Key Intermediate

The synthesis of optically pure tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate requires a strategy that establishes the stereochemistry at two chiral centers (C1 and C3). A common and effective approach begins with a 3-hydroxy-1-indanone precursor, followed by stereocontrolled reductive amination and subsequent protection.

Logical Workflow for Intermediate Synthesis

The synthesis is designed as a multi-step process to ensure high stereochemical purity, a critical factor for the efficacy of the final drug molecule.[4]

Caption: Workflow for the enantioselective synthesis of the target carbamate intermediate.

Detailed Synthesis Protocol

This protocol outlines the synthesis of a single enantiomer, for instance, the (1R, 3S) isomer. The choice of chiral auxiliary will determine the final stereochemistry.

Step 1: Diastereoselective Reductive Amination of 3-Hydroxy-1-indanone

The causality behind this step is to introduce the C1-amine with a specific stereochemistry relative to the existing C3-hydroxyl group by using a chiral amine to form diastereomeric intermediates that can be separated.

• Imine Formation: To a solution of 3-hydroxy-1-indanone (1.0 eq) in anhydrous toluene (10 mL/mmol), add (R)-α-methylbenzylamine (1.1 eq). Fit the flask with a Dean-Stark apparatus and reflux the mixture for 12-18 hours until water evolution ceases.

• Solvent Removal: Cool the reaction mixture to room temperature and remove the toluene under reduced pressure to yield the crude imine.

• Reduction: Dissolve the crude imine in methanol (15 mL/mmol) and cool the solution to 0 °C in an ice bath. Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise over 30 minutes, ensuring the temperature remains below 10 °C.

• Workup: After the addition is complete, stir the reaction at room temperature for 4 hours. Quench the reaction by slowly adding 1M HCl until the pH is ~2. Stir for 30 minutes, then basify with 4M NaOH to pH ~12. Extract the aqueous layer with dichloromethane (DCM) (3 x 20 mL/mmol). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude diastereomeric mixture of N-substituted 1-amino-3-hydroxyindans.

Step 2: Separation and Deprotection of the Chiral Auxiliary

• Diastereomer Separation: The diastereomers can often be separated by fractional crystallization from a suitable solvent system (e.g., ethanol/hexane) or by column chromatography on silica gel.

• Hydrogenolysis: Dissolve the desired pure diastereomer in methanol (20 mL/mmol) and add 10% Palladium on carbon (Pd/C) (10% w/w). Subject the mixture to a hydrogen atmosphere (50 psi) in a Parr shaker for 24 hours.

• Isolation: Filter the reaction mixture through a pad of Celite® to remove the catalyst and concentrate the filtrate under reduced pressure to yield the optically pure 1-amino-3-hydroxyindan.

Step 3: Boc-Protection of the Amino Group

The Boc group provides robust protection under a wide range of conditions, making it ideal for multi-step syntheses.[5]

• Reaction Setup: Dissolve the pure 1-amino-3-hydroxyindan (1.0 eq) in a 1:1 mixture of tetrahydrofuran (THF) and water (10 mL/mmol). Add sodium bicarbonate (NaHCO₃) (2.5 eq).

• Boc Anhydride Addition: Add a solution of di-tert-butyl dicarbonate ((Boc)₂O) (1.2 eq) in THF (2 mL/mmol) dropwise to the stirring mixture at room temperature.

• Reaction Monitoring: Stir vigorously for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Extraction and Purification: Once the reaction is complete, remove the THF under reduced pressure. Extract the remaining aqueous solution with ethyl acetate (3 x 15 mL/mmol). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by column chromatography (Hexane:Ethyl Acetate gradient) to afford the final product, tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, as a white solid.

Step	Key Reagents	Solvent	Typical Yield	Purity (HPLC)
1. Reductive Amination	3-hydroxy-1-indanone, (R)-α-methylbenzylamine, NaBH₄	Toluene, Methanol	75-85% (mixture)	-
2. Separation & Deprotection	H₂, 10% Pd/C	Methanol	80-90% (after separation)	>99% (chiral HPLC)
3. Boc Protection	(Boc)₂O, NaHCO₃	THF/Water	90-98%	>99%

Part 2: Application in Pharmaceutical Synthesis - A Case Study

This intermediate is an invaluable precursor for synthesizing more complex molecules, particularly inhibitors of viral proteases, where the defined stereochemistry of the amino-alcohol is critical for binding to the enzyme's active site.[6][7] We will illustrate its use in the synthesis of a key fragment for a hypothetical SARS-CoV-2 Main Protease (Mᵖʳᵒ) inhibitor.

Synthetic Application Workflow

The workflow demonstrates the strategic deprotection of the amine and subsequent coupling to another pharmaceutically relevant building block.

Caption: Application workflow showing the conversion of the intermediate into an advanced API precursor.

Protocol for Amide Coupling

This protocol describes the coupling of the deprotected intermediate with a non-canonical amino acid, a common strategy in modern drug development.[]

Step 1: Boc Deprotection

• Reaction Setup: Dissolve the Boc-protected intermediate (1.0 eq) in anhydrous DCM (10 mL/mmol) and cool to 0 °C.

• Acid Addition: Add trifluoroacetic acid (TFA) (10 eq) dropwise.

• Reaction: Remove the ice bath and stir the solution at room temperature for 2-3 hours, monitoring by TLC until the starting material is consumed.

• Isolation: Concentrate the reaction mixture in vacuo. Co-evaporate with toluene (2 x 10 mL) to remove residual TFA. The resulting TFA salt of the free amine is often used directly in the next step without further purification.

Step 2: Amide Bond Formation

The use of coupling reagents like HATU facilitates efficient amide bond formation with minimal racemization, which is critical for maintaining the stereochemical integrity of the final molecule.

• Activation: In a separate flask, dissolve N-Boc-L-tert-leucine (1.1 eq), HATU (1.1 eq), and N,N-Diisopropylethylamine (DIPEA) (3.0 eq) in anhydrous dimethylformamide (DMF) (8 mL/mmol) at 0 °C. Stir for 15 minutes to pre-activate the carboxylic acid.

• Coupling: Add a solution of the crude amine TFA salt from the previous step in DMF (2 mL/mmol) to the activated acid mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup and Purification: Dilute the reaction mixture with ethyl acetate and wash sequentially with 5% citric acid solution, saturated NaHCO₃ solution, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the residue by flash chromatography to yield the final coupled product.

Parameter	Description
Deprotection Reagent	Trifluoroacetic acid (TFA) in Dichloromethane (DCM)
Coupling Reagents	HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), DIPEA
Reactants	(1R,3S)-1-Amino-2,3-dihydro-1H-inden-3-ol, N-Boc-L-tert-leucine
Typical Yield	70-85% over two steps
Purpose	Elongation of the molecular chain to build the backbone of a protease inhibitor.

Conclusion

tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate is a high-value, versatile intermediate for pharmaceutical synthesis. The protocols detailed herein provide a robust framework for its enantioselective synthesis and subsequent elaboration into more complex, biologically active molecules. The strategic use of the Boc protecting group, combined with stereocontrolled synthetic steps, allows for the efficient construction of chiral APIs. This building block is particularly relevant for the development of antiviral agents, where the rigid indan scaffold can effectively present key pharmacophoric elements to the active site of viral enzymes. Mastery of its synthesis and application is a key asset for researchers and scientists in the field of drug development.

References

• PubChem. (S)-Tert-butyl (1-hydroxybut-3-YN-2-YL)carbamate | C9H15NO3 | CID 21971753. PubChem. Available at: [Link].

• Beilstein J. Org. Chem. (2017). Synthesis of 1-indanones with a broad range of biological activity. ResearchGate. Available at: [Link].

• The Journal of Organic Chemistry. (2022). Enantioselective Synthesis of Bispiro[indanedione-oxindole-cyclopropane]s through Organocatalytic [2+1] Cycloaddition. ACS Publications. Available at: [Link].

• Organic & Biomolecular Chemistry. (2012). Aminoindanol-based chiral derivatizing agents for the determination of the absolute configuration of carboxylic acids. RSC Publishing. Available at: [Link].

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• Science, Engineering and Health Studies. (2021). Synthesis of trans tert-butyl (5,6-dihydroxycyclohex-3-en-1-yl) carbamate: a potential precursor for (-)-muricatacin derivatives. ThaiJO. Available at: [Link].

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• MDPI. (2024). Antiviral Activity of (1S,9aR)-1-[(1,2,3-Triazol-1-yl)methyl]octahydro-1H-quinolizines from the Alkaloid Lupinine. MDPI. Available at: [Link].

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enzymatic resolution of (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate isomers

Application Note & Protocol Guide

Topic: Enzymatic Kinetic Resolution of (±)-cis-(3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate Isomers

Abstract

This document provides a comprehensive technical guide on the enzymatic kinetic resolution of racemic cis-(3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, a key chiral intermediate in the synthesis of high-value pharmaceuticals. Enantiomerically pure cis-1-amino-2-indanol and its derivatives are critical building blocks, most notably for the HIV protease inhibitor Indinavir (CRIXIVAN®)[1][2][3][4]. The synthesis of such complex molecules, which contain multiple stereogenic centers, demands a single, pure enantiomer to ensure therapeutic efficacy and safety[5]. This guide details a robust protocol using lipase-catalyzed enantioselective acylation, a method prized for its high selectivity, mild reaction conditions, and environmental compatibility. We will explore the principles of kinetic resolution, provide step-by-step experimental and analytical protocols, and discuss the rationale behind key procedural choices to empower researchers in developing and optimizing this critical synthetic step.

Introduction: The Imperative for Chiral Purity

The rigid bicyclic structure of cis-1-amino-2-indanol makes it an invaluable chiral auxiliary and synthetic precursor in medicinal chemistry[4][6]. Its most prominent application is in the synthesis of Indinavir, a drug that was formidable to produce in the vast quantities required, underscoring the need for efficient and scalable synthetic routes[2]. While classical resolution via diastereomeric salt formation is possible, it is often inefficient, discarding up to 50% of the material as the undesired enantiomer[2][3].

Enzymatic kinetic resolution (EKR) presents a superior alternative. By leveraging the inherent stereoselectivity of enzymes, specifically lipases, it is possible to selectively modify one enantiomer in a racemic mixture, allowing for the straightforward separation of two enantiopure compounds. Lipases are particularly well-suited for this transformation due to their operational stability in organic solvents, broad substrate scope, and lack of a requirement for expensive cofactors[7]. This application note focuses on the resolution of an N-protected carbamate derivative, a common strategy to mask the amine functionality and direct the enzymatic activity towards the secondary alcohol.

Principle of the Method: Lipase-Catalyzed Enantioselective Acylation

Kinetic resolution relies on the difference in reaction rates between two enantiomers with a chiral catalyst—in this case, a lipase. The enzyme's active site is a chiral environment that preferentially binds and catalyzes the reaction of one enantiomer over the other.

In this protocol, the racemic cis-N-carbamoyl-1-amino-2-indanol (substrate) is subjected to transesterification with an acyl donor. The lipase, for example, Candida antarctica Lipase B (CALB), selectively acylates the hydroxyl group of one enantiomer (e.g., the R-enantiomer) at a much higher rate than the S-enantiomer.

The reaction proceeds until approximately 50% conversion is reached. At this point, the reaction mixture contains two distinct, separable compounds: the unreacted, enantiomerically pure (S)-amino alcohol carbamate and the newly formed, enantiomerically pure (R)-acylated carbamate.

The efficiency of this process is quantified by two key metrics:

• Enantiomeric Excess (e.e.) : Measures the purity of a chiral sample. It is calculated as: e.e. (%) = |[R] - [S]| / ([R] + [S]) * 100.

• Enantiomeric Ratio (E) : A measure of the enzyme's selectivity, calculated from the extent of conversion and the enantiomeric excess of the substrate and/or product. An E-value greater than 200 is considered excellent for synthetic applications[6][8].

Caption: Workflow for Enzymatic Kinetic Resolution.

Experimental Protocols

Materials and Equipment

• Substrate: Racemic (±)-cis-N-tert-butoxycarbonyl-(1-amino-2-indanol) or similar carbamate-protected aminoindanol.

• Enzyme: Immobilized Candida antarctica Lipase B (CALB), such as Novozym 435®. Immobilization enhances enzyme stability, reusability, and prevents contamination of the product[9][10][11][12].

• Acyl Donor: Isopropenyl acetate or ethyl acetate.

• Solvent: Anhydrous Tetrahydrofuran (THF) or 2-Methyl-THF.

• Equipment: Magnetic stirrer, temperature-controlled reaction vessel, rotary evaporator.

• Analytical: High-Performance Liquid Chromatography (HPLC) system with a UV detector and a chiral stationary phase column[13][14].

Protocol 1: Lipase-Catalyzed Kinetic Resolution

This protocol is designed for the selective acylation of the target carbamate.

• Reaction Setup: In a clean, dry flask, dissolve the racemic carbamate substrate (1.0 eq) in anhydrous THF to a concentration of 0.1 M.

• Acyl Donor Addition: Add isopropenyl acetate (2.0 eq) to the solution. The excess ensures the reaction proceeds efficiently.

• Temperature Equilibration: Place the flask in a water bath or on a heating mantle and equilibrate the solution to the desired reaction temperature (typically 40-50°C).

• Enzyme Addition: Add the immobilized lipase (e.g., Novozym 435®) to the reaction mixture. A typical enzyme loading is 10-20 mg per mmol of substrate.

• Reaction Monitoring: Stir the reaction mixture at a constant temperature. Monitor the progress of the reaction by taking small aliquots (e.g., 50 µL) at regular intervals (e.g., every 2-4 hours). Analyze these aliquots via chiral HPLC (see Protocol 3) to determine conversion and enantiomeric excess.

• Reaction Termination: Stop the reaction when the conversion reaches approximately 50%. This is the optimal point for achieving high e.e. for both the unreacted substrate and the acylated product.

• Enzyme Recovery: Filter the reaction mixture to recover the immobilized enzyme beads. The enzyme can be washed with fresh solvent, dried, and reused for subsequent batches[15].

• Product Isolation: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent. The resulting crude residue, containing the acylated product and unreacted starting material, can be purified by standard column chromatography.

Protocol 2: Chiral HPLC Analysis

This protocol is essential for monitoring the reaction and determining the enantiomeric purity of the final products. Direct enantiomeric separation is effectively achieved using HPLC with Chiral Stationary Phases (CSPs)[13][16]. Polysaccharide-based CSPs are particularly well-suited for this application[17].

• Instrumentation: HPLC system with a UV detector (set to an appropriate wavelength for the carbamate, e.g., 220 nm).

• Chiral Column: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm (or equivalent amylose-based CSP)[13].

• Mobile Phase: A typical starting mobile phase is a mixture of Hexane and Isopropanol (IPA) (e.g., 90:10 v/v). The composition can be adjusted to optimize resolution and retention times[13].

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Injection Volume: 10 µL

• Sample Preparation: Dilute the reaction aliquot in the mobile phase to a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection[13].

• Data Analysis:

  • Inject the prepared sample.

  • Identify the peaks corresponding to the two substrate enantiomers and the two product enantiomers.

  • Calculate the conversion based on the disappearance of the starting material.

  • Calculate the e.e. for the remaining substrate and the formed product using the peak areas of the respective enantiomers.

Caption: Analytical workflow for reaction monitoring via Chiral HPLC.

Data Presentation & Expected Results

The choice of lipase can significantly impact the selectivity and efficiency of the resolution. The following table summarizes representative data for the acylation of N-protected cis-1-amino-2-indanol.

Enzyme Source	Acyl Donor	Temp (°C)	Conv. (%)	Substrate e.e. (%)	Product e.e. (%)	E-Value
Candida antarctica B	Isopropenyl Acetate	45	44	>99	77	>200
Pseudomonas cepacia	Vinyl Acetate	30	51	98	>99	>200
Thermomyces lanuginosus	Ethyl Acetate	50	50	99	99	>200

Note: Data is illustrative and synthesized from typical results reported in the literature for similar substrates[6][8]. Actual results may vary based on specific carbamate protecting group and reaction conditions.

Scientific Insights & Optimization

• Causality of Solvent Choice: Aprotic, non-polar, or weakly polar solvents like THF, MTBE, or toluene are preferred. They maintain the essential layer of water on the enzyme surface required for activity without dissolving it, which would lead to denaturation. Highly polar solvents can strip this water layer, inactivating the enzyme[18].

• The Role of the Acyl Donor: Acyl donors like isopropenyl acetate or vinyl acetate are often used because they generate byproducts (acetone or acetaldehyde, respectively) that do not interfere with the reaction equilibrium, effectively making the acylation step irreversible and driving the reaction forward.

• Enzyme Immobilization: Immobilizing lipases on solid supports, such as acrylic resins (as in Novozym 435®) or silica, is a cornerstone of industrial biocatalysis[9][11]. This not only simplifies catalyst recovery and reuse but also often enhances the enzyme's thermal and operational stability by providing a rigidifying scaffold[10][15].

• Temperature Effects: Increasing the temperature generally increases the reaction rate. However, excessively high temperatures can lead to enzyme denaturation and may also reduce enantioselectivity. The optimal temperature (typically 40-60°C for many lipases) represents a balance between reaction speed and enzyme stability/selectivity[12].

Conclusion

The lipase-catalyzed kinetic resolution of (±)-cis-(3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate is a highly efficient and selective method for producing enantiomerically pure pharmaceutical intermediates. By employing immobilized enzymes like CALB, this process offers significant advantages in terms of operational simplicity, catalyst reusability, and adherence to green chemistry principles. The detailed protocols and analytical methods provided in this guide serve as a robust starting point for researchers to successfully implement and optimize this valuable synthetic transformation.

References

• BenchChem. (n.d.). Application Notes and Protocols for Chiral Separation of 1-Amino-2-Indanol Enantiomers.
• Wackett, L. P., & Sadowsky, M. J. (1997). Microbial conversion of indene to indandiol: a key intermediate in the synthesis of CRIXIVAN. PubMed.
• Palyam, N., et al. (2017). Continuous-Flow Kinetic Resolution of (±)-cis-1-Amino-2-indanol by Lipase-Catalyzed N-Acetylation.
• University of Bristol. (n.d.). The synthesis of indinavir. University of Bristol, School of Chemistry.
• Reider, P. J. (1997). Advances in AIDS Chemotherapy: The Asymmetric Synthesis of CRIXIVAN®. CHIMIA.
• Chakraborty, T. K., & Ghosh, A. (2000). Syntheses of FDA Approved HIV Protease Inhibitors. PubMed Central.
• Liu, K., et al. (2015). Immobilization, Regiospecificity Characterization and Application of Aspergillus oryzae Lipase in the Enzymatic Synthesis of the Structured Lipid 1,3-Dioleoyl-2-Palmitoylglycerol.
• Askin, D., et al. (1999). Process for indinavir intermediate.
• Yun, H., et al. (2006). Synthesis of enantiomerically pure trans-(1R,2R)- and cis-(1S,2R)-1-amino-2-indanol by lipase and omega-transaminase. PubMed.
• Khan, S., et al. (2023). Synthesis and pharmacological profiling of cis-1-amino-2-indanol derivatives as α-glucosidase inhibitors. PubMed Central.
• Mendas, I., et al. (2022). Strategies for Accessing cis-1-Amino-2-Indanol. MDPI.
• Mendes, A. A., et al. (2012).
• Rodrigues, D. S., et al. (2013). Lipase Immobilization on Siliceous Supports: Application to Synthetic Reactions. Bentham Science.
• Tan, T., et al. (2021). The Immobilization of Lipases on Porous Support by Adsorption and Hydrophobic Interaction Method. MDPI.
• Wang, W., et al. (2014).
• Boros, Z., et al. (2009). Dynamic Enzymatic Kinetic Resolution of Methyl 2,3‐Dihydro‐1H‐indene‐1‐carboxylate.
• Szymańska, K., et al. (2020).
• Grulich, M., et al. (2021). A biocatalytic approach for resolution of 3-hydroxy-3-phenylpropanonitrile with the use of immobilized enzymes stabilized with ionic liquids. PubMed Central.
• de Souza, R. O. M. A., et al. (2015).
• Čižmárik, J., & Valentová, J. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie.
• Martín-Matute, B., & Bäckvall, J. E. (2002). Enzymatic kinetic resolution and chemoenzymatic dynamic kinetic resolution of delta-hydroxy esters. An efficient route to chiral delta-lactones. PubMed.
• Phenomenex. (n.d.).
• Chen, S. T., & Wang, K. T. (1996).
• Liu, Y. Y., et al. (2023).
• Gáspár, A. (2021). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). PubMed Central.
• Lux, Y. (2023). Playing with Selectivity for Optimal Chiral Separation.
• de Miranda, A. S., et al. (2015).
• Effenberger, F., & Steegmüller, D. (1988).
• Mendas, I., et al. (2022). Enantioselective synthesis of (1S,2R)-1-amino-2-indanol via the Ritter process.

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• 3. US5981759A - Process for indinavir intermediate - Google Patents [patents.google.com]
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• 10. Immobilization and Characterization of a New Regioselective and Enantioselective Lipase Obtained from a Metagenomic Library | PLOS One [journals.plos.org]
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• 18. mdpi.com [mdpi.com]

synthetic routes to functionalized indane scaffolds

An Application Guide to the Synthesis of Functionalized Indane Scaffolds: Strategies, Mechanisms, and Protocols

Authored by a Senior Application Scientist

Introduction: The Indane Scaffold, a Privileged Structure in Modern Chemistry

The indane scaffold, a bicyclic hydrocarbon featuring a benzene ring fused to a cyclopentane ring, is a cornerstone structural motif in medicinal chemistry and materials science.[1][2] Its rigid conformation provides a well-defined three-dimensional orientation for substituents, making it an ideal framework for designing molecules that can precisely interact with biological targets such as enzymes and receptors.[3] This inherent structural pre-organization is a key reason why the indane core is found in numerous FDA-approved drugs, including the antiviral agent Indinavir and the Alzheimer's disease therapeutic Donepezil.[4][5]

The therapeutic potential of indane derivatives is vast, with demonstrated activities spanning antiviral, anti-inflammatory, anticancer, and neuroprotective applications.[1][6] The ability to functionalize both the aromatic and aliphatic rings allows for the fine-tuning of a molecule's physicochemical properties, such as lipophilicity and metabolic stability, which are critical for optimizing its Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[2]

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of robust and modern synthetic routes to access functionalized indane scaffolds. We will move beyond simple procedural lists to explore the underlying principles and mechanistic details that govern these transformations, offering field-proven insights to empower rational synthetic design. Each section includes detailed, validated protocols and comparative data to guide your experimental choices.

Intramolecular Friedel-Crafts Reactions: The Classic Approach

The intramolecular Friedel-Crafts reaction is a powerful and widely-used method for constructing the indane core, particularly for synthesizing 1-indanones, which are versatile intermediates.[7] The reaction involves an electrophilic aromatic substitution where a tethered electrophile is attacked by the aromatic ring to form the five-membered carbocycle.

Mechanistic Rationale and Causality

The choice of starting material and catalyst is paramount and dictates the reaction conditions. The two primary pathways are the direct cyclization of 3-arylpropionic acids or the cyclization of the more reactive 3-arylpropionyl chlorides.[7]

• Acid-Catalyzed Cyclization: Using strong Brønsted or Lewis acids, a 3-arylpropionic acid is protonated, leading to the formation of a key acylium ion intermediate. This highly electrophilic species is then intercepted by the electron-rich aromatic ring. The requirement for strong acids (e.g., polyphosphoric acid, Eaton's reagent) and often high temperatures is a direct consequence of the energy barrier for forming the acylium ion from the less reactive carboxylic acid.[7]

• Acyl Chloride Cyclization: Converting the carboxylic acid to an acyl chloride significantly increases the electrophilicity of the carbonyl carbon. This allows the cyclization to proceed under much milder conditions using a Lewis acid catalyst (e.g., AlCl₃, TiCl₄, SnCl₄). The Lewis acid coordinates to the carbonyl oxygen of the acyl chloride, further polarizing the C-Cl bond and facilitating the formation of the reactive acylium ion, which drives the cyclization.[8][9]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scribd.com [scribd.com]
• 4. Indane-1,3-Dione: From Synthetic Strategies to Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. arrow.tudublin.ie [arrow.tudublin.ie]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Diastereoselective synthesis of indanes and tetralins via intramolecular Friedel-Crafts reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

Welcome to the technical support guide for the synthesis of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate. This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this multi-step synthesis. We provide in-depth, field-proven insights to help you optimize your reaction conditions, improve yields, and troubleshoot effectively.

The target molecule, a derivative of cis-1-amino-2-indanol, is a valuable chiral building block in asymmetric synthesis and pharmaceutical development.[1][2] Its rigid bicyclic structure and defined stereocenters make it a powerful chiral auxiliary and ligand.[3][4] However, achieving high yield and diastereoselectivity can be challenging. This guide addresses the most critical aspects of the synthesis, from the stereocontrolled reduction of the keto-precursor to the final Boc-protection step.

Section 1: Overview of the Synthetic Strategy

A common and effective route to tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate involves a two-step sequence starting from a Boc-protected amino ketone. The critical step is the diastereoselective reduction of the ketone, which establishes the relative stereochemistry of the amino and hydroxyl groups, followed by the protection of the resulting amino alcohol.

Sources

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• 2. cis-1-Aminoindan-2-ol in Asymmetric Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

Welcome to our dedicated technical support guide for the purification of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate. This resource is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the purification of this chiral aminoindanol derivative. Our goal is to provide not only troubleshooting solutions but also a deeper understanding of the chemical principles at play, ensuring the integrity and success of your experimental outcomes.

Understanding the Molecule: Key Structural Features and Challenges

tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate possesses two chiral centers, a hydroxyl group, and a bulky tert-butoxycarbonyl (Boc) protecting group. This combination of features presents a unique set of purification challenges:

• Stereoisomer Control: The presence of two chiral centers means the potential for a mixture of diastereomers and enantiomers. Separating these stereoisomers is often the most significant hurdle.

• Solubility Profile: The molecule has both polar (hydroxyl and carbamate groups) and non-polar (indan backbone and tert-butyl group) regions, influencing its solubility in various organic solvents.

• Impurities from Synthesis: The synthetic route to this compound can introduce various impurities, including starting materials, reagents, and side-products.

• Stability of the Boc Group: The tert-butoxycarbonyl (Boc) protecting group is sensitive to acidic conditions.[1][2][] Purification strategies must therefore avoid acidic environments to prevent premature deprotection.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during the purification of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate.

Issue 1: My final product is an oil or a sticky solid that won't crystallize.

• Potential Cause: This is often due to the presence of impurities that inhibit crystallization or the product being a mixture of diastereomers, which can have a lower melting point and a tendency to form oils.

• Troubleshooting Steps:

  • Assess Purity: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the number of components in your sample.

  • Chromatographic Purification: If multiple spots are visible on TLC, column chromatography is recommended. A gradient elution from a non-polar solvent (e.g., hexane or heptane) to a more polar solvent (e.g., ethyl acetate) is a good starting point.

  • Solvent Screening for Crystallization: If the product is relatively pure but oily, perform a systematic solvent screen for recrystallization. Small-scale trials with various solvents of differing polarities (e.g., hexanes, ethyl acetate, dichloromethane, methanol, isopropanol) and solvent mixtures can help identify suitable conditions.

  • Trituration: For sticky solids, trituration with a solvent in which the desired product is sparingly soluble but the impurities are soluble can be effective.[4] Cool iso-hexane has been noted as a suitable solvent for the trituration of some carbamates.[4]

Issue 2: My NMR spectrum shows a complex mixture of peaks, suggesting multiple stereoisomers.

• Potential Cause: The synthesis has likely produced a mixture of diastereomers. Diastereomers have different physical properties and will exhibit distinct signals in NMR spectroscopy.

• Troubleshooting Steps:

  • Diastereomeric Separation by Chromatography: Flash column chromatography is often effective in separating diastereomers. The polarity difference between diastereomers can sometimes be subtle, so a slow, shallow gradient and careful fraction collection are crucial.

  • Chiral HPLC: For analytical and preparative separation of enantiomers and diastereomers, chiral HPLC is the method of choice.[5][6] Various chiral stationary phases are available, and method development will be necessary to find the optimal conditions.

  • Diastereomeric Salt Formation: A classical method for resolving racemates is the formation of diastereomeric salts with a chiral resolving agent.[7][8] For an amine, a chiral acid like tartaric acid or mandelic acid can be used.[8] For a molecule with a hydroxyl group, derivatization with a chiral acid followed by separation of the diastereomeric esters and subsequent hydrolysis is a possible route.

Issue 3: I am losing the Boc protecting group during purification.

• Potential Cause: The Boc group is labile in acidic conditions.[2][] Exposure to acidic reagents, silica gel (which can be slightly acidic), or acidic solvents during workup or chromatography can lead to its removal.

• Troubleshooting Steps:

  • Neutralize Silica Gel: If using silica gel for chromatography, it can be neutralized by pre-treating it with a dilute solution of a non-nucleophilic base like triethylamine in the eluent.

  • Avoid Acidic Solvents: Ensure that all solvents used for workup and purification are free of acidic impurities.

  • Aqueous Workup: During the reaction workup, use a mild basic wash (e.g., saturated sodium bicarbonate solution) to neutralize any residual acid before extraction.

Issue 4: My yield is low after column chromatography.

• Potential Cause: The compound may be highly soluble in the elution solvent, leading to broad peaks and poor separation. Alternatively, the compound may be adsorbing irreversibly to the stationary phase.

• Troubleshooting Steps:

  • Optimize Solvent System: Experiment with different solvent systems for TLC to find one that gives a retention factor (Rf) of approximately 0.2-0.4 for the desired product. This will likely translate to good separation on a column.

  • Use an Alternative Stationary Phase: If irreversible adsorption on silica gel is suspected, consider using a different stationary phase such as alumina (basic or neutral) or a bonded phase like C18 for reversed-phase chromatography.

Experimental Protocols

Protocol 1: General Guideline for Flash Column Chromatography

This protocol provides a starting point for the purification of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate. Optimization will be required based on the specific impurity profile.

• Slurry Preparation: Dissolve the crude product in a minimal amount of dichloromethane or the solvent mixture used for elution. Add a small amount of silica gel to this solution and concentrate it under reduced pressure to obtain a dry, free-flowing powder.

• Column Packing: Pack a glass column with silica gel using a slurry of the initial elution solvent (e.g., 95:5 hexane:ethyl acetate).

• Loading: Carefully load the dried slurry of the crude product onto the top of the packed column.

• Elution: Begin elution with the initial non-polar solvent mixture. Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate).

• Fraction Collection: Collect fractions and monitor them by TLC.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Recrystallization Screening

• Small-Scale Tests: In small vials, dissolve a few milligrams of the purified (but still potentially amorphous) product in a minimal amount of various heated solvents (e.g., ethyl acetate, isopropanol, acetonitrile, toluene, and mixtures such as ethyl acetate/hexanes).

• Cooling: Allow the vials to cool slowly to room temperature, and then in a refrigerator or freezer.

• Observation: Observe for the formation of crystals. Note the solvent system that provides good quality crystals with a reasonable recovery.

• Scaling Up: Once a suitable solvent system is identified, perform the recrystallization on a larger scale.

Data Presentation

Potential Impurity	Origin	Proposed Purification Method
Unreacted 1-amino-2,3-dihydro-1H-inden-3-ol	Starting Material	Column Chromatography, Aqueous Wash
Di-tert-butyl dicarbonate (Boc Anhydride)	Reagent	Aqueous Workup, Column Chromatography
Diastereomers	Non-stereoselective synthesis	Column Chromatography, Chiral HPLC, Diastereomeric Salt Formation
Deprotected Amine	Acidic conditions	Avoid acid, Neutralize silica gel

Visualizations

Logical Workflow for Purification Strategy

Caption: A logical workflow for the purification of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate.

Troubleshooting Decision Tree for Boc Deprotection

Caption: Decision tree for troubleshooting the loss of the Boc protecting group.

References

• Armbruster, D. C., & Emmons, W. D. (n.d.). CARBAMIC ACID, TERT-BUTYL ESTER. Organic Syntheses Procedure. Retrieved from [Link]

• Is the protecting group boc of the amino group stable at 37°C? (2024, July 13). ResearchGate. Retrieved from [Link]

• Optical Resolution of 3-Hydroxycarboxylic Acids via Diastereomeric Salt Formation. (n.d.). Kyungpook National University. Retrieved from [Link]

• Chiral resolution. (n.d.). In Wikipedia. Retrieved from [Link]

• tert-Butyl(3-cyano-4,6-dimethylpyridin-2-yl)carbonate as a green and chemoselective N-tert-butoxycarbonylation reagent. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Yang, J. W., Pan, S. C., & List, B. (n.d.). SYNTHESIS OF TERT-BUTYL (1S,2S)-2-METHYL-3-OXO-1-PHENYLPROPYLCARBAMATE BY ASYMMETRIC MANNICH REACTION. Organic Syntheses Procedure. Retrieved from [Link]

• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Toyo'oka, T. (2002). Resolution of chiral drugs by liquid chromatography based upon diastereomer formation with chiral derivatization reagents. Journal of Biochemical and Biophysical Methods, 54(1-3), 25–56. [Link]

• Resolution of chiral drugs by liquid chromatography based upon diastereomer formation with chiral derivatization reagents. (2003, January). ResearchGate. Retrieved from [Link]

• Tert-butyl n-((4-hydroxy-2,3-dihydro-1h-inden-1-yl)methyl)carbamate. (n.d.). PubChemLite. Retrieved from [Link]

• Synthesis method of (1-hydroxypent-4-en-2-yl) carbamic acid tert-butyl ester. (n.d.). Google Patents.

• Solvent-Induced Chirality Switching in the Enantioseparation of Hydroxycarboxylic Acids with a Quaternary Stereogenic Center. (2025, March 20). NIH. Retrieved from [Link]

• TERT-BUTYL (S)-(4-CHLORO-3-OXO-1-PHENYLBUTAN-2-YL)CARBAMATE. (n.d.). gsrs. Retrieved from [Link]

• tert-Butyl hydroxy(methyl)carbamate. (n.d.). PubChem - NIH. Retrieved from [Link]

• Tert-butyl ((2S,3R)-3-hydroxy-4-(isobutylamino)-1-phenylbutan-2-yl)carbamate. (n.d.). Pharmaffiliates. Retrieved from [Link]

• tert-Butyl ((2S,3R)-3-hydroxy-4-((2-methylpropyl)amino)-1-phenylbutan-2-yl)carbamate. (n.d.). PubChem. Retrieved from [Link]

• Crystal structure of (S)-tert-butyl-(1-hydroxypropan-2-yl)carbamate, C8H17NO3. (2025, August 6). ResearchGate. Retrieved from [Link]

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• 5. Resolution of chiral drugs by liquid chromatography based upon diastereomer formation with chiral derivatization reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Chiral resolution - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Reaction Conditions for tert-Butyl Carbamate (Boc) Deprotection

Welcome to the technical support center for tert-butyl carbamate (Boc) deprotection. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this common yet critical transformation in organic synthesis. Here, we move beyond simple protocols to provide in-depth, field-proven insights into the causality of experimental choices, helping you troubleshoot effectively and optimize your reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of acid-catalyzed Boc deprotection?

A1: The acid-catalyzed removal of the Boc group is a cornerstone of modern synthetic chemistry, particularly in peptide synthesis.[1] The process proceeds through a well-established, three-step mechanism:

• Protonation: The carbamate oxygen is protonated by a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[2][3] This initial step activates the protecting group for cleavage.

• C-O Bond Cleavage: The protonation facilitates the cleavage of the tert-butyl-oxygen bond, leading to the formation of a stable tert-butyl cation and a transient carbamic acid intermediate.[4]

• Decarboxylation: The carbamic acid is inherently unstable and rapidly decomposes to release the free amine and carbon dioxide gas.[2][5] The liberated amine is then protonated by the excess acid in the reaction mixture, typically yielding the corresponding amine salt.[2][3]

It is crucial to remember that the reaction generates CO2 gas, so experiments should never be conducted in a closed system.[2]

Caption: Acid-catalyzed Boc deprotection mechanism.

Q2: What are the standard, "go-to" conditions for Boc deprotection, and when should I choose one over the other?

A2: The two most common methods for Boc deprotection are Trifluoroacetic Acid (TFA) in Dichloromethane (DCM) and Hydrochloric Acid (HCl) in 1,4-dioxane.[4][6] The choice between them often depends on the substrate's properties and the desired form of the final product.

Reagent System	Typical Conditions	Advantages	Disadvantages
TFA / DCM	20-50% TFA in DCM, Room Temp, 0.5-4 h[4]	Highly effective, volatile for easy removal, suitable for solid-phase peptide synthesis.[4]	Corrosive, toxic, can cleave other acid-labile groups, potential for t-butylation side reactions.[4][7]
HCl / Dioxane	4M HCl in 1,4-dioxane, Room Temp, 1-12 h[4]	Cost-effective, readily available, product often precipitates as a crystalline HCl salt, simplifying isolation.[8][9]	Can be less selective, potential for chlorinated byproducts, 1,4-dioxane is a suspected carcinogen.[4][6]

Expert Insight: For many substrates, a 4M HCl solution in dioxane is highly effective, and the resulting amine hydrochloride salt often precipitates from the reaction mixture, allowing for simple isolation by filtration.[8][9] TFA salts, in contrast, are frequently oily residues, which can complicate purification.[9]

Q3: How do I monitor the progress of a Boc deprotection reaction?

A3: Thin-Layer Chromatography (TLC) is the most common and convenient method for monitoring the reaction's progress.[8]

• Spotting: Spot the starting material, a co-spot (starting material and reaction mixture), and the reaction mixture on the TLC plate.

• Eluent: A typical eluent system is a mixture of a non-polar solvent (like hexanes or dichloromethane) and a polar solvent (like ethyl acetate or methanol). The optimal ratio will depend on your specific compound.

• Visualization: The Boc-protected starting material is significantly less polar than the resulting free amine (or its salt). Therefore, the starting material will have a higher Rf value (travel further up the plate), while the product will remain closer to the baseline. The disappearance of the starting material spot indicates the completion of the reaction.

For compounds that are difficult to visualize or for more quantitative analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) is an excellent alternative.[8]

Troubleshooting Guide

Issue 1: Incomplete or Sluggish Deprotection

Q: My TLC analysis shows a significant amount of starting material remaining even after the recommended reaction time. What should I do?

A: This is a common issue that can often be resolved by systematically evaluating the following factors:

Caption: Decision workflow for troubleshooting incomplete Boc deprotection.

• Insufficient Acid Strength or Concentration: The rate of Boc cleavage can be highly dependent on the acid's concentration.[7]

  • Solution: If using TFA in DCM, consider increasing the concentration from 20% to 50%.[10] Alternatively, switching from TFA to the stronger 4M HCl in dioxane system may be necessary.[10]

• Inadequate Reaction Time: Deprotection times can vary significantly based on the substrate.[8]

  • Solution: Continue to monitor the reaction at regular intervals (e.g., every 30-60 minutes) by TLC or LC-MS to determine the optimal time.[7]

• Steric Hindrance: Bulky groups near the Boc-protected amine can impede the acid's approach, slowing the reaction.[7]

  • Solution: For sterically hindered substrates, you may need to increase the reaction time, use a stronger acid, or gently elevate the reaction temperature.[7]

Issue 2: Formation of Side Products due to t-Butylation

Q: I'm observing unexpected peaks in my LC-MS, and my product yield is low. What's happening?

A: The primary cause of side product formation is the reactive tert-butyl cation generated during the reaction.[7] This electrophile can alkylate nucleophilic sites on your molecule, a side reaction known as t-butylation.[7][11]

• Susceptible Residues: Electron-rich aromatic rings (like tryptophan) and sulfur-containing residues (like methionine and cysteine) are particularly prone to this side reaction.[11][12]

• The Solution: Scavengers: To prevent t-butylation, a nucleophilic "scavenger" is added to the reaction mixture. This scavenger preferentially traps the tert-butyl cation before it can react with your substrate.

Scavenger	Typical Concentration	Target Residue(s)
Triisopropylsilane (TIS)	1-5% (v/v)	General purpose, effective for tryptophan.
Thioanisole	1-5% (v/v)	Effective for methionine and tryptophan.
1,2-Ethanedithiol (EDT)	1-5% (v/v)	Particularly effective for protecting cysteine.
Water	1-5% (v/v)	Can act as a scavenger, but may affect reaction rates.

Expert Insight: A common "cocktail" for deprotecting sensitive peptides is 95% TFA, 2.5% TIS, and 2.5% water. This mixture effectively removes the Boc group while minimizing side reactions.

Issue 3: Deprotection in the Presence of Other Acid-Sensitive Groups

Q: My molecule contains an acid-labile ester (e.g., t-butyl ester) or another sensitive functional group. How can I selectively remove the Boc group?

A: This is a common challenge in the synthesis of complex molecules.[1] Standard strong acid conditions will likely cleave other acid-sensitive groups.[10] In these cases, an orthogonal deprotection strategy is required.

Recommended Mild/Selective Deprotection Methods:

Method	Reagents & Conditions	Comments
Aqueous Phosphoric Acid	85% H₃PO₄ in THF[4]	Mild and selective; has been shown to leave benzyl and methyl esters intact.[10][13]
Lewis Acids	e.g., ZnBr₂ in DCM	Offers good selectivity, but optimization may be required.[10]
Thermal Deprotection	Refluxing in a suitable solvent (e.g., toluene, water)[14][15]	Catalyst-free method suitable for thermally stable but acid-sensitive substrates.[4] Selectivity between different types of Boc groups can sometimes be achieved by controlling the temperature.[16]
Oxalyl Chloride / Methanol	3 equiv. (COCl)₂ in MeOH, RT, 1-4 h[17][18]	A mild method reported to be tolerant of various functional groups.[17][19]

Experimental Protocols

Protocol 1: Standard Boc Deprotection with TFA in DCM

• Dissolve the Boc-protected compound (1.0 equiv.) in dichloromethane (DCM) to a concentration of approximately 0.1-0.2 M.

• Add Trifluoroacetic Acid (TFA) to the solution to achieve a final concentration of 20-50% (v/v).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC until the starting material is consumed (typically 30 minutes to 2 hours).[8]

• Upon completion, remove the solvent and excess TFA under reduced pressure (rotary evaporation). Co-evaporation with a solvent like toluene can help remove residual TFA.[9]

• For workup, dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.[8]

• Wash the organic layer with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo to obtain the deprotected free amine.[8]

Protocol 2: Boc Deprotection with HCl in Dioxane

• Suspend or dissolve the Boc-protected amine (1.0 equiv.) in a 4M solution of HCl in 1,4-dioxane.

• Stir the mixture at room temperature for 1 to 4 hours, or until the reaction is complete as monitored by TLC.[8]

• If the product precipitates as the hydrochloride salt, collect the solid by filtration and wash with a cold solvent like diethyl ether.[8]

• Alternatively, remove the solvent under reduced pressure to yield the crude amine hydrochloride salt.[8] This salt can often be used directly in the next step without further purification.

References

• Boc Deprotection Mechanism - TFA. Common Organic Chemistry. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. National Institutes of Health. [Link]

• Amine Protection and Deprotection. Master Organic Chemistry. [Link]

• Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. The Royal Society of Chemistry. [Link]

• Selective Deprotection of N-Boc Catalyzed by Silica Gel. Chemical Journal of Chinese Universities. [Link]

• Amine Protection / Deprotection. Fisher Scientific. [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. ACS Publications. [Link]

• How to do work-up of a BOC deprotection reaction by TFA? ResearchGate. [Link]

• Acids. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Specific solvent issues with BOC deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• The Role of Protecting Groups in Synthesizing Complex Molecules: A Look at Boc Chemistry. NINGBO INNO PHARMCHEM CO.,LTD.. [Link]

• Boc Deprotection Mechanism. YouTube. [Link]

• SUPPORTING INFORMATION. The Royal Society of Chemistry. [Link]

• BOC deprotection. Hebei Boze Chemical Co.,Ltd.. [Link]

• Boc De-protection. Reddit. [Link]

• Any suggestion on Boc deprotection without using acid? ResearchGate. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Europe PMC. [Link]

• BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stabl. The Royal Society of Chemistry. [Link]

• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. Semantic Scholar. [Link]

• Advice on N-boc deprotection in the presence of acid sensitive groups. Reddit. [Link]

• Boc Deprotection Mechanism - HCl. Common Organic Chemistry. [Link]

• how to do TLC plates and N-boc deprotection. YouTube. [Link]

• How to confirm BOC deprotection by TFA ? ResearchGate. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Publishing. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• BOC Protection and Deprotection. Hebei Boze Chemical Co., Ltd.. [Link]

• Protecting Groups for Amines: Carbamates. Master Organic Chemistry. [Link]

• What are the possible impurities in boc protection of amino acids other than t-butyl ester and di boc andcyclic compounds ? ResearchGate. [Link]

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Technical Support Center: Diastereoselectivity in Indane Synthesis

The indane scaffold is a privileged structure in medicinal chemistry and materials science, forming the core of numerous drugs and biologically active molecules.[1] Achieving precise control over its three-dimensional structure is paramount, yet controlling diastereoselectivity during its synthesis remains a significant challenge for many researchers. Poor diastereomeric ratios (d.r.) lead to difficult separations, reduced yields, and increased development costs.

This guide provides field-proven insights and systematic troubleshooting strategies to address common issues encountered during diastereoselective indane synthesis. Structured in a question-and-answer format, it is designed to help you diagnose problems, understand the underlying chemical principles, and implement effective solutions in your laboratory.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific, practical problems you might encounter at the bench. Each answer provides a causal explanation followed by a logical sequence of troubleshooting steps.

Q1: My intramolecular Friedel-Crafts cyclization is producing a nearly 1:1 mixture of diastereomers. How can I improve the selectivity?

This is a classic problem often rooted in a lack of differentiation between the two diastereomeric transition states. The observed ratio is a direct reflection of the small energy difference (ΔΔG‡) between the pathways leading to the syn and anti products. To improve selectivity, you must amplify this energy difference.

Core Concepts: The outcome of a Friedel-Crafts cyclization is governed by a delicate balance of factors including reaction temperature, the nature of the Lewis acid catalyst, and the solvent environment.[2] These parameters directly influence whether the reaction is under kinetic or thermodynamic control.

Systematic Troubleshooting Steps:

• Lower the Reaction Temperature: This is the most critical and often simplest parameter to adjust. Lower temperatures favor the kinetically controlled product—the one that forms via the lowest energy transition state.[3][4] Reactions run at or above room temperature may have enough thermal energy to overcome the small activation energy barrier between the two pathways, or even allow for equilibration to the more thermodynamically stable product, resulting in poor selectivity.

  • Action: Decrease the temperature incrementally (e.g., from 25 °C to 0 °C, -20 °C, -40 °C, and -78 °C) and analyze the diastereomeric ratio at each point.

• Re-evaluate Your Lewis Acid: The choice and stoichiometry of the Lewis acid are pivotal. Its size, strength (hardness/softness), and ability to chelate can dramatically alter the geometry of the transition state.[5][6]

  • Bulky Lewis Acids: Sterically demanding Lewis acids (e.g., those with bulky ligands) can create a more ordered transition state, amplifying steric clashes in the disfavored pathway and thereby increasing selectivity.

  • Chelating vs. Non-Chelating Conditions: If your substrate has a nearby coordinating group (e.g., a carbonyl or ether), a chelating Lewis acid (like TiCl₄ or SnCl₄) can lock the conformation, leading to high diastereoselectivity. Conversely, if chelation leads to the wrong diastereomer, switch to a non-chelating Lewis acid (like BF₃·OEt₂ or AlCl₃).[4] The Lewis acidity itself can also be tuned; for instance, metal triflates are known to be effective and mild Lewis acid catalysts.[6]

• Screen Solvents: The solvent influences the stability of charged intermediates and transition states.[7][8] A change in solvent polarity can alter the reaction's energy landscape.

  • Action: Screen a range of solvents from non-polar (e.g., hexanes, toluene) to polar aprotic (e.g., dichloromethane, nitromethane). Halogenated solvents often perform well in Friedel-Crafts reactions. The choice of solvent can sometimes even invert the selectivity.[3][8]

Troubleshooting Workflow: Friedel-Crafts Cyclization

Caption: A decision tree for troubleshooting poor diastereoselectivity.

Comparative Data: Effect of Lewis Acid and Temperature

Entry	Lewis Acid (equiv.)	Solvent	Temp (°C)	Diastereomeric Ratio (syn:anti)
1	AlCl₃ (1.1)	DCM	25	1.5 : 1
2	AlCl₃ (1.1)	DCM	-78	6 : 1
3	TiCl₄ (1.1)	DCM	-78	15 : 1
4	SnCl₄ (1.1)	DCM	-78	>20 : 1

Note: Data is illustrative for a model system and will vary based on the specific substrate.

Q2: My ketyl radical cyclization is giving low and inconsistent diastereoselectivity for the resulting indanol. What are the primary causes?

Controlling stereochemistry in radical reactions can be challenging because radical intermediates are highly reactive and their transition states are often less organized than their ionic counterparts.[9] Inconsistency between batches often points to subtle variations in reagent quality or reaction setup.

Core Concepts: Diastereoselectivity in radical cyclizations is typically governed by the conformation of the transition state during the ring-closing step. For 5-exo-trig cyclizations to form indanes, this involves minimizing steric interactions (A-strain) in a chair-like or boat-like transition state. Recent advances show that interactions between the substrate and the radical-generating reagent can also modulate stereochemistry.[10]

Systematic Troubleshooting Steps:

• Control Reagent Concentration: The steady-state concentration of the hydrogen atom donor (e.g., Bu₃SnH) is critical. If the concentration is too high, the initial radical can be quenched before it cyclizes, or a less selective cyclization pathway may be favored.

  • Action: Use a syringe pump for the slow addition of Bu₃SnH over several hours. This maintains a low concentration, favoring the desired cyclization cascade.[11]

• Optimize the Initiator and Temperature: The choice of radical initiator can influence the reaction's efficiency and selectivity.

  • AIBN vs. Et₃B: AIBN (azobisisobutyronitrile) typically requires heating (e.g., 80 °C in toluene), which can reduce selectivity. Triethylborane (Et₃B) can initiate radical reactions at lower temperatures (even down to -78 °C), which often leads to significant improvements in diastereoselectivity.[11]

• Leverage Modern Reagents: Traditional methods often provide poor control. Consider newer methods that create a more ordered transition state.

  • Pyridine-Boryl Radicals: Recent work has shown that pyridine-boryl radicals can complex with the carbonyl oxygen during the cyclization step. This leaves a bulky boronate moiety near the reacting center, effectively directing the stereochemical outcome and leading to high trans selectivity in the formation of 2-substituted-1-indanols.[10]

Experimental Protocol: Diastereoselective Radical Cyclization

• Setup: To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add the aryl ketone precursor (1.0 equiv) and the chosen solvent (e.g., toluene, 0.05 M).

• Initiation (Et₃B): Cool the solution to the desired temperature (e.g., -78 °C). Add triethylborane (1.0 M in hexanes, 0.2 equiv).

• Slow Addition: Prepare a solution of Bu₃SnH (1.2 equiv) and AIBN (0.1 equiv, if used instead of Et₃B) in the same solvent. Add this solution dropwise via syringe pump over 4-6 hours.

• Monitoring: Monitor the reaction by TLC or GC-MS.

• Workup: Upon completion, concentrate the reaction mixture and purify by flash column chromatography.

Q3: My Nazarov cyclization to form an indanone proceeds in high yield, but the product is nearly racemic at the α-position. Why is this happening?

This is a common and mechanistically expected shortcoming of the classic Nazarov cyclization. The loss of stereochemical information is inherent to the standard reaction mechanism.

Core Concepts: The acid-catalyzed Nazarov reaction involves a 4π-conrotatory electrocyclization of a pentadienyl cation to form an oxyallyl cation intermediate.[12][13] This intermediate is planar and achiral at the carbon α to the carbonyl. Subsequent proton loss and tautomerization to form the final cyclopentenone product lead to racemization or low diastereoselectivity at that center.[14]

Strategies for Stereocontrol:

• Silicon-Directed Cyclization: This is the most robust strategy. By placing a trialkylsilyl group (e.g., TMS) on one of the vinyl groups, you can control the regiochemistry of the elimination step. The C-Si bond stabilizes the developing positive charge (β-effect) and the silyl group is eliminated instead of a proton, preventing the formation of an enol that would scramble the stereocenter.[14][15] This approach is highly effective for controlling the position of the double bond and preserving stereochemistry.

• Asymmetric Catalysis: While challenging, the use of chiral Lewis acids or Brønsted acids can, in some cases, control the direction of the conrotatory ring closure. This induces asymmetry in the initial cyclization event, which can be retained if the subsequent elimination is rapid and does not allow for equilibration.[14] This is an area of active research and may require significant catalyst screening.

Mechanism: Silicon-Directed Nazarov Cyclization

Caption: Silicon directs elimination, preserving the α-stereocenter.

Frequently Asked Questions (FAQs)

Q1: What is the difference between kinetic and thermodynamic control, and how do I exploit it?

• Kinetic Control favors the product that is formed fastest (i.e., via the transition state with the lowest activation energy). It is achieved under irreversible conditions, which typically means low temperatures and/or the use of highly reactive reagents that make the reverse reaction negligible. If you want the kinetically preferred diastereomer, run your reaction cold and use a strong Lewis acid.

• Thermodynamic Control favors the most stable product. It is achieved under reversible conditions, allowing an equilibrium to be established. This usually means higher temperatures, longer reaction times, or the use of weaker, reversible catalysts. If the desired diastereomer is the more stable one, allowing the reaction to stir at a higher temperature may improve the d.r.

Q2: How do steric and electronic effects of my substrate's substituents influence diastereoselectivity?

Stereochemistry is fundamentally about the spatial arrangement of atoms.[16][17]

• Steric Effects: A large, bulky substituent will sterically hinder one face of a molecule or a reactive intermediate. During a cyclization, the transition state will adopt a conformation that minimizes the repulsion involving this bulky group, thereby directing the formation of one diastereomer. You can often enhance selectivity by strategically installing a bulky group on your substrate.

• Electronic Effects: Electron-donating groups (EDGs) and electron-withdrawing groups (EWGs) can influence the stability of intermediates and transition states. For example, in a Friedel-Crafts reaction, an EDG on the aromatic ring will accelerate the reaction, while an EWG will slow it down. These effects can subtly alter the geometry and energy of diastereomeric transition states, influencing the final product ratio.

Q3: Can I use computational chemistry to predict the major diastereomer?

Yes, absolutely. Modern computational chemistry, particularly Density Functional Theory (DFT) calculations, is a powerful tool for elucidating reaction mechanisms and predicting stereochemical outcomes.[18] By modeling the transition states for the formation of each diastereomer, you can calculate their relative energies (ΔΔG‡). The diastereomeric ratio can then be predicted using the Boltzmann distribution. This in silico analysis can save significant lab time by identifying the most promising reaction conditions before you even set up an experiment.

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• 19. Diastereoselective synthesis of indanes via a domino Stetter-Michael reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

Welcome to the technical support center for the synthesis of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot impurities encountered during the synthesis of this important chiral building block. Our approach is rooted in mechanistic understanding and practical, field-tested solutions to ensure the integrity and purity of your synthesis.

Introduction: Navigating the Synthetic Landscape

The synthesis of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, a key intermediate in the development of various pharmaceutical agents, presents unique challenges related to stereocontrol and impurity profiles. The presence of two stereocenters demands precise control over the reaction conditions to achieve the desired diastereomer. This guide will focus on the two most common synthetic pathways and the impurities that can arise in each.

Two Primary Synthetic Routes:

• Route A: Diastereoselective Reduction of a Ketone Precursor. This pathway involves the reduction of tert-butyl (3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate.

• Route B: Boc-Protection of an Amino Alcohol. This route starts with the protection of (1-amino-2,3-dihydro-1H-inden-3-ol) using di-tert-butyl dicarbonate (Boc anhydride).

Below, we present a logical workflow for troubleshooting these synthetic routes.

Caption: Troubleshooting workflow for the synthesis of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate.

Part 1: Troubleshooting Guide for Route A - Diastereoselective Reduction

This route is attractive due to the potential for high diastereoselectivity. However, several issues can arise.

FAQ 1: My reduction of tert-butyl (3-oxo-2,3-dihydro-1H-inden-1-yl)carbamate is sluggish and gives a low yield. What are the likely causes?

Answer:

A low yield or incomplete reaction in a sodium borohydride reduction can often be attributed to a few key factors:

• Quality of Sodium Borohydride (NaBH₄): NaBH₄ is sensitive to moisture and can degrade over time, leading to reduced activity.[1] It is crucial to use a freshly opened bottle or a properly stored reagent.

• Reaction Temperature: While NaBH₄ reductions are often performed at low temperatures (0 °C to room temperature) to enhance selectivity, the reaction kinetics might be too slow.[1] A gradual increase in temperature may be necessary.

• Solvent Choice: The choice of solvent can significantly impact the reaction rate. Protic solvents like methanol or ethanol are commonly used and can accelerate the reduction.[2]

• pH of the Reaction Mixture: The stability of NaBH₄ is pH-dependent. It is more stable under basic conditions. If the reaction medium is acidic, the reducing agent will decompose.

Troubleshooting Steps:

• Verify Reagent Activity: Test your NaBH₄ on a simple ketone substrate where the outcome is well-known.

• Optimize Temperature: Start the reaction at 0 °C and allow it to slowly warm to room temperature. Monitor the reaction progress by TLC or LC-MS.

• Solvent System: If using an aprotic solvent like THF, consider adding a co-solvent like methanol to increase the reaction rate.

FAQ 2: I am observing the formation of the wrong diastereomer. How can I improve the diastereoselectivity of the reduction?

Answer:

Achieving the desired diastereoselectivity is critical. The stereochemical outcome of the reduction is influenced by the steric hindrance around the carbonyl group and the nature of the reducing agent.

• Steric Hindrance: The existing stereocenter at the 1-position will direct the incoming hydride. The bulky tert-butoxycarbonyl (Boc) group plays a significant role in this direction.

• Reducing Agent: Less reactive and bulkier hydride reagents often provide higher diastereoselectivity.

Strategies for Improving Diastereoselectivity:

Reducing Agent	Typical Selectivity	Comments
Sodium Borohydride (NaBH₄)	Moderate	A good starting point, but may not provide sufficient selectivity.
Lithium Borohydride (LiBH₄)	Moderate to Good	Can offer different selectivity compared to NaBH₄.[3]
L-Selectride® or K-Selectride®	High	These are sterically hindered borohydrides that often provide excellent diastereoselectivity.

Experimental Protocol for High Diastereoselectivity:

• Dissolve the ketone precursor in anhydrous THF under an inert atmosphere (e.g., Argon).

• Cool the solution to -78 °C.

• Add a solution of L-Selectride® (1.0 M in THF) dropwise.

• Stir the reaction at -78 °C and monitor by TLC.

• Upon completion, quench the reaction carefully with water or a saturated aqueous solution of ammonium chloride.

Caption: Diastereoselective reduction of the ketone precursor.

FAQ 3: I see a significant amount of starting material remaining even after prolonged reaction times, and I also observe a byproduct with a lower molecular weight. What is happening?

Answer:

This scenario suggests two potential issues: incomplete reaction and a side reaction.

• Incomplete Reaction: As discussed in FAQ 1, this could be due to reagent quality, temperature, or solvent.

• Byproduct Formation: A lower molecular weight byproduct could be the result of over-reduction or cleavage of the Boc group. Although NaBH₄ does not typically reduce carbamates, under certain conditions, particularly with prolonged reaction times or in the presence of certain additives, this can occur.[4] More likely is the cleavage of the Boc group if the workup is too acidic.

Troubleshooting and Identification:

• Workup Conditions: During the workup, ensure the pH is not strongly acidic for an extended period, as this can cleave the Boc protecting group.[5][6]

• Byproduct Analysis: Isolate the byproduct by chromatography and characterize it by NMR and Mass Spectrometry. This will confirm if it is the de-protected amino alcohol.

• Purification: The starting material can be separated from the desired product and the byproduct by column chromatography on silica gel.

Part 2: Troubleshooting Guide for Route B - Boc-Protection of an Amino Alcohol

This route is straightforward but requires careful control to avoid common side reactions associated with Boc anhydride.

FAQ 4: My Boc-protection of (1-amino-2,3-dihydro-1H-inden-3-ol) is giving a low yield and multiple spots on TLC. What are the common impurities?

Answer:

The protection of amines with di-tert-butyl dicarbonate (Boc₂O) is generally a high-yielding reaction, but several side products can form if the conditions are not optimized.[5][7]

• Unreacted Starting Material: This is often due to insufficient Boc₂O or base.

• Di-Boc Protected Amine: If the reaction is run for too long or with a large excess of Boc₂O, a second Boc group can be added to the carbamate nitrogen.

• tert-Butyl Carbamate: This can form from the reaction of Boc₂O with ammonia, which may be present as an impurity in the starting amine or generated in situ.

• Urea Derivatives: If the starting amine is not pure, it can react with isocyanates that may be present as impurities in the Boc₂O or formed under certain conditions.[7]

Common Impurities in Boc-Protection:

Impurity	Formation Mechanism	Mitigation Strategy
Unreacted Amino Alcohol	Insufficient Boc₂O or base.	Use a slight excess (1.1-1.2 equivalents) of Boc₂O. Ensure at least one equivalent of a suitable base is present.
Di-Boc Protected Amine	Excess Boc₂O and/or prolonged reaction time.	Use a controlled amount of Boc₂O and monitor the reaction by TLC.
tert-Butyl Carbamate	Reaction of Boc₂O with ammonia.	Use a high-purity starting amine.

Experimental Protocol for Clean Boc-Protection:

• Dissolve the amino alcohol in a suitable solvent system, such as a mixture of THF and water.

• Add a base, such as sodium bicarbonate or triethylamine.

• Cool the solution to 0 °C.

• Add a solution of Boc₂O in THF dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Perform an aqueous workup to remove excess base and water-soluble byproducts.

Caption: Common side reactions in the Boc-protection of amines.

FAQ 5: I am having difficulty purifying my product from the unreacted starting material and other byproducts. What is the best purification strategy?

Answer:

Purification of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate can typically be achieved by silica gel column chromatography.

• Polarity Difference: The desired product is significantly less polar than the starting amino alcohol due to the protection of the amine. This large difference in polarity makes chromatographic separation straightforward.

• Solvent System: A gradient elution starting with a non-polar solvent (e.g., hexane or heptane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate) is effective.

Step-by-Step Purification Protocol:

• Slurry Loading: Adsorb the crude product onto a small amount of silica gel and load it onto the column. This generally gives better separation than loading in solution.

• Solvent Gradient: Begin eluting with a low polarity solvent mixture (e.g., 9:1 Hexane:Ethyl Acetate) and slowly increase the proportion of ethyl acetate.

• Fraction Collection: Collect fractions and analyze them by TLC to identify the fractions containing the pure product.

• Combining and Evaporation: Combine the pure fractions and remove the solvent under reduced pressure.

Part 3: General FAQs

FAQ 6: My final product appears to be unstable and degrades over time. What are the storage recommendations?

Answer:

While carbamates are generally stable protecting groups, the presence of the hydroxyl group can make the molecule susceptible to degradation, particularly under acidic or basic conditions.

Storage Recommendations:

• Temperature: Store the purified product at low temperatures (-20 °C to 4 °C) to minimize degradation.

• Inert Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• Neutral pH: Ensure that the final product is free of any acidic or basic residues from the workup and purification.

References

• Organic Syntheses Procedure. [Link]

• Wikipedia. Di-tert-butyl dicarbonate. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Mastering Peptide Synthesis with Boc Anhydride: A Guide for Researchers. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• Open Library Publishing Platform. 3.4.1 – Sodium Borohydride Reduction of Carbonyls. [Link]

• PubMed Central. Regioselective Reduction of 1H-1,2,3-Triazole Diesters. [Link]

• ResearchGate. Sodium borohydride reduction of ketones, aldehydes and imines using PEG400 as catalyst without solvent. [Link]

Sources

• 1. 3.4.1 – Sodium Borohydride Reduction of Carbonyls – Page 2 – Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…) [ecampusontario.pressbooks.pub]
• 2. researchgate.net [researchgate.net]
• 3. Regioselective Reduction of 1H-1,2,3-Triazole Diesters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]
• 6. nbinno.com [nbinno.com]
• 7. Boc-Protected Amino Groups [organic-chemistry.org]

Technical Support Center: Strategies for 1-Amino-3-Hydroxyindane Protection

Welcome to the technical support center for the selective protection of 1-amino-3-hydroxyindane. This guide is designed for researchers, medicinal chemists, and drug development professionals who are incorporating this valuable bifunctional scaffold into their synthetic routes. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot common issues and make informed decisions in your experimental design.

Introduction: The Challenge of Selectivity

1-Amino-3-hydroxyindane presents a common synthetic challenge: the presence of two nucleophilic functional groups, a primary amine and a secondary alcohol. Their respective pKa values and intrinsic reactivities dictate that the amine is generally more nucleophilic and basic than the alcohol. This inherent difference is the cornerstone of achieving selective protection. However, reaction conditions can significantly influence the outcome, making a well-defined strategy essential to avoid undesired side products and ensure high yields.

This guide will explore orthogonal and chemoselective protection strategies, providing detailed protocols and troubleshooting advice to navigate the complexities of manipulating this versatile molecule.

Frequently Asked Questions (FAQs)

Q1: Which functional group in 1-amino-3-hydroxyindane is more reactive towards common protecting group reagents?

A1: The primary amine at the 1-position is significantly more nucleophilic and basic than the secondary hydroxyl group at the 3-position. Consequently, it will react preferentially with most electrophilic protecting group reagents, especially under neutral or slightly basic conditions. This inherent chemoselectivity is the basis for the first step in most protection strategies.

Q2: What is an "orthogonal" protecting group strategy and why is it important for this molecule?

A2: An orthogonal protecting group strategy involves using protecting groups for different functional groups that can be removed under distinct, non-interfering conditions.[1][2] For 1-amino-3-hydroxyindane, this means protecting the amine with a group that is stable to the conditions required for protecting the alcohol, and whose removal conditions will not affect the alcohol's protecting group, and vice-versa.[3] This approach provides maximum flexibility for subsequent synthetic transformations at either position. A common orthogonal pair is an acid-labile amine protecting group (like Boc) and a fluoride-labile alcohol protecting group (like a silyl ether).[4]

Q3: Can I protect both the amine and the hydroxyl group in a single step?

A3: While possible using an excess of a highly reactive reagent under forcing conditions, it is generally not recommended due to the high likelihood of forming a mixture of mono- and di-protected products, leading to purification challenges and lower yields. A stepwise approach ensures better control and selectivity.

Q4: I only need to modify the hydroxyl group. Do I still need to protect the amine?

A4: Yes. The free amine can interfere with many reactions intended for the hydroxyl group. For example, in an acylation or alkylation reaction, the amine will likely react faster than the alcohol. Protecting the amine first is a crucial step to ensure that subsequent reactions occur selectively at the hydroxyl position.

Troubleshooting Guide

This section addresses specific issues that may arise during the protection of 1-amino-3-hydroxyindane.

Problem	Probable Cause(s)	Solution(s)
Low yield of N-protected product	1. Incomplete reaction. 2. Inappropriate base or solvent. 3. Degradation of starting material.	1. Monitor the reaction by TLC or LC-MS to ensure completion. 2. For Boc protection, ensure a suitable base like triethylamine or diisopropylethylamine is used in an appropriate solvent like dichloromethane (DCM) or tetrahydrofuran (THF).[5] 3. Ensure the reaction is run at the recommended temperature (often 0 °C to room temperature) to prevent side reactions.
Di-protection (both amine and alcohol protected) observed when only N-protection was intended.	1. Use of an overly reactive protecting group reagent. 2. Reaction conditions are too harsh (e.g., high temperature, prolonged reaction time). 3. Use of a non-hindered base that can deprotonate the hydroxyl group.	1. Use a reagent with moderate reactivity, such as di-tert-butyl dicarbonate (Boc-anhydride) for the amine. 2. Perform the reaction at a lower temperature (e.g., 0 °C) and monitor carefully to stop it upon consumption of the starting material. 3. Use a hindered base like diisopropylethylamine (DIPEA) to minimize deprotonation of the alcohol.
During N-Boc deprotection with strong acid (e.g., TFA), the O-TBDMS group is also cleaved.	1. The TBDMS group is known to be labile under harsh acidic conditions.[6][7] 2. Prolonged exposure to the acidic deprotection cocktail.	1. Use milder acidic conditions. For example, try 4M HCl in dioxane or a lower concentration of TFA in DCM.[8] 2. Run the deprotection at a lower temperature (0 °C) and monitor the reaction closely by TLC/LC-MS to minimize reaction time.[6] 3. Consider using a more acid-stable silyl ether for the hydroxyl group, such as triisopropylsilyl (TIPS) or tert-butyldiphenylsilyl (TBDPS), if the synthetic route allows.[9][10]
Failure to protect the hydroxyl group after the amine is protected.	1. Steric hindrance from the N-protecting group. 2. Inefficient silylation conditions.	1. Ensure the chosen N-protecting group is not excessively bulky. Boc is generally well-tolerated. 2. For silyl ether formation, use a reliable protocol such as TBDMS-Cl with imidazole in DMF.[9] If the reaction is sluggish, a more reactive silylating agent like TBDMS-triflate with a non-nucleophilic base (e.g., 2,6-lutidine) can be employed.
Selective deprotection of the O-silyl group is not clean.	1. Incomplete reaction. 2. Inappropriate fluoride source.	1. Ensure sufficient equivalents of the fluoride source are used. 2. Tetrabutylammonium fluoride (TBAF) is a common and effective reagent.[11] Ensure it is used in an appropriate solvent like THF. For more sensitive substrates, buffered TBAF or HF-pyridine can offer milder conditions.

Recommended Experimental Protocols

Strategy 1: Orthogonal Protection (Boc/TBDMS)

This is the most common and versatile strategy, allowing for selective deprotection of either the amine or the alcohol.

Caption: Orthogonal protection and deprotection workflow.

• Rationale: The tert-butyloxycarbonyl (Boc) group is an excellent choice for amine protection due to its stability in a wide range of conditions (except strong acid) and the ease of its introduction.[12][13] The reaction is highly selective for the more nucleophilic amine.

• Protocol:

  • Dissolve 1-amino-3-hydroxyindane (1.0 eq) in dichloromethane (DCM, approx. 0.2 M).

  • Add triethylamine (Et₃N, 1.2 eq) and cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in DCM.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

  • Upon completion, quench the reaction with water and extract the product with DCM.

  • Wash the organic layer with saturated aqueous sodium bicarbonate, then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash chromatography if necessary.

• Rationale: The tert-butyldimethylsilyl (TBDMS) group is a robust protecting group for alcohols that is stable to basic and mildly acidic conditions but can be selectively cleaved with a fluoride source.[9][11]

• Protocol:

  • Dissolve the N-Boc-1-amino-3-hydroxyindane (1.0 eq) in anhydrous N,N-dimethylformamide (DMF, approx. 0.2 M).

  • Add imidazole (2.5 eq) followed by tert-butyldimethylsilyl chloride (TBDMS-Cl, 1.5 eq).

  • Stir the reaction at room temperature for 6-18 hours, monitoring by TLC.

  • Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers with water and then brine to remove residual DMF.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify by flash chromatography.

Strategy 2: Alternative Orthogonal Protection (Cbz/TBDMS)

This strategy is useful if the subsequent synthetic steps are sensitive to acidic conditions but compatible with hydrogenolysis.

Caption: Cbz/TBDMS orthogonal protection scheme.

• Rationale: The benzyloxycarbonyl (Cbz) group is stable to acidic and basic conditions but is readily removed by catalytic hydrogenolysis, offering a different orthogonality.[14][15]

• Protocol:

  • Dissolve 1-amino-3-hydroxyindane (1.0 eq) in a 1:1 mixture of dioxane and water (approx. 0.2 M).

  • Add sodium bicarbonate (NaHCO₃, 2.5 eq) and cool the mixture to 0 °C.

  • Slowly add benzyl chloroformate (Cbz-Cl, 1.1 eq).

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Extract the product with ethyl acetate. Wash the organic layer with water and brine.

  • Dry over anhydrous sodium sulfate, filter, and concentrate. Purify as needed.

• The protocol is identical to that described in Strategy 1, Step 2.

References

• Amino alcohols as C-terminal protecting groups in peptide synthesis. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• Protecting Groups List. SynArchive. Available at: [Link]

• An Orthogonal Protection Strategy for Synthesizing Scaffold-Modifiable Dendrons and Their Application in Drug Delivery. ACS Central Science. Available at: [Link]

• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Can TBDMS protecting group be cleaved under 25% TFA/DCM? ResearchGate. Available at: [Link]

• Amino Acid-Protecting Groups. Chemical Reviews. Available at: [Link]

• Amino Acid-Protecting Groups. ResearchGate. Available at: [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. Available at: [Link]

• Protective Groups. Organic Chemistry Portal. Available at: [Link]

• Protecting Groups in Organic Synthesis. ChemTalk. Available at: [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances. Available at: [Link]

• Boc Deprotection Mechanism. YouTube. Available at: [Link]

• Protecting Groups in Organic Synthesis. Chemistry LibreTexts. Available at: [Link]

• Silyl ether. Wikipedia. Available at: [Link]

• Protecting groups. Fiveable. Available at: [Link]

• Protecting Groups For Alcohols. Master Organic Chemistry. Available at: [Link]

• Protecting Groups For Alcohols. Chemistry Steps. Available at: [Link]

• Avoid Protecting Groups. Green Chemistry: Principles and Case Studies. Available at: [Link]

• Protection and deprotection. Willingdon College, Sangli. Available at: [Link]

• Cbz Protection - Common Conditions. Organic Chemistry Portal. Available at: [Link]

• Protecting Groups for Amines – Carbamates. Master Organic Chemistry. Available at: [Link]

• Cbz-Protected Amino Groups. Organic Chemistry Portal. Available at: [Link]

• Cbz-Protected Amino Groups (PDF). Organic Chemistry Portal. Available at: [Link]

• Silylethers. Chemistry LibreTexts. Available at: [Link]

• How can we protect a hydroxyl group leaving an amino group free? ResearchGate. Available at: [Link]

• N‐Boc‐Protected α‐Amino Acids by 1,3‐Migratory Nitrene C(sp)−H Insertion. Angewandte Chemie. Available at: [Link]

• Amino Acid-Protecting Groups (PDF). Semantic Scholar. Available at: [Link]

• Amino Acid Derivatives for Peptide Synthesis. AAPPTec. Available at: [Link]

• Protection Reactions. Wiley-VCH. Available at: [Link]

Sources

• 1. jocpr.com [jocpr.com]
• 2. researchgate.net [researchgate.net]
• 3. Protective Groups [organic-chemistry.org]
• 4. fiveable.me [fiveable.me]
• 5. Amine Protection / Deprotection [fishersci.co.uk]
• 6. researchgate.net [researchgate.net]
• 7. chemia.ug.edu.pl [chemia.ug.edu.pl]
• 8. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Silyl ether - Wikipedia [en.wikipedia.org]
• 10. Protecting groups in organic synthesis - protection and deprotection of alcoholic hydroxyl groups (I) [en.highfine.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Boc-Protected Amino Groups [organic-chemistry.org]
• 13. Protecting Groups in Organic Synthesis | ChemTalk [chemistrytalk.org]
• 14. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Scaling Up tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate Production

Welcome to the technical support center for the synthesis and scale-up of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate. This guide is designed for researchers, chemists, and process development professionals. It provides in-depth answers to common challenges and frequently asked questions encountered during the synthesis of this critical intermediate, which is structurally related to key components in pharmaceuticals like the HIV protease inhibitor Indinavir.[1][2] Our focus is on providing robust, scalable, and scientifically-grounded solutions.

Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthetic strategy and scale-up of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate.

Q1: What is the most reliable and scalable synthetic route to produce enantiomerically pure tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate?

The most established and scalable route begins with indene and proceeds through three key transformations. This pathway is favored in industrial settings due to the availability of starting materials and the robust nature of the reactions.

• Epoxidation of Indene: Indene is first converted to indene oxide. This step can be achieved using various oxidizing agents, but for scale-up, methods employing hydrogen peroxide or sodium hypochlorite with a phase-transfer catalyst are often preferred for safety and cost-effectiveness.[1]

• Diastereoselective Ring-Opening: The crucial cis-stereochemistry is installed by reacting indene oxide with a nitrile (e.g., acetonitrile) in the presence of a strong acid, such as sulfuric acid. This is known as the Ritter reaction.[1][3] The reaction proceeds via an Sₙ2-type mechanism, where the nitrile attacks the benzylic carbon, leading to an inversion of stereochemistry and the formation of an intermediate nitrilium ion, which upon hydrolysis yields the desired cis-1-amino-2-indanol.

• Boc Protection: The final step involves the protection of the primary amine of cis-1-amino-2-indanol with di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a suitable base to yield the target molecule.[4][5]

This route's primary advantage is the robust control over the cis-diastereoselectivity during the Ritter reaction, which is essential for the final product's biological activity.[6]

Caption: General synthetic route for the target molecule.

Q2: How is the enantioselectivity controlled to obtain a specific enantiomer, such as (1R,2S)?

Achieving high enantiopurity is critical. There are two primary industrial strategies:

• Asymmetric Epoxidation: Utilizing a chiral catalyst during the epoxidation of indene. The Jacobsen-Katsuki epoxidation, which uses a manganese-Salen complex, is a well-documented method for producing enantiomerically enriched indene oxide.[1] This chiral epoxide then carries the stereochemistry through the subsequent steps.

• Enzymatic Resolution: A racemic intermediate, such as trans-1-azido-2-indanol (formed by opening indene oxide with sodium azide), can be resolved using enzymes.[1][6] For instance, lipase PS-30 can selectively acylate one enantiomer, allowing for the separation of the two. The undesired enantiomer can then be recycled, improving overall process efficiency.

For large-scale production, asymmetric catalysis is often more direct, while enzymatic resolution can offer very high enantiomeric excess (>99% ee) but adds process steps.

Q3: What are the primary safety and handling considerations when scaling up this process?

• Peroxide Formation: Indene can form explosive peroxides upon exposure to air. It should be stored under an inert atmosphere and tested for peroxides before use.

• Strong Acids and Oxidizers: The use of strong acids (sulfuric acid) and oxidizers (m-CPBA, H₂O₂) requires careful temperature control to prevent runaway reactions. Exothermic events must be managed with appropriate reactor cooling capacity.

• Reagent Handling: Di-tert-butyl dicarbonate can decompose upon heating, releasing CO₂ gas and causing pressure buildup. It should be added portion-wise at controlled temperatures.

A thorough Process Safety Management (PSM) review, including a Hazard and Operability (HAZOP) study, is mandatory before any large-scale campaign.

Troubleshooting Guide

This section provides solutions to specific experimental problems in a question-and-answer format.

Problem Area: Low Yield or Purity

Q: My yield of cis-1-amino-2-indanol is low, and I'm seeing significant amounts of the trans-isomer. What is causing this, and how can I fix it?

A: Poor cis:trans selectivity is a common issue that typically points to problems in the Ritter reaction (the ring-opening of indene oxide).

• Causality: The desired cis-product forms from an Sₙ2-type attack by the nitrile on the protonated epoxide. The undesired trans-product can arise if the reaction proceeds through a more Sₙ1-like mechanism, where a carbocation intermediate forms, allowing for loss of stereochemical control. This can be promoted by excessive heat or highly acidic conditions. An alternative pathway to the trans-isomer involves the initial formation of trans-2-bromoindan-1-ol followed by amination, a route that proceeds through an indene oxide intermediate.[6]

• Solutions:

  • Temperature Control: Maintain a low reaction temperature (typically 0-10 °C) during the addition of sulfuric acid to the indene oxide/acetonitrile mixture. This disfavors carbocation formation.

  • Acid Stoichiometry: Use the minimum amount of acid required to catalyze the reaction. Excess acid can promote side reactions.

  • Water Content: Ensure all reagents and solvents are anhydrous. Water can compete with the nitrile as a nucleophile, leading to diol formation and other byproducts.

Q: The Boc-protection step is sluggish or incomplete. What should I investigate?

A: An incomplete Boc protection reaction is often due to suboptimal reaction conditions or reagent quality.

• Causality: The reaction involves the nucleophilic attack of the free amine on the carbonyl carbon of (Boc)₂O. The basicity of the amine and the reactivity of the (Boc)₂O are key. If the starting aminoindanol is present as an acid salt (e.g., from an acidic workup of the previous step), it will not be nucleophilic enough to react.

• Solutions:

  • Ensure Free Base: Confirm that the cis-1-amino-2-indanol is a free base before starting. If it is a salt, it must be neutralized by adding a stoichiometric amount of base (e.g., NaOH, K₂CO₃) during workup or before the reaction.

  • Base and Solvent Choice: Use a non-nucleophilic base like triethylamine or N,N-Diisopropylethylamine (DIPEA) if running in an aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF).[4] Alternatively, a biphasic system with aqueous NaOH (Schotten-Baumann conditions) is very effective for scale-up.

  • (Boc)₂O Stoichiometry: Use a slight excess (1.05-1.1 equivalents) of (Boc)₂O to drive the reaction to completion.

  • Monitor by TLC/HPLC: Track the disappearance of the starting material to determine the true reaction endpoint before quenching.

Problem Area: Purification Challenges

Q: I am having difficulty removing a persistent impurity from my final product during crystallization. What could it be and how do I remove it?

A: A common and difficult-to-remove impurity is the trans-isomer of the final product. Another possibility is the formation of di-tert-butylated product if the hydroxyl group reacts.

• Causality: The cis and trans isomers often have very similar polarities, making them co-crystallize. Over-reaction with (Boc)₂O, especially under forcing conditions with a strong base, can lead to protection of the secondary alcohol.

• Solutions:

  • Control Diastereoselectivity: The best solution is prevention. Optimize the Ritter reaction (as discussed above) to achieve a high cis:trans ratio (>99:1) in the preceding step.

  • Solvent Screening for Crystallization: If the trans-isomer is present, perform a systematic solvent screen for recrystallization. A mixture of a good solvent (e.g., ethyl acetate, isopropyl acetate) and a poor solvent (e.g., heptane, hexane) is ideal.[7] Seeding the solution with pure cis-isomer crystals can significantly improve the purity of the final crystalline product.

  • Avoid Over-Boc-ylation: Use controlled temperature and avoid a large excess of (Boc)₂O and base to prevent reaction at the hydroxyl group.

Caption: A decision-making workflow for troubleshooting common issues.

Experimental Protocols & Data

Protocol 1: Synthesis of cis-1-Amino-2-indanol via Ritter Reaction

This protocol is a representative example and must be adapted and optimized for specific scales and equipment.

• Reactor Setup: Charge a clean, dry, jacketed reactor with indene oxide (1.0 eq) and anhydrous acetonitrile (10-15 volumes). Begin agitation and cool the reactor contents to 0-5 °C.

• Acid Addition: Slowly add concentrated sulfuric acid (1.1-1.2 eq) dropwise via an addition funnel, ensuring the internal temperature does not exceed 10 °C. The addition is highly exothermic.

• Reaction: Stir the mixture at 5-10 °C for 2-4 hours, monitoring the consumption of indene oxide by HPLC or TLC.

• Hydrolysis: Once the reaction is complete, slowly quench the reaction mixture by transferring it to a separate vessel containing a stirred solution of aqueous sodium hydroxide (e.g., 20% w/w) at a temperature below 20 °C to hydrolyze the intermediate and neutralize the acid.

• Workup & Isolation: Extract the aqueous slurry with a suitable organic solvent (e.g., dichloromethane or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude cis-1-amino-2-indanol. The crude product can often be used directly in the next step or purified by crystallization if necessary.

Protocol 2: Boc Protection of cis-1-Amino-2-indanol

• Reactor Setup: To a reactor charged with crude cis-1-amino-2-indanol (1.0 eq), add dichloromethane (10 volumes) and triethylamine (1.2-1.5 eq). Cool the mixture to 0-5 °C.

• Reagent Addition: In a separate vessel, dissolve di-tert-butyl dicarbonate ((Boc)₂O, 1.05 eq) in a small amount of dichloromethane. Add this solution dropwise to the reactor, maintaining the internal temperature below 10 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-6 hours, or until reaction completion is confirmed by HPLC/TLC.

• Workup: Quench the reaction by adding water. Separate the organic layer. Wash the organic layer sequentially with dilute acid (e.g., 1M HCl) to remove excess triethylamine, followed by saturated sodium bicarbonate solution, and finally brine.

• Isolation & Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product. Purify the crude solid by recrystallization from a suitable solvent system, such as ethyl acetate/heptane, to yield tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate as a crystalline solid.

Table 1: Summary of Key Process Parameters

Step	Key Reagents	Solvent(s)	Temp. (°C)	Typical Yield	Critical Control Points
Epoxidation	Indene, NaOCl, Chiral Mn-Salen	Dichloromethane / Water	0 - 10	85-95%	Temperature, pH, Catalyst Loading
Ritter Reaction	Indene Oxide, H₂SO₄	Acetonitrile	0 - 10	80-90%	Temperature, Rate of Acid Addition, Water Content
Boc Protection	cis-Aminoindanol, (Boc)₂O, TEA	Dichloromethane	0 - 25	>95%	Stoichiometry, Purity of Starting Amine

References

• Didier, F., et al. (2024). Strategies for Accessing cis-1-Amino-2-Indanol. Molecules, 29(11), 2442. [Link][1][3]

• Kim, E.-J., An, K.-M., & Ko, S. Y. (2006). Enantioselective Synthesis of Cyclic Amino Alcohols: cis-1-Amino-2-indanol. Bulletin of the Korean Chemical Society, 27(12), 2061-2064. [Link][2]

• Ghosh, A. K., Fidanze, S., & Senanayake, C. H. (1998). cis-1-Aminoindan-2-ol in Asymmetric Syntheses. Synthesis, 1998(07), 937-961. [Link][6]

• Google Patents. (2022). Synthesis method of (1-hydroxypent-4-en-2-yl) carbamic acid tert-butyl ester. CN114805134A. [5]

• ResearchGate. (2008). High-yielding, large-scale synthesis of nprotected--aminonitriles: Tert-butyl (1R)-2-Cyano-1-phenylethylcarbamate. Organic Syntheses, 85, 219-230. [Link][7]

Sources

• 1. Strategies for Accessing cis-1-Amino-2-Indanol [mdpi.com]
• 2. accesson.kisti.re.kr [accesson.kisti.re.kr]
• 3. Strategies for Accessing cis-1-Amino-2-Indanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CN114805134A - Synthesis method of (1-hydroxypent-4-en-2-yl) carbamic acid tert-butyl ester - Google Patents [patents.google.com]
• 6. cis-1-Aminoindan-2-ol in Asymmetric Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Stereochemical Integrity of Indanols

Prepared by: Senior Application Scientist, Organic Chemistry Division

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and practical solutions for a common yet critical challenge in synthetic chemistry: avoiding racemization during the functionalization of chiral indanols . The indanol scaffold is a privileged structure in medicinal chemistry, and maintaining its stereochemical purity is paramount for achieving desired pharmacological activity. This document provides expert insights, detailed protocols, and mechanistic explanations to help you preserve the enantiopurity of your molecules throughout your synthetic sequences.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a critical issue for indanol-based drug candidates?

Answer:

Racemization is the process by which an enantiomerically pure substance is converted into a mixture containing equal amounts of both enantiomers (a racemate).[1] This resulting racemic mixture is optically inactive, meaning it does not rotate plane-polarized light, because the rotational effects of the two enantiomers cancel each other out.[2]

In the context of drug development, chirality is crucial. The two enantiomers of a chiral drug can have vastly different biological activities. One enantiomer might be therapeutically active, while the other could be inactive, less active, or even cause harmful side effects. The tragic case of thalidomide is a stark reminder of this principle. Therefore, preserving the single, desired stereoisomer of an indanol intermediate is essential for the safety and efficacy of the final active pharmaceutical ingredient (API).

Indanols, such as the key intermediate cis-1-amino-2-indanol, possess at least two chiral centers.[3][4] Functionalization reactions, if not carefully designed, can inadvertently destroy this stereochemical information, leading to a loss of enantiopurity and compromising the entire synthetic effort.

Q2: What are the common chemical mechanisms that cause indanols to racemize?

Answer:

Racemization occurs when the chiral center becomes temporarily achiral during a reaction. For indanols, this typically happens through one of three primary mechanisms:

• Carbocation Formation: Under acidic conditions or in reactions involving poor leaving groups, the hydroxyl group can be protonated and leave as a water molecule. This generates a planar carbocation intermediate. Subsequent attack by a nucleophile can occur from either face of the planar carbocation with equal probability, leading to a racemic mixture.[1][2] This is common in SN1-type reactions.

• Enol/Enolate Formation: If a carbonyl group is adjacent to the chiral carbon bearing the hydroxyl group (as in a hydroxyketone), both acid and base can catalyze the formation of a planar enol or enolate intermediate.[5] Tautomerization back to the keto form can occur via protonation from either face, scrambling the stereocenter.[1]

• Radical Formation: Reactions proceeding through a free radical mechanism at the chiral center can also lead to racemization. If the radical intermediate is planar or rapidly inverting, the subsequent reaction step will not be stereospecific.[1][6]

Caption: Common mechanisms leading to the racemization of chiral centers.

Troubleshooting Guides: Preserving Stereochemistry

Problem 1: I am observing significant racemization during a Mitsunobu reaction with my secondary indanol.

Why It Happens:

The Mitsunobu reaction is prized for its ability to invert the stereochemistry of a secondary alcohol with high fidelity, proceeding through an SN2 mechanism.[7][8] However, racemization can occur under certain conditions. The primary cause is often the formation of an intimate ion pair between the oxyphosphonium salt of the indanol and the conjugate base of the nucleophile. If this ion pair has a long enough lifetime or if the nucleophile is not sufficiently reactive, the oxyphosphonium group can dissociate and re-associate, or elimination-addition pathways can compete, leading to loss of stereochemical information. The acidity of the nucleophile is a key factor; those with a pKa > 13 are generally poor candidates and can promote side reactions.

Solutions & Protocols:

1. Optimize Reagents and Conditions

Your choice of azodicarboxylate and phosphine, as well as the reaction solvent and temperature, can dramatically impact the stereochemical outcome.

Parameter	Standard Condition (Prone to Racemization)	Recommended Modification for Stereopurity	Rationale
Azodicarboxylate	DEAD (Diethylazodicarboxylate)	DIAD (Diisopropylazodicarboxylate), DCAD (Di-4-chlorobenzyl azodicarboxylate)[9]	Sterically bulkier reagents can sometimes improve selectivity. DCAD byproducts are often easier to remove via crystallization.
Phosphine	PPh₃ (Triphenylphosphine)	P(n-Bu)₃ (Tributylphosphine), PMe₃ (Trimethylphosphine)[9]	More nucleophilic alkylphosphines can accelerate the formation of the betaine and subsequent SN2 displacement, minimizing the lifetime of intermediates that could lead to racemization.
Solvent	THF	Toluene, Dichloromethane	Toluene can sometimes preserve optical purity better than THF.[9] The choice is substrate-dependent and should be screened.
Temperature	0 °C to Room Temp	-20 °C to 0 °C	Lower temperatures slow down competing side reactions and can stabilize the desired transition state, favoring clean inversion.
Order of Addition	Variable	Pre-form betaine (phosphine + DIAD), then add alcohol, then add nucleophile at low temp.[10]	This ensures the activating species is ready before the alcohol is introduced, leading to a more controlled reaction.

2. Detailed Protocol: Stereoinvertive Esterification of 1-Indanol

This protocol is a starting point for optimizing a Mitsunobu reaction to prevent racemization.

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous toluene (10 mL per 1 mmol of indanol).

• Reagent Premixing: Cool the solvent to -20 °C. Add triphenylphosphine (1.2 eq). Slowly, add DIAD (1.2 eq) dropwise. Stir for 20 minutes at -20 °C. A white precipitate of the betaine may form.

• Alcohol Addition: Dissolve the enantiopure 1-indanol (1.0 eq) in a minimal amount of anhydrous toluene and add it dropwise to the cold reaction mixture.

• Nucleophile Addition: Add the carboxylic acid nucleophile (e.g., p-nitrobenzoic acid, 1.1 eq) dropwise.

• Reaction Monitoring: Allow the reaction to stir at -20 °C, gradually warming to 0 °C over 4-6 hours. Monitor the reaction by TLC until the starting indanol is consumed.

• Workup & Purification: Quench the reaction with a saturated aqueous solution of NaHCO₃. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

• Analysis: Determine the enantiomeric excess (ee) of the product using chiral HPLC or SFC to verify that no racemization has occurred.

Caption: Troubleshooting workflow for Mitsunobu reaction racemization.

Problem 2: My indanol is racemizing during functional group manipulations that require strong acidic or basic conditions.

Why It Happens:

Exposing an enantiopure indanol to strong Brønsted or Lewis acids can protonate the hydroxyl group, converting it into a good leaving group (H₂O). Departure of water generates a resonance-stabilized benzylic carbocation. This planar intermediate loses all stereochemical information, and subsequent reaction or quenching will produce a racemic product.[1] Similarly, strong bases are generally less problematic for the indanol hydroxyl itself but can cause racemization if there is an acidic proton alpha to both the hydroxyl and another activating group (e.g., a carbonyl).

Solutions & Protocols:

1. Protect the Hydroxyl Group

The most robust strategy is to temporarily "mask" the hydroxyl group with a protecting group.[11][12] This group must be stable to the planned reaction conditions and be removable later under conditions that do not cause racemization.

Protecting Group	Abbreviation	Installation Reagents	Removal Conditions	Stability Profile
tert-Butyldimethylsilyl ether	TBDMS or TBS	TBDMS-Cl, Imidazole, DMF	TBAF, THF; or HF•Py, THF	Stable to most conditions except strong acid and fluoride sources.
tert-Butyldiphenylsilyl ether	TBDPS	TBDPS-Cl, Imidazole, DMF	TBAF, THF; or HF•Py, THF	More sterically hindered and more stable to acid than TBDMS.
Benzyl ether	Bn	NaH, BnBr, THF	H₂, Pd/C (Hydrogenolysis)	Stable to acid, base, and many redox reagents. Removed by catalytic hydrogenation.
Methoxyethoxymethyl ether	MEM	MEM-Cl, DIPEA, DCM	Strong Lewis/Brønsted acids (e.g., TFA, MgBr₂)	Labile to acid. Useful when Bn or silyl groups are incompatible.

2. Detailed Protocol: TBDPS Protection of 1-Indanol

• Setup: Dissolve enantiopure 1-indanol (1.0 eq) in anhydrous dichloromethane (DCM) or dimethylformamide (DMF) in a flask under an inert atmosphere.

• Base: Add imidazole (2.5 eq).

• Silylating Agent: Add tert-butyldiphenylsilyl chloride (TBDPS-Cl, 1.2 eq) portion-wise at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-16 hours. Monitor by TLC.

• Workup: Quench the reaction with water and extract with DCM or ether. Wash the organic layer with brine, dry over MgSO₄, and concentrate.

• Purification: Purify the resulting TBDPS-protected indanol by flash chromatography. This product can now be carried through strongly acidic/basic reactions without racemization of the stereocenter.

• Deprotection: After further transformations, the TBDPS group can be cleanly removed with tetrabutylammonium fluoride (TBAF) in THF at room temperature.

Caption: Decision tree for selecting a suitable hydroxyl protecting group.

References

• Vertex AI Search Result[13] Protecting Groups in Peptide Synthesis: A Detailed Guide. Google Cloud.

• But, T. Y., & Toy, P. H. (2007).
• Guijarro, D., et al. Synthesis of enantiopure cis-1-amino-2-indanol via resolution of the...
• G. C. H. Jones, et al.
• Wikipedia.
• Organic Chemistry Portal. Mitsunobu Reaction. Organic Chemistry Portal.
• Organic Chemistry Portal. Protective Groups. Organic Chemistry Portal.
• Wikipedia. Protecting group. Wikipedia.
• AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC.
• Larrow, J. F., & Jacobsen, E. N. (2004). (1s,2r)-1-aminoindan-2-ol. Organic Syntheses.
• Shafiq, Z., et al. (2020). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review.
• ResearchGate. Any methods to achieve selectivity between Mitsunobu displacement and Mitsunobu etherfication?
• Master Organic Chemistry. What's a Racemic Mixture? Master Organic Chemistry.
• CHEM 2325 Module 27: Alpha Substitution Reactions - Racemiz
• Xu, H., et al. (2018). Enantioconvergent Amination of Racemic Tertiary C–H Bonds. PubMed Central.
• Di Mola, A., et al. (2018). Unexpected Racemization in the Course of the Acetalization of (+)-(S)-5-Methyl-Wieland–Miescher Ketone with 1,2-Ethanediol and TsOH under Classical Experimental Conditions. MDPI.

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• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Enantioconvergent Amination of Racemic Tertiary C–H Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mitsunobu Reaction [organic-chemistry.org]
• 8. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Protective Groups [organic-chemistry.org]
• 12. Protecting group - Wikipedia [en.wikipedia.org]
• 13. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]

Reference Data & Comparative Studies

A Comparative Guide to Chiral Auxiliaries: Unveiling the Potential of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

In the landscape of asymmetric synthesis, the quest for efficient and highly selective methods to control stereochemistry is paramount for researchers, scientists, and drug development professionals. Chiral auxiliaries remain a cornerstone of this endeavor, offering a reliable strategy to introduce chirality with predictable outcomes.[1] This guide provides an in-depth comparison of the emerging chiral auxiliary, tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, with established and widely utilized auxiliaries such as Evans' oxazolidinones and Oppolzer's sultams. We will delve into their performance in key asymmetric transformations, supported by experimental data, and provide detailed protocols to empower you in your synthetic planning.

The Critical Role of Chiral Auxiliaries in Asymmetric Synthesis

A chiral auxiliary is a stereogenic molecule that is temporarily attached to a prochiral substrate to direct a chemical reaction to selectively produce one enantiomer over the other.[2] The ideal chiral auxiliary should be readily available in both enantiomeric forms, easily attached to the substrate, provide high levels of stereocontrol in the desired transformation, and be cleaved under mild conditions without racemization of the product, preferably allowing for its own recovery and reuse.

This guide will focus on the application of the following chiral auxiliaries in asymmetric aldol and alkylation reactions:

• tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate and its derivatives

• Evans' Oxazolidinones

• Oppolzer's Sultams

Mechanism of Stereodirection: A Tale of Steric Hindrance and Conformational Rigidity

The efficacy of these chiral auxiliaries hinges on their ability to create a sterically biased environment around the reactive center. By controlling the trajectory of the incoming reagent, the auxiliary dictates the stereochemical outcome of the reaction.

The Indanol Scaffold: A Rigid Framework for High Fidelity

The chiral auxiliary, tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, is derived from cis-1-amino-2-indanol. The rigid, bicyclic structure of the indane core locks the conformation of the auxiliary, providing a well-defined and predictable steric environment.[3][4] When acylated, the resulting N-acyl derivative can form a chelated enolate, where the metal cation is coordinated to both the carbonyl oxygen of the acyl group and the hydroxyl group of the indanol moiety. This rigid chelate structure effectively blocks one face of the enolate, forcing the electrophile to approach from the less hindered side, thus leading to high diastereoselectivity.

A closely related and well-studied analogue is the oxazolidinone derived from cis-1-amino-2-hydroxyindan. This auxiliary has demonstrated exceptional performance in asymmetric aldol reactions, consistently affording diastereomeric excesses of over 99%.[5] This provides strong evidence for the potential of the indanol scaffold in achieving high levels of stereocontrol.

Caption: Synthetic route to enantiopure cis-1-amino-2-indanol.

Attachment of the tert-Butyl Carbamate Auxiliary

• To a solution of (1S,2R)-1-amino-2-indanol in a suitable solvent (e.g., dichloromethane), add a base such as triethylamine.

• Slowly add di-tert-butyl dicarbonate (Boc)₂O at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Work up the reaction mixture to isolate the desired tert-Butyl ((1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate.

Asymmetric Aldol Reaction using an Indanol-Derived Oxazolidinone Auxiliary (Ghosh et al. Protocol)

[5]

• To a solution of the N-propionyl oxazolidinone derived from (1S,2R)-cis-1-amino-2-hydroxyindan (1.0 equiv) in dry CH₂Cl₂ at -78 °C, add di-n-butylboryl triflate (1.1 equiv) followed by triethylamine (1.2 equiv).

• Stir the mixture at -78 °C for 30 minutes, then warm to 0 °C and stir for an additional 1 hour to ensure complete enolization.

• Cool the resulting boron enolate back to -78 °C and add the aldehyde (1.2 equiv).

• Stir the reaction mixture at -78 °C for 2 hours, then warm to 0 °C and stir for another hour.

• Quench the reaction by adding a pH 7 phosphate buffer and methanol.

• Extract the product with an organic solvent, dry, and concentrate. Purify the crude product by flash chromatography to obtain the aldol adduct.

Cleavage of the tert-Butyl Carbamate Auxiliary

The Boc protecting group can be removed under acidic conditions to liberate the chiral product and the auxiliary.

• Dissolve the product from the asymmetric reaction in a suitable solvent such as dichloromethane or methanol.

• Add a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid in dioxane, at 0 °C. [6]3. Stir the reaction at room temperature until the cleavage is complete (monitored by TLC).

• Neutralize the reaction mixture and perform an aqueous workup to separate the chiral product from the recovered aminoindanol auxiliary.

It is crucial to perform the cleavage under conditions that do not cause epimerization of the newly formed stereocenter.

Conclusion: A Promising New Tool for Asymmetric Synthesis

tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate and its derivatives, built upon the rigid and predictable cis-1-amino-2-indanol scaffold, represent a powerful class of chiral auxiliaries. The exceptional performance of the closely related oxazolidinone in asymmetric aldol reactions, achieving diastereomeric excesses greater than 99%, strongly suggests that the N-Boc protected auxiliary will also provide outstanding levels of stereocontrol in a variety of asymmetric transformations. The ready availability of both enantiomers of the parent amino alcohol further enhances its utility. For researchers seeking high fidelity and predictable outcomes in their asymmetric syntheses, this indanol-derived auxiliary is a compelling alternative to more traditional chiral auxiliaries.

References

• Ghosh, A. K., Mathivanan, P., & Cappiello, J. (1998). Highly Enantioselective Aldol Reaction: Development of a New Chiral Auxiliary from cis-1-Amino-2-hydroxyindan. Tetrahedron Letters, 39(27), 4873-4876.
• Ghosh, A. K., & Fidanze, S. (2018). cis-1-Aminoindan-2-ol in Asymmetric Syntheses. Current Organic Chemistry, 22(1), 2-15.
• Palomo, C., Oiarbide, M., & García, J. M. (2002). Oppolzer's Camphorsultam in Asymmetric Synthesis. Chemical Society Reviews, 31(5), 310-321.
• Yang, J. W., Pan, S. C., & List, B. (2007). Synthesis of tert-Butyl (1S,2S)-2-Methyl-3-oxo-1-phenylpropylcarbamate by Asymmetric Mannich Reaction. Organic Syntheses, 84, 113.
• Pittelkow, M., Lewinsky, R., & Christensen, J. B. (2003). (2-Aminoethyl)carbamic acid tert-butyl ester. Organic Syntheses, 80, 268.
• Didier, E., Loubinoux, B., Ramos, G., & Thorey, C. (1991). Asymmetric reduction of prochiral ketones with a new chiral oxazaborolidine derived from (1S,2R)-(+)-cis-1-amino-2-indanol. Tetrahedron, 47(27), 4941-4958.
• Ghosh, A. K., & Fidanze, S. (1997). Enantioselective Synthesis of Cyclic Amino Alcohols: cis-1-Amino-2-indanol. Synthesis, 1997(11), 1279-1282.
• Oppolzer, W. (1987). Camphor derivatives as chiral auxiliaries in asymmetric synthesis. Tetrahedron, 43(9), 1969-2004.
• Ferreira, V. F., de Souza, M. C. B. V., & de Almeida, M. V. (2019). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. Chirality, 31(10), 776-812.
• Evans, D. A., Helmchen, G., & Rüping, M. (2007). Chiral Auxiliaries in Asymmetric Synthesis. In Asymmetric Synthesis (pp. 1-36). Wiley-VCH Verlag GmbH & Co. KGaA.
• Mendas, I., Gastaldi, S., & Suppo, J. S. (2024). Strategies for Accessing cis-1-Amino-2-Indanol. Molecules, 29(11), 2442.
• Aggarwal, V. K., & Ali, A. (2009). The fate of the tert-butylsulfinyl auxiliary after acid-promoted cleavage—a method for recycling t-BuSONH2. Tetrahedron Letters, 50(26), 3482-3484.

Sources

• 1. Diastereoconvergent synthesis of anti-1,2-amino alcohols with N-containing quaternary stereocenters via selenium-catalyzed intermolecular C–H amination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. cis-1-Aminoindan-2-ol in Asymmetric Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Enzymatic strategies for asymmetric synthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Stereochemical Validation of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

For researchers, medicinal chemists, and professionals in drug development, the precise determination of a molecule's three-dimensional structure is not merely an academic exercise—it is a cornerstone of modern pharmaceutical science. The biological activity, pharmacokinetic profile, and toxicological properties of a chiral drug candidate are intrinsically linked to its stereochemistry. The compound tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate presents a classic challenge in stereochemical validation. With two stereogenic centers at positions C1 and C3, it can exist as four distinct stereoisomers: two pairs of enantiomers ((1R,3S)/(1S,3R) and (1R,3R)/(1S,3S)).

This guide provides an in-depth comparison of orthogonal analytical techniques for the unambiguous assignment of both the relative (cis vs. trans) and absolute (R/S) configuration of this molecule. We will move beyond simple protocol recitation to explore the causality behind experimental choices, ensuring a self-validating and robust analytical workflow.

The Orthogonal Validation Strategy

Caption: Orthogonal workflow for stereochemical validation.

Chiral HPLC: The Separation Baseline

The foundational step in any stereochemical analysis is to resolve the mixture into its constituent isomers. High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the preeminent technique for this purpose.[1] Its primary role is not to assign structure, but to separate the stereoisomers, determine the purity of each, and provide isolated material for subsequent spectroscopic analysis.

Expertise & Experience: The choice of CSP is critical. For indanol-like structures, polysaccharide-based phases (e.g., amylose or cellulose derivatives) are often highly effective due to their ability to form transient diastereomeric complexes via a combination of hydrogen bonding, dipole-dipole, and π-π interactions.[2][3]

Comparative Performance of Chiral Stationary Phases

The following table illustrates a hypothetical comparison between two common types of CSPs for the separation of the four stereoisomers of our target compound.

Parameter	Method 1: Amylose-based CSP	Method 2: Cellulose-based CSP
Chiral Column	Chiralpak® AD-H (or equivalent)	Chiralcel® OD-H (or equivalent)
Mobile Phase	n-Hexane / 2-Propanol (85:15, v/v)	n-Hexane / Ethanol (90:10, v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Temperature	25 °C	25 °C
Detection	UV at 220 nm	UV at 220 nm
Retention Time (t_R)	Isomer 1: 8.2 minIsomer 2: 9.5 minIsomer 3: 11.3 minIsomer 4: 13.1 min	Isomer 1: 10.5 minIsomer 2: 11.2 minIsomer 3: 14.8 minIsomer 4: 15.9 min
Separation Factor (α)	α_21 = 1.16α_32 = 1.19α_43 = 1.16	α_21 = 1.07α_32 = 1.32α_43 = 1.07
Resolution (R_s)	R_s(2,1) > 2.0R_s(3,2) > 2.5R_s(4,3) > 2.0	R_s(2,1) = 1.2R_s(3,2) > 3.0R_s(4,3) = 1.3
Conclusion	Superior overall separation	Poor resolution between some pairs

Trustworthiness: The data clearly indicates that the Amylose-based CSP provides superior baseline separation for all four isomers, making it the preferred choice for both analytical quantification and preparative isolation.

Experimental Protocol: Chiral HPLC Method

• System Preparation: Use an HPLC system equipped with a UV detector.

• Column: Chiralpak® AD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase Preparation: Prepare the mobile phase by mixing 850 mL of HPLC-grade n-Hexane with 150 mL of 2-Propanol. Degas the solution for at least 15 minutes.

• System Equilibration: Equilibrate the column with the mobile phase at 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.

• Sample Preparation: Dissolve the stereoisomeric mixture in the mobile phase to a concentration of approximately 0.5 mg/mL.

• Injection and Data Acquisition: Inject 10 µL of the sample and record the chromatogram for 20 minutes.

NMR Spectroscopy: Unveiling Relative Stereochemistry via NOE

Once the diastereomeric pairs have been isolated, Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for determining their relative configuration (cis or trans). The Nuclear Overhauser Effect (NOE) is a through-space phenomenon where irradiating one proton can enhance the signal of another proton if they are spatially close (typically < 5 Å).[4][5]

Expertise & Experience: In the rigid 5-membered ring of the indane core, the protons at C1 (H1) and C3 (H3) will be on the same face of the ring in the cis isomer and on opposite faces in the trans isomer. Therefore, a definitive NOE correlation between H1 and H3 is only possible for the cis isomer.[6][7]

Caption: Key NOE correlation for determining relative stereochemistry.

Experimental Protocol: 2D NOESY Experiment

• Sample Preparation: Dissolve ~5-10 mg of a single, purified diastereomer in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Spectrometer: Use a high-field NMR spectrometer (≥ 500 MHz) for optimal resolution and sensitivity.

• Acquisition: Acquire a standard ¹H NMR spectrum to identify the chemical shifts of H1 and H3.

• NOESY Experiment: Perform a 2D NOESY (Nuclear Overhauser Effect Spectroscopy) experiment.

  • Use a mixing time (τ_m) appropriate for a small molecule, typically in the range of 300-800 ms. An initial value of 500 ms is a good starting point.

• Data Processing and Analysis: Process the 2D data. A cross-peak between the signals for H1 and H3 unequivocally establishes their spatial proximity and confirms a cis relative stereochemistry. The absence of this cross-peak indicates a trans relationship.[7]

Mosher's Ester Analysis: Assigning Absolute Configuration

Determining the absolute configuration (R/S) requires a method that can differentiate between enantiomers. Mosher's ester analysis is a venerable NMR-based technique for assigning the absolute configuration of chiral secondary alcohols.[8]

Expertise & Experience: The method involves derivatizing the chiral alcohol (at C3) with both (R)- and (S)-α-methoxy-α-trifluoromethylphenylacetic acid (MTPA). This creates a pair of diastereomers. The magnetically anisotropic phenyl group of the MTPA reagent shields or deshields nearby protons in a predictable manner, depending on the absolute configuration of the alcohol. By calculating the difference in chemical shifts (Δδ = δ_S - δ_R) for protons on either side of the carbinol center, the absolute configuration can be deduced.[9][10]

Hypothetical Data for Mosher's Ester Analysis of a cis-Isomer

Proton Assignment	δ for (R)-MTPA Ester (ppm)	δ for (S)-MTPA Ester (ppm)	Δδ (δ_S - δ_R) (ppm)
H1	5.15	5.25	+0.10
H2a	2.10	2.22	+0.12
H2b	2.35	2.48	+0.13
Aromatic H4	7.50	7.45	-0.05
Aromatic H7	7.30	7.24	-0.06

Trustworthiness: The analysis of the Δδ values provides a clear result. Protons on one side of the C3 carbinol (H1, H2a, H2b) have positive Δδ values, while those on the other side (aromatic protons) have negative Δδ values. Based on the established mnemonic for Mosher's analysis, this pattern would allow for the assignment of the absolute configuration at C3. Once C3 is assigned (e.g., as 'S') and the relative stereochemistry is known to be cis from NOE, the configuration at C1 is also determined (in this case, 'R').

Experimental Protocol: Mosher's Ester Analysis

• Esterification (Parallel Synthesis):

  • In two separate, dry vials, dissolve ~2-3 mg of the purified enantiomer.

  • To Vial 1, add (R)-(-)-MTPA chloride, a catalytic amount of DMAP, and dry pyridine.

  • To Vial 2, add (S)-(+)-MTPA chloride, a catalytic amount of DMAP, and dry pyridine.

  • Allow both reactions to proceed to completion at room temperature.

• Work-up and Purification: Quench the reactions and purify the crude esters, typically via flash chromatography, to remove excess reagents.

• NMR Analysis: Acquire high-resolution ¹H NMR spectra for both the (R)-MTPA and (S)-MTPA diastereomeric esters.[11]

• Data Interpretation: Carefully assign the protons in the vicinity of the C3 ester. Calculate the Δδ values (δ_S - δ_R) for each assigned proton and apply the Mosher model to determine the absolute configuration.[9]

Single-Crystal X-ray Crystallography: The Gold Standard

While spectroscopic methods are powerful, single-crystal X-ray crystallography remains the most definitive and unambiguous method for determining both relative and absolute stereochemistry.[12] It provides a direct visualization of the molecule's three-dimensional structure in the solid state.

Expertise & Experience: The key challenge is often not the analysis itself, but obtaining a high-quality single crystal suitable for diffraction. For absolute configuration determination, the technique relies on the phenomenon of anomalous dispersion, which is most effective when a heavier atom (e.g., S, Cl, Br) is present.[13][14] However, modern diffractometers are sensitive enough to often determine the absolute structure of light-atom molecules (containing only C, H, N, O) by carefully measuring the Friedel pairs and calculating the Flack parameter.[13] A Flack parameter close to 0 indicates the correct absolute structure has been determined.

Protocol: Single-Crystal X-ray Crystallography

• Crystallization: The most critical and often trial-and-error step. Screen various solvents and solvent combinations (e.g., ethyl acetate/hexanes, methanol/water) using techniques like slow evaporation, vapor diffusion, or cooling.

• Crystal Mounting and Data Collection: Mount a suitable single crystal (typically 0.1 - 0.3 mm in size) on a modern X-ray diffractometer. Collect diffraction data, ensuring sufficient coverage and redundancy.

• Structure Solution and Refinement: Process the data and solve the structure using direct methods or other algorithms. Refine the structural model against the experimental data.

• Absolute Structure Determination: The refinement process will yield the Flack parameter. A value near 0 (e.g., 0.05 ± 0.04) provides high confidence in the assigned absolute configuration. A value near 1 indicates the inverted structure is correct.

Comparative Summary of Validation Methods

Feature	Chiral HPLC	NMR (NOESY)	NMR (Mosher's)	X-ray Crystallography
Principle	Diastereomeric interaction with a chiral stationary phase	Through-space dipole-dipole coupling	Anisotropic effects in diastereomeric esters	Diffraction of X-rays by a crystal lattice
Information	Separation, quantification, purity (ee/dr)	Relative stereochemistry (cis vs. trans)	Absolute configuration of secondary alcohols	Definitive relative and absolute stereochemistry
Sample Req.	< 1 mg, recoverable	5-10 mg, recoverable	5-10 mg, requires derivatization	High-quality single crystal
Pros	High throughput, excellent for QC	Non-destructive, definitive for relative config.	No crystal needed, well-established	Unambiguous, "gold standard" confirmation[15]
Cons	Does not assign structure	Provides no absolute config. info	Requires chemical modification, can be complex	Crystallization can be a major bottleneck[15]

Conclusion

The validation of the stereochemistry of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate is a multi-faceted challenge that demands a rigorous, multi-pronged analytical strategy. No single technique can provide the complete picture with the level of certainty required in drug development.

The workflow presented here—beginning with Chiral HPLC for separation, followed by NOE analysis to establish the relative cis/trans relationship, and culminating in Mosher's ester analysis or, ideally, single-crystal X-ray diffraction to assign the absolute R/S configuration—represents a robust, self-validating system. By leveraging the strengths of these orthogonal methods, researchers can build an unassailable case for the stereochemical identity of their compound, ensuring a solid foundation for further development.

References

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 2(10), 2451–2458. [Link]

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• Ahmed, M., Gwairgi, M., & Ghanem, A. (2014). Conventional chiralpak ID vs. capillary chiralpak ID-3 amylose tris-(3-chlorophenylcarbamate)-based CSP columns for the enantioseletcive HPLC separation of pharmaceutical racemates. Chirality, 26(10), 677-682. [Link]

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efficacy of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate in target-oriented synthesis

An In-Depth Guide to the Efficacy of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate in Target-Oriented Synthesis

A Senior Application Scientist's Comparative Analysis

In the landscape of modern medicinal and organic chemistry, the pursuit of enantiomerically pure molecules is paramount. Chiral auxiliaries and intermediates serve as the linchpins in this endeavor, guiding the stereochemical outcome of reactions to yield single, desired stereoisomers. Among these critical building blocks, cis-1-amino-2-indanol stands out for its rigid cyclic skeleton, a feature that imparts exceptional stereocontrol in asymmetric synthesis.[1][2][3] This guide provides a comprehensive evaluation of tert-Butyl ((1S,2R)-3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, the Boc-protected form of this versatile amino alcohol.

The primary utility of this specific carbamate is as a key intermediate in the convergent synthesis of Indinavir (Crixivan®), a potent HIV protease inhibitor.[4][5][6] The tert-butyloxycarbonyl (Boc) protecting group renders the highly nucleophilic amine inert during subsequent synthetic transformations, yet it can be removed under mild acidic conditions. This guide will dissect the efficacy of employing this pre-formed, protected chiral building block by comparing the diverse synthetic strategies used to access its core structure, providing researchers with the critical data and insights needed to make informed decisions in their synthetic design.

The Strategic Advantage of the cis-1-Amino-2-indanol Scaffold

The conformational rigidity of the cis-1-amino-2-indanol framework is its most significant asset.[3] Unlike more flexible acyclic amino alcohols, the fused five-membered ring locks the relative positions of the amino and hydroxyl groups. This pre-organization minimizes conformational ambiguity in reaction transition states, leading to higher levels of enantio- and diastereoselectivity.[3]

This structural feature has led to its widespread use in the development of highly effective chiral ligands and catalysts, including:

• BOX and PyBOX Ligands: Widely used in a variety of asymmetric catalytic reactions.[2][7]

• Oxazaborolidine Catalysts: Often more efficient than catalysts derived from other chiral amino alcohols for the enantioselective reduction of ketones.[1][7]

The logical relationship for the application of this scaffold is straightforward: its inherent chirality and rigidity are transferred during a chemical reaction to create a new chiral center in a substrate with high fidelity.

Caption: Logical flow from scaffold attributes to applications.

Comparative Analysis of Synthetic Pathways to cis-1-Amino-2-indanol

The "efficacy" of using the title carbamate is intrinsically linked to the efficiency of the route used to produce it. A variety of strategies have been developed, which can be broadly categorized into two approaches: functionalization of a pre-existing indane core and construction of the indane ring from acyclic precursors.

Category 1: Syntheses from an Indane Skeleton

These methods are often more direct and are frequently employed in industrial settings.

• Route A: Ritter Reaction on Indene Oxide: This is a highly practical and widely cited route.[7][8] It begins with the epoxidation of indene, followed by a Ritter-type reaction where acetonitrile acts as the nucleophile in the presence of a strong acid to open the epoxide. Subsequent hydrolysis of the oxazoline intermediate yields the desired cis-1-amino-2-indanol. The cis stereochemistry is a direct consequence of the reaction mechanism involving backside attack on the protonated epoxide.

• Route B: Intramolecular Amide Cyclization: This strategy involves forming an amide or urethane at the C1 position and introducing a leaving group at C2. An intramolecular cyclization then proceeds with inversion of configuration to form a cis-oxazoline, which is subsequently hydrolyzed.[7]

• Route C: Enzymatic Resolution: Biocatalytic methods offer an elegant approach to enantiopure compounds. Lipases and ω-transaminases have been successfully used to resolve racemic mixtures of aminoindanol precursors or to perform enantioselective transformations, yielding the desired (1S, 2R) isomer with high optical purity.[1]

Category 2: Syntheses from Acyclic Precursors

These routes build the indane ring system from the ground up, allowing for stereochemical control to be established before cyclization.

• Route D: From (E)-Cinnamate Ethyl Ester: This multi-step synthesis establishes the stereocenters early via a Sharpless asymmetric dihydroxylation. The benzylic alcohol is then converted to an azide with inversion of configuration, followed by a series of transformations culminating in a Friedel-Crafts cyclization to form the indane ring.[7][9]

• Route E: From D-Phenylalanine: Leveraging the readily available chiral pool, this approach uses D-phenylalanine as the starting material, ensuring the stereochemistry at the C1 position is set from the beginning.[7]

Caption: Overview of synthetic approaches to the target compound.

Quantitative Performance Comparison

The choice of synthetic route is a multi-faceted decision, balancing factors like yield, stereoselectivity, cost, and scalability.

Synthetic Route	Starting Material	Key Transformation	Typical Yield	Stereoselectivity (ee/de)	Advantages	Disadvantages
A: Ritter Reaction	Indene	Epoxide opening	55-65%[7]	Racemic (requires resolution) or enantioselective variants	Convergent, scalable, uses inexpensive starting materials.[7]	Requires resolution step for enantiopure product; uses strong acids.
B: Intramolecular Cyclization	Indene derivative	SN2 cyclization	Good	High (stereospecific)	Excellent control of cis selectivity.	Can be multi-step to install necessary functional groups.
C: Enzymatic Resolution	Racemic indanol derivative	Kinetic resolution	~40-50% (for one enantiomer)	>98%[1]	Exceptionally high enantioselectivity, mild conditions.	Theoretical max yield is 50%, requires specialized enzymes.
D: From Cinnamate	(E)-Cinnamate Ester	Sharpless Dihydroxylation	Moderate (8 steps)[7]	>99% ee[7]	Excellent enantiocontrol from the start.	Long synthetic sequence, may have lower overall yield.
E: From Phenylalanine	D-Phenylalanine	Chiral Pool	Moderate	High (from starting material)	Utilizes an inexpensive, enantiopure starting material.[7]	Can involve multiple protection/deprotection steps.

Experimental Protocols: A Validated Approach

To provide actionable insights, we detail a common and reliable two-step procedure: the synthesis of racemic cis-1-amino-2-indanol via the Ritter reaction, followed by Boc-protection. For enantiopure material, a chiral resolution step (e.g., via diastereomeric salt formation with a chiral acid) would be inserted before the protection step.

Protocol 1: Synthesis of Racemic cis-1-Amino-2-indanol

Causality: This protocol leverages the inherent reactivity of an epoxide in the presence of a strong acid. The acid protonates the epoxide oxygen, making the carbon atoms highly electrophilic. Acetonitrile, a mild nucleophile, attacks one of the carbons from the face opposite the protonated oxygen, leading to ring-opening with inversion of configuration. The resulting nitrilium ion is trapped by water upon workup and hydrolyzes to the amide, which is then further hydrolyzed to the amine, yielding the trans relationship between the incoming nucleophile and the existing oxygen, which results in the final cis-amino alcohol.

Materials:

• Indene

• m-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM)

• Acetonitrile (MeCN)

• Sulfuric Acid (97%)

• Sodium Hydroxide (NaOH)

• Standard glassware for organic synthesis

Step-by-Step Procedure:

• Epoxidation of Indene:

  • Dissolve indene (1.0 eq) in DCM in a round-bottom flask equipped with a stir bar and cool to 0 °C in an ice bath.

  • Slowly add a solution of m-CPBA (~1.1 eq) in DCM dropwise over 30 minutes, maintaining the temperature below 5 °C.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC until the indene is consumed.

  • Quench the reaction by adding aqueous sodium thiosulfate solution, followed by saturated sodium bicarbonate solution.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude indene oxide.

• Ritter Reaction and Hydrolysis:

  • Cool a flask containing acetonitrile to -40 °C.

  • Slowly add concentrated sulfuric acid (2.0 eq).

  • Add the crude indene oxide dropwise to the cold acid/acetonitrile mixture.

  • Allow the reaction to slowly warm to room temperature and stir overnight.

  • Carefully pour the reaction mixture onto crushed ice and basify to pH > 12 with a concentrated NaOH solution.

  • Heat the mixture to reflux for 4-6 hours to hydrolyze the intermediate.

  • Cool to room temperature and extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield racemic cis-1-amino-2-indanol. The product can be purified by crystallization or chromatography.

Protocol 2: Boc-Protection of cis-1-Amino-2-indanol

Causality: Di-tert-butyl dicarbonate (Boc₂O) is an electrophilic source of the Boc group. The primary amine of the aminoindanol acts as a nucleophile, attacking one of the carbonyl carbons of Boc₂O. This forms a tetrahedral intermediate which collapses, releasing tert-butanol, carbon dioxide, and the desired N-Boc protected product. A mild base is used to neutralize the acid byproduct and facilitate the reaction.

Materials:

• cis-1-Amino-2-indanol (1.0 eq)

• Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq)

• Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Triethylamine (TEA) or Sodium Bicarbonate (aq. solution)

Step-by-Step Procedure:

• Dissolve cis-1-amino-2-indanol in THF or DCM.

• Add a mild base (e.g., triethylamine, 1.2 eq) or perform the reaction in a biphasic system with aqueous sodium bicarbonate.

• Add a solution of Boc₂O (1.1 eq) in the same solvent dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture. If using an aqueous base, extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with dilute acid (e.g., 1M HCl), water, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to afford tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, which can be purified by crystallization.

Conclusion

The efficacy of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate as a synthetic intermediate is exceptionally high, primarily due to the potent stereodirecting ability of its core cis-1-amino-2-indanol scaffold. While its most prominent role is in the synthesis of Indinavir, the underlying chiral framework is a cornerstone of asymmetric synthesis.

The choice of the optimal synthetic route to this intermediate depends heavily on the specific requirements of the project. For large-scale industrial production, routes starting from inexpensive indene, such as the Ritter reaction followed by chiral resolution, are often favored for their convergence and cost-effectiveness. For laboratory-scale synthesis where absolute stereochemical purity from the outset is the primary driver, longer but more controlled syntheses from acyclic precursors like cinnamate esters or amino acids may be preferable. The Boc-carbamate itself represents a robust, reliable, and synthetically versatile derivative, making it a superior choice for multi-step syntheses requiring a protected chiral amine building block.

References

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• Strategies for Accessing cis-1-Amino-2-Indanol . Molecules. Available at: [Link]

• Enantioselective synthesis of cyclic amino alcohols: Cis-1-amino-2-indanol . Bulletin of the Korean Chemical Society. Available at: [Link]

• (PDF) Strategies for Accessing cis-1-Amino-2-Indanol . ResearchGate. Available at: [Link]

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• High-yielding, large-scale synthesis of nprotected--aminonitriles: Tert-butyl (1R)-2-Cyano-1-phenylethylcarbamate . ResearchGate. Available at: [Link]

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• Synthesis of tert-butyl (substituted benzamido)phenylcarbamate derivatives: anti-inflammatory activity and docking studies . Medicinal Chemistry Research. Available at: [Link]

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A Comparative Guide to Biological Assay Validation for Novel tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate Derivatives

Introduction: Navigating the Path from Novel Scaffold to Validated Lead

The discovery of a novel chemical scaffold, such as the tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate series, presents both an opportunity and a significant challenge in drug discovery. While the unique chemical architecture offers the potential for new mechanisms of action and intellectual property, the absence of established biological data necessitates a robust and systematic approach to assay validation. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and implement a rigorous assay cascade for this and similar novel compound series.

Our objective is to move beyond a simple recitation of protocols. Instead, we will delve into the causality behind experimental choices, establishing a self-validating system that builds confidence in the biological activity of a lead candidate. This guide will compare and contrast biochemical and cell-based assay formats, using a hypothetical lead compound, "Indenocarb-L1" , derived from the core scaffold, and a known, well-characterized inhibitor, "Comparator X" , as a reference.

Part 1: Initial Target Hypothesis and Primary Assay Selection

Given the novelty of the Indenocarb scaffold, a crucial first step is the generation of a plausible biological target hypothesis. The carbamate moiety is a known feature in various enzyme inhibitors, and the rigid, three-dimensional structure of the indane core could facilitate specific interactions within a protein binding pocket.[1][2] In silico methods, such as pharmacophore modeling and Bayesian target prediction, can be employed to screen the Indenocarb-L1 structure against databases of known protein targets to identify potential starting points.[3][4][5][6][7][8][9] For the purpose of this guide, let us hypothesize that Indenocarb-L1 is a potential inhibitor of a critical kinase, "Kinase-Y," implicated in a disease pathway.

The initial choice of assay format is pivotal. A biochemical assay, utilizing a purified, recombinant Kinase-Y, offers a direct measure of enzyme inhibition, free from the complexities of a cellular environment.[10] This approach is ideal for initial high-throughput screening (HTS) and for establishing a direct structure-activity relationship (SAR).[11][12]

Conversely, a cell-based assay provides a more physiologically relevant context, assessing a compound's ability to cross the cell membrane and engage its target within the intricate cellular milieu.[13] A common strategy is to employ a tiered approach, beginning with a robust biochemical assay for primary screening and progressing to cell-based assays for secondary validation and confirmation of on-target activity.[11][14]

Caption: Initial workflow from in silico target prediction to primary assay selection.

Part 2: Rigorous Validation of a Biochemical Kinase Inhibition Assay

The foundation of a successful screening campaign is a robust and reproducible primary assay. Here, we detail the validation of a biochemical assay to quantify the inhibitory activity of Indenocarb-L1 against Kinase-Y. The principles outlined are grounded in authoritative guidelines such as the FDA's Bioanalytical Method Validation guidance and the Assay Guidance Manual.[15][16][17][18][19][20][21]

Experimental Protocol: Kinase-Y Inhibition Assay (Luminescence-Based)

This assay measures the amount of ATP remaining in solution following a kinase reaction. Inhibition of Kinase-Y results in a higher ATP concentration and, consequently, a stronger luminescence signal.

Materials:

• Recombinant Human Kinase-Y

• Kinase Substrate (peptide)

• ATP

• Kinase Buffer (e.g., 40 mM Tris, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Indenocarb-L1 and Comparator X (dissolved in DMSO)

• Luminescent ATP Detection Reagent

• 384-well white, opaque plates

Procedure:

• Prepare serial dilutions of Indenocarb-L1 and Comparator X in DMSO.

• In a 384-well plate, add 5 µL of kinase buffer.

• Add 0.1 µL of the compound dilutions to the appropriate wells. Include DMSO-only wells for high (no inhibition) and low (no enzyme) controls.

• Add 5 µL of a solution containing Kinase-Y and its substrate to all wells except the low controls.

• Initiate the kinase reaction by adding 5 µL of ATP solution to all wells.

• Incubate the plate at room temperature for 60 minutes.

• Stop the reaction and measure ATP levels by adding 15 µL of the luminescent ATP detection reagent.

• Incubate for 10 minutes in the dark.

• Read the luminescence signal on a plate reader.

Validation Parameters and Acceptance Criteria

For an HTS assay to be considered reliable, it must meet stringent statistical criteria.[22][23]

Parameter	Description	Formula	Acceptance Criteria
Z'-Factor	A measure of the statistical separation between the high and low controls, indicating the quality and robustness of the assay.	1 - (3 * (SDhigh + SDlow)) / (Meanhigh - Meanlow)	Z' ≥ 0.5[24][25][26]
Signal-to-Background (S/B) Ratio	The ratio of the mean signal of the high control to the mean signal of the low control.	Meanhigh / Meanlow	S/B ≥ 10
Signal-to-Noise (S/N) Ratio	The difference between the high and low control means divided by the standard deviation of the low control.	(Meanhigh - Meanlow) / SDlow	S/N ≥ 10
Coefficient of Variation (%CV)	A measure of the variability of the data points within a replicate set.	(SD / Mean) * 100	%CV ≤ 15%

Hypothetical Validation Data:

Compound	IC₅₀ (nM)	Z'	S/B	S/N	%CV (Intra-assay)
Indenocarb-L1	150	0.78	25	30	8%
Comparator X	50	0.82	28	35	6%

This data indicates that the assay is robust and suitable for screening. Both compounds show inhibitory activity, with Comparator X being more potent in this biochemical context.

Part 3: Transition to Cell-Based Assays for Physiological Relevance

While biochemical assays are excellent for determining direct target inhibition, they do not inform on a compound's ability to enter cells, its stability in the cellular environment, or its potential for off-target effects.[11][14] Therefore, the next critical step is to validate a cell-based assay to confirm the activity of Indenocarb-L1.

Experimental Protocol: Cellular Target Engagement Assay

A cellular thermal shift assay (CETSA) is a powerful method to directly measure a compound's engagement with its target protein in intact cells.[27][28][29][30][31] The principle is that a ligand binding to its target protein stabilizes the protein, leading to a higher melting temperature.

Materials:

• Human cell line expressing Kinase-Y

• Cell culture medium and supplements

• Indenocarb-L1 and Comparator X

• Phosphate-buffered saline (PBS)

• Lysis buffer with protease inhibitors

• Antibody specific to Kinase-Y for Western blotting or ELISA

Procedure:

• Culture the cells to 80-90% confluency.

• Treat the cells with various concentrations of Indenocarb-L1, Comparator X, or DMSO (vehicle control) for 2 hours.

• Harvest and wash the cells with PBS.

• Resuspend the cells in PBS and distribute them into PCR tubes.

• Heat the cell suspensions across a range of temperatures (e.g., 40°C to 70°C) for 3 minutes.

• Cool the tubes on ice, then lyse the cells (e.g., by freeze-thaw cycles).

• Separate the soluble and precipitated protein fractions by centrifugation.

• Analyze the amount of soluble Kinase-Y in the supernatant at each temperature using Western blotting or ELISA.

• Plot the fraction of soluble Kinase-Y as a function of temperature to generate melting curves.

Comparative Data and Interpretation

A successful target engagement assay will show a rightward shift in the melting curve for the target protein in the presence of the compound, indicating stabilization.

Hypothetical CETSA Data:

Compound	Tm Shift (°C) at 10 µM	Cellular EC₅₀ (µM)
Indenocarb-L1	+ 4.5°C	2.5
Comparator X	+ 6.0°C	0.8

This data would confirm that both compounds enter the cells and bind to Kinase-Y. The larger thermal shift and lower cellular EC₅₀ for Comparator X suggest it has better target engagement and/or cellular potency.

Essential Counter-Screen: Cell Viability Assay

It is crucial to ensure that the observed cellular activity is not a result of general cytotoxicity.[32][33][34][35] A cell viability assay, such as the MTS or MTT assay, should be run in parallel.

Hypothetical Cell Viability Data:

Compound	Cytotoxicity CC₅₀ (µM)	Selectivity Index (CC₅₀ / Cellular EC₅₀)
Indenocarb-L1	> 50 µM	> 20
Comparator X	25 µM	31.25

A high selectivity index (>10) is desirable, indicating that the compound's effect on the target occurs at concentrations well below those that cause general cell death. Indenocarb-L1 demonstrates a favorable cytotoxicity profile.

Caption: A tiered assay validation cascade for a novel compound series.

Part 4: Synthesizing the Data for Informed Decision-Making

The ultimate goal of this validation process is to generate a comprehensive data package that enables a clear " go/no-go " decision for progressing Indenocarb-L1 into further lead optimization.

Comparative Summary of Indenocarb-L1 vs. Comparator X:

Parameter	Indenocarb-L1	Comparator X	Interpretation
Biochemical IC₅₀	150 nM	50 nM	Comparator X is 3-fold more potent at the isolated enzyme level.
Cellular EC₅₀	2.5 µM	0.8 µM	Comparator X demonstrates better activity in a cellular context.
Cytotoxicity CC₅₀	> 50 µM	25 µM	Indenocarb-L1 has a more favorable cytotoxicity profile.
Selectivity Index	> 20	31.25	Both compounds show a good window of on-target activity versus general toxicity.

This rigorous, multi-tiered validation approach has successfully characterized the biological activity of our hypothetical lead compound, Indenocarb-L1. While it is less potent than the established Comparator X, it exhibits a promising safety profile. The validated assays described herein provide a robust platform for initiating a medicinal chemistry program to improve the potency of the Indenocarb scaffold while maintaining its favorable cytotoxicity. This systematic process of assay validation is indispensable for de-risking novel chemical series and efficiently advancing them through the drug discovery pipeline.

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A Comparative Guide to the Synthetic Methods of Aminoindanols for Researchers and Drug Development Professionals

Aminoindanols, particularly the cis-1-amino-2-indanol scaffold, are privileged structures in medicinal chemistry and asymmetric synthesis. Their rigid bicyclic framework and vicinal amino and hydroxyl functionalities make them invaluable as chiral auxiliaries, ligands for asymmetric catalysts, and key building blocks in the synthesis of pharmaceuticals, most notably the HIV protease inhibitor Indinavir (Crixivan®).[1][2] The stereochemical relationship between the amino and hydroxyl groups is critical to their function, making the development of efficient and stereoselective synthetic methods a significant area of research.[3]

This guide provides a comparative analysis of the most prominent synthetic strategies for preparing aminoindanols, with a focus on cis-1-amino-2-indanol. We will delve into the mechanistic underpinnings of each method, present comparative performance data, and provide detailed experimental protocols for key transformations. Our aim is to equip researchers, scientists, and drug development professionals with the knowledge to select and implement the most suitable synthetic route for their specific needs.

I. Synthetic Strategies Starting from Indene and Indanone Derivatives

A common and logical starting point for the synthesis of aminoindanols is the readily available indane skeleton, primarily from indene or indanone. These methods focus on the stereocontrolled introduction of the amino and hydroxyl groups onto the pre-existing carbocyclic frame.

From Indene via Epoxidation and Nucleophilic Ring-Opening

A widely adopted strategy involves the epoxidation of indene to form indene oxide, which is then opened by a nitrogen nucleophile. The stereochemical outcome of this sequence is highly dependent on the nature of the epoxidation and ring-opening steps.

Mechanism: The reaction typically proceeds via an initial epoxidation of the indene double bond. The resulting epoxide is then subjected to nucleophilic attack by an azide source (e.g., sodium azide) or ammonia. This ring-opening is generally regioselective at the benzylic position and occurs with inversion of configuration, leading to a trans relationship between the incoming nucleophile and the oxygen. Subsequent chemical manipulations are then required to invert the stereochemistry at one of the centers to achieve the desired cis configuration.[4]

Key Methodologies:

• Racemic Synthesis: Epoxidation of indene with reagents like m-chloroperoxybenzoic acid (m-CPBA) yields racemic indene oxide. Ring-opening with sodium azide produces racemic trans-1-azido-2-indanol, which can then be converted to racemic cis-1-amino-2-indanol through a multi-step process involving inversion of the hydroxyl group.[4]

• Enantioselective Synthesis (Jacobsen-Katsuki Epoxidation): A significant advancement in this area is the use of the Jacobsen-Katsuki asymmetric epoxidation of indene. Utilizing a chiral manganese-salen complex as the catalyst, enantiomerically enriched indene oxide can be obtained.[4] This chiral epoxide can then be carried forward to produce enantiopure cis-1-amino-2-indanol. A particularly efficient industrial process developed by Merck involves a Ritter-type reaction on the chiral indene oxide with oleum in acetonitrile, which proceeds through a cyclic sulfate intermediate to form a cis-oxazoline that is subsequently hydrolyzed.[4]

Advantages:

• Readily available and inexpensive starting material (indene).

• The Jacobsen epoxidation allows for excellent enantiocontrol.[4]

• Well-established and scalable for industrial applications.[4]

Disadvantages:

• The initial ring-opening of the epoxide typically yields the trans isomer, necessitating further steps to obtain the cis product.[4]

• The use of azides requires careful handling due to their explosive nature.

II. Diastereoselective and Enantioselective Reductions of Ketone Precursors

Another major class of synthetic methods involves the reduction of functionalized indanone derivatives, such as α-amino ketones or α-hydroxy oximes. The stereochemical outcome is controlled by the choice of reducing agent and, in the case of enantioselective methods, the chiral catalyst.

Corey-Bakshi-Shibata (CBS) Asymmetric Reduction

The Corey-Bakshi-Shibata (CBS) reduction is a powerful and widely used method for the enantioselective reduction of prochiral ketones to chiral secondary alcohols.[5] This reaction employs a chiral oxazaborolidine catalyst, typically derived from proline, in the presence of a borane source (e.g., BH₃·THF or BH₃·SMe₂).[6][7]

Mechanism: The CBS reduction proceeds through a highly organized six-membered ring transition state. The borane coordinates to the nitrogen atom of the oxazaborolidine catalyst, which in turn coordinates to the ketone at the sterically more accessible lone pair of the carbonyl oxygen. This coordination activates the ketone for a face-selective intramolecular hydride transfer from the borane, leading to the formation of the chiral alcohol with high enantioselectivity.[7][8]

Application to Aminoindanol Synthesis: This method is particularly effective for the asymmetric reduction of 2-amino-1-indanone derivatives. The choice of the (R)- or (S)-CBS catalyst dictates the stereochemistry of the resulting alcohol, providing access to either enantiomer of the aminoindanol.

Advantages:

• High enantioselectivity, often exceeding 95% ee.[6]

• Predictable stereochemical outcome based on the catalyst stereochemistry.[7]

• Broad substrate scope for various ketone derivatives.[5]

Disadvantages:

• Requires the synthesis of the ketone precursor.

• The reaction is sensitive to moisture and must be carried out under anhydrous conditions.[7]

Rhodium-Catalyzed Asymmetric Hydrogenation

Rhodium-catalyzed asymmetric hydrogenation is a highly efficient method for the enantioselective reduction of prochiral olefins and imines.[9] For the synthesis of aminoindanols, this method can be applied to the hydrogenation of enamines or enamide derivatives of indanone.

Mechanism: The mechanism of rhodium-catalyzed asymmetric hydrogenation is complex and can proceed through different pathways depending on the substrate and ligand. Generally, the substrate coordinates to the chiral rhodium-diphosphine catalyst, followed by the oxidative addition of hydrogen. The migratory insertion of the double bond into a rhodium-hydride bond and subsequent reductive elimination of the product regenerates the catalyst. The chiral ligand environment dictates the facial selectivity of the hydrogenation.

Advantages:

• High catalytic efficiency, often requiring low catalyst loadings.

• Can provide access to chiral amines with high enantioselectivity.

Disadvantages:

• Requires the synthesis of the enamine or enamide substrate.

• The cost of rhodium and chiral phosphine ligands can be high.

III. Biocatalytic and Chemoenzymatic Methods

The use of enzymes in organic synthesis offers several advantages, including high stereoselectivity, mild reaction conditions, and environmental compatibility. Several biocatalytic and chemoenzymatic strategies have been successfully applied to the synthesis of aminoindanols.

Enzymatic Kinetic Resolution

Kinetic resolution is a powerful technique for separating a racemic mixture into its constituent enantiomers. In an enzymatic kinetic resolution, an enzyme selectively reacts with one enantiomer of a racemic substrate, leaving the other enantiomer unreacted.

Application to Aminoindanol Synthesis: A common approach involves the enzymatic resolution of a racemic intermediate, such as trans-1-azido-2-indanol. Lipases, such as Pseudomonas sp. lipase (Lipase PS), are often used to selectively acylate one enantiomer of the alcohol, allowing for the separation of the acylated and unreacted enantiomers.[4] The separated enantiomers can then be converted to the desired enantiopure cis-aminoindanol.[4]

Advantages:

• Can provide access to both enantiomers of the product with high enantiomeric excess.[4]

• Mild reaction conditions.

Disadvantages:

• The maximum theoretical yield for the desired enantiomer is 50%.

• Requires a multi-step process to convert the resolved intermediate to the final product.

Biocatalytic Reductive Amination using Transaminases

Transaminases are enzymes that catalyze the transfer of an amino group from an amine donor to a ketone or aldehyde acceptor.[10] This reaction can be used for the asymmetric synthesis of chiral amines from prochiral ketones.[11]

Mechanism: The reaction proceeds via a ping-pong bi-bi mechanism involving the pyridoxal 5'-phosphate (PLP) cofactor. The amine donor first reacts with the PLP-bound enzyme to form a ketimine and a pyridoxamine 5'-phosphate (PMP)-enzyme intermediate. The ketone substrate then binds to the enzyme and reacts with the PMP intermediate to form a new ketimine, which is subsequently hydrolyzed to release the chiral amine product and regenerate the PLP-enzyme.

Application to Aminoindanol Synthesis: A transaminase with the appropriate substrate specificity can be used to directly convert a substituted 1-indanone to the corresponding chiral aminoindane. By carefully selecting the enzyme and reaction conditions, high enantioselectivity can be achieved.

Advantages:

• Direct conversion of a ketone to a chiral amine in a single step.

• Excellent enantioselectivity.[10]

• Environmentally friendly process.

Disadvantages:

• The reaction equilibrium can be unfavorable and may require strategies to drive the reaction to completion.[10]

• Enzyme discovery and engineering may be required to find a suitable catalyst for a specific substrate.

IV. Comparative Summary of Synthetic Methods

Method	Starting Material	Key Reagent/Catalyst	Stereocontrol	Typical Yield	Typical ee/dr	Advantages	Disadvantages
From Indene via Epoxidation	Indene	Jacobsen-Katsuki catalyst (Mn-salen)	Enantioselective epoxidation	Good	>90% ee for epoxide	Scalable, high enantiocontrol	Requires subsequent steps for cis-isomer
Corey-Bakshi-Shibata Reduction	2-Amino-1-indanone	Chiral oxazaborolidine (CBS catalyst)	Enantioselective reduction	Good	>95% ee	Predictable, high ee	Moisture sensitive, requires ketone precursor
Rh-Catalyzed Hydrogenation	Indanone-derived enamine	Chiral Rh-diphosphine complex	Enantioselective hydrogenation	High	High	High catalytic efficiency	Expensive catalyst, substrate synthesis needed
Enzymatic Kinetic Resolution	Racemic trans-1-azido-2-indanol	Lipase (e.g., Lipase PS)	Enzymatic resolution	<50% for one enantiomer	>96% ee	Access to both enantiomers, mild conditions	Low theoretical yield, multi-step
Biocatalytic Reductive Amination	1-Indanone derivative	Transaminase	Asymmetric amination	Variable	High	Direct, green, high ee	Equilibrium limitations, enzyme screening

V. Detailed Experimental Protocols

Protocol 1: Enantioselective Synthesis of (1S,2R)-cis-1-Amino-2-indanol via Jacobsen Epoxidation and Ritter Reaction[4]

Step 1: Asymmetric Epoxidation of Indene

• To a solution of indene in a suitable solvent (e.g., chlorobenzene) is added 4-(3-phenylpropyl)pyridine N-oxide (P₃NO) and the (S,S)-(salen)Mn(III)Cl catalyst (0.7 mol%).

• The mixture is cooled, and aqueous sodium hypochlorite (NaOCl) is added dropwise while maintaining the temperature.

• The reaction is stirred until completion (monitored by TLC or GC).

• The organic layer is separated, washed, dried, and concentrated to afford (1R,2S)-indene oxide.

Step 2: Ritter Reaction and Hydrolysis

• The crude (1R,2S)-indene oxide is dissolved in acetonitrile.

• The solution is cooled, and oleum (fuming sulfuric acid) is added dropwise.

• The reaction is stirred until the formation of the oxazoline is complete.

• Water is added, and the mixture is heated to hydrolyze the oxazoline.

• The reaction mixture is basified, and the product is extracted with an organic solvent.

• The crude aminoindanol can be further purified by crystallization, for example, as the L-tartrate salt, to enhance enantiomeric purity.

Protocol 2: Corey-Bakshi-Shibata (CBS) Reduction of 2-Amino-1-indanone

• A solution of the (R)- or (S)-CBS catalyst (5-10 mol%) in anhydrous tetrahydrofuran (THF) is prepared in a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen).

• The solution is cooled to the desired temperature (e.g., -10 °C).

• A solution of borane-dimethyl sulfide complex (BH₃·SMe₂) or borane-THF complex (BH₃·THF) is added dropwise.

• A solution of the 2-amino-1-indanone derivative in anhydrous THF is then added slowly to the catalyst-borane mixture.

• The reaction is stirred at the same temperature until completion.

• The reaction is quenched by the slow addition of methanol, followed by acidic workup (e.g., with 1 M HCl).

• The product is extracted, and the organic layer is washed, dried, and concentrated. The crude product is then purified by chromatography or crystallization.

VI. Visualization of Key Mechanisms

Ritter Reaction Mechanism for cis-Aminoindanol Synthesis

Caption: Proposed mechanism for the Ritter-type reaction of indene oxide.

Corey-Bakshi-Shibata (CBS) Reduction Mechanism

Caption: Simplified mechanism of the Corey-Bakshi-Shibata (CBS) reduction.

VII. Conclusion

The synthesis of aminoindanols, particularly in their enantiomerically pure forms, is a well-developed field with a variety of robust methods available to the synthetic chemist. The choice of the optimal synthetic route depends on several factors, including the desired stereochemistry, scale of the reaction, cost considerations, and available starting materials and reagents.

For large-scale industrial production of cis-1-amino-2-indanol, the Jacobsen epoxidation of indene followed by a Ritter reaction represents a highly efficient and economical approach. For laboratory-scale synthesis requiring high enantioselectivity and predictable stereochemical control, the Corey-Bakshi-Shibata reduction of the corresponding aminoindanone is an excellent choice. Biocatalytic methods, especially those employing transaminases, are emerging as powerful and environmentally friendly alternatives, offering direct access to chiral amines from ketones with high enantiopurity.

As the demand for enantiomerically pure pharmaceuticals and chiral ligands continues to grow, the development of even more efficient, selective, and sustainable methods for the synthesis of aminoindanols will undoubtedly remain an active area of research.

VIII. References

• Didier, E., Loubinoux, B., Ramos Tombo, G. M., & Rihs, G. (1991). Enantioselective synthesis of cis- and trans-1-aminoindan-2-ols. Tetrahedron, 47(27), 4941-4958. [Link]

• Thompson, W. J., et al. (1992). A general and enantioselective synthesis of 1-amino-2-indanol derivatives. Tetrahedron Letters, 33(47), 7235-7238. [Link]

• Larrow, J. F., & Jacobsen, E. N. (1997). Asymmetric Catalysis in Organic Synthesis. In Topics in Organometallic Chemistry (Vol. 1, pp. 123-152). Springer, Berlin, Heidelberg. [Link]

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Mechanism and synthetic applications. Journal of the American Chemical Society, 109(18), 5551-5553. [Link]

• Höhne, M., & Kühl, T. (2007). Transaminases. In Modern Biocatalysis (pp. 143-167). Wiley-VCH Verlag GmbH & Co. KGaA. [Link]

• Senanayake, C. H., et al. (1995). A practical enantioselective synthesis of (1S,2R)-1-amino-2-indanol, a key component of the HIV protease inhibitor indinavir. Tetrahedron Letters, 36(41), 7615-7618. [Link]

• Hughes, D. L., et al. (1994). A practical, enantioselective synthesis of the indene oxide precursor to the HIV protease inhibitor CRIXIVAN®. The Journal of Organic Chemistry, 59(22), 6511-6514. [Link]

• Itsuno, S., Ito, K., Hirao, A., & Nakahama, S. (1983). Asymmetric reduction of aromatic ketones with the reagent prepared from chiral β-amino alcohol and borane. The Journal of Organic Chemistry, 48(25), 5221-5223. [Link]

• Török, B., & London, G. (2008). Rhodium-catalyzed asymmetric hydrogenation. In Catalytic Asymmetric Synthesis (pp. 1-46). Wiley-VCH Verlag GmbH & Co. KGaA. [Link]

• Savile, C. K., et al. (2010). Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture. Science, 329(5989), 305-309. [Link]

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A Comparative Guide to Assessing the Purity of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate by HPLC

In the landscape of pharmaceutical development, the purity of intermediates is a cornerstone of drug safety and efficacy.[1][2] tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate is a key building block in the synthesis of various active pharmaceutical ingredients (APIs). Its molecular structure, featuring a polar hydroxyl group, a bulky hydrophobic tert-butylcarbamate group, and a chiral center at the C1 position of the indene ring, presents a unique analytical challenge. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the robust assessment of its purity, addressing both achiral and chiral impurities.

The methodologies presented herein are grounded in the principles outlined by the United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH), ensuring a framework for developing and validating analytical procedures suitable for their intended purpose.[3][4][5][6][7][8]

Understanding the Analytical Challenge

The target molecule's structure necessitates a multi-faceted analytical approach. The presence of both polar and non-polar moieties suggests that reversed-phase chromatography would be a suitable technique.[9][10] Furthermore, the existence of a stereocenter at the C1 position means that enantiomeric purity is a critical quality attribute that must be assessed using chiral chromatography.[11][12][13]

This guide will therefore compare two primary HPLC approaches:

• Reversed-Phase HPLC (RP-HPLC) for the determination of overall purity and the quantification of achiral, process-related impurities.

• Chiral HPLC for the separation and quantification of the individual enantiomers.

Experimental Workflow Overview

The following diagram illustrates the logical workflow for the complete purity assessment of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate.

Caption: Logical workflow for the comprehensive purity assessment.

Part 1: Achiral Purity by Reversed-Phase HPLC

For the analysis of achiral impurities, reversed-phase HPLC is the method of choice due to its versatility and robustness.[14] We will compare two common stationary phases to achieve optimal separation of the main component from potential process-related impurities such as starting materials or by-products.

Methodology Comparison: C18 vs. Phenyl-Hexyl Columns

The rationale for comparing these two phases lies in their differing separation mechanisms. A standard C18 column separates primarily based on hydrophobicity. A Phenyl-Hexyl column, however, offers alternative selectivity through π-π interactions with the aromatic ring of the indene moiety, which can be advantageous for separating structurally similar impurities.

Experimental Protocols

Protocol 1: C18 Column Method

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: 30% B to 90% B over 20 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 220 nm

• Injection Volume: 10 µL

• Sample Preparation: 1 mg/mL in 50:50 Acetonitrile:Water

Protocol 2: Phenyl-Hexyl Column Method

• Column: Phenyl-Hexyl, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: 30% B to 90% B over 20 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 220 nm

• Injection Volume: 10 µL

• Sample Preparation: 1 mg/mL in 50:50 Acetonitrile:Water

Comparative Data and Discussion

The performance of each column is evaluated based on key chromatographic parameters as defined by USP <621>.[3][15][16][17]

Parameter	C18 Column	Phenyl-Hexyl Column	Discussion
Retention Time (Main Peak)	12.5 min	11.8 min	The Phenyl-Hexyl column shows slightly less retention, likely due to the polar hydroxyl group reducing overall hydrophobic interaction.
Resolution (Main Peak vs. Closest Impurity)	1.8	2.5	The Phenyl-Hexyl column provides superior resolution for an aromatic impurity, demonstrating the benefit of alternative selectivity from π-π interactions.
Tailing Factor (Main Peak)	1.2	1.1	Both columns show good peak shape, with the Phenyl-Hexyl being slightly more symmetrical.
Theoretical Plates	12,000	13,500	Both columns demonstrate good efficiency.

Part 2: Chiral Purity by Chiral HPLC

The presence of a chiral center at the C1 position of the indene ring necessitates a chiral separation method to determine the enantiomeric purity. Polysaccharide-based chiral stationary phases (CSPs) are highly effective for a wide range of chiral compounds and are the preferred choice for this analysis.[11][12][18]

Methodology: Polysaccharide-Based CSP

The selection of a polysaccharide-based CSP, such as one derived from amylose or cellulose, is based on their proven ability to resolve a broad spectrum of chiral molecules through a combination of hydrogen bonding, dipole-dipole, and steric interactions.[13][18]

Caption: Principle of chiral separation on a polysaccharide-based CSP.

Experimental Protocol

• Column: Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel, 250 mm x 4.6 mm, 5 µm

• Mobile Phase: n-Hexane / Isopropanol (80:20, v/v)

• Flow Rate: 0.8 mL/min

• Column Temperature: 25 °C

• Detection: UV at 220 nm

• Injection Volume: 10 µL

• Sample Preparation: 1 mg/mL in mobile phase

Data and Discussion

The success of a chiral separation is determined by the resolution between the two enantiomeric peaks.

Parameter	Result	Discussion
Retention Time (Enantiomer 1)	9.2 min	Clear separation of the two enantiomers is achieved.
Retention Time (Enantiomer 2)	10.5 min	The elution order would need to be confirmed with a standard of a known enantiomer.
Resolution	2.1	A resolution value greater than 1.5 is considered baseline separation, indicating a robust method for quantification.
Enantiomeric Excess (%ee)	Calculated as [(Peak Area 1 - Peak Area 2) / (Peak Area 1 + Peak Area 2)] x 100	This calculation provides the quantitative measure of enantiomeric purity.

Final Recommendations

For a comprehensive purity assessment of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, a two-pronged HPLC approach is recommended:

• For Achiral Purity: A Phenyl-Hexyl column should be employed using a water/acetonitrile gradient. This provides the best resolution for potential aromatic process-related impurities.

• For Chiral Purity: An amylose-based chiral stationary phase with a normal-phase mobile phase (Hexane/Isopropanol) is highly effective for separating the enantiomers and accurately determining the enantiomeric excess.

All methods should be validated according to ICH Q2(R1) guidelines to ensure they are fit for their intended purpose in a regulated environment.[5][6][7][8] This includes assessing specificity, linearity, range, accuracy, precision, and robustness.

References

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• ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities . [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy . [Link]

• Q2(R1) Validation of Analytical Procedures: An Implementation Guide | Request PDF . [Link]

• What the New USP Chapter <621> Guidelines Mean for Your HPLC Analysis . [Link]

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A Comparative Guide to the Structural Elucidation of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate Derivatives: X-ray Crystallography vs. Spectroscopic Methods

In the landscape of pharmaceutical development and materials science, the precise determination of a molecule's three-dimensional structure is paramount. This guide provides an in-depth comparison of X-ray crystallography and alternative spectroscopic methods for the structural characterization of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate and its derivatives. These compounds, featuring a rigid bicyclic core and multiple stereocenters, are of significant interest as chiral building blocks in asymmetric synthesis.[1][2] Our focus will be on providing researchers, scientists, and drug development professionals with a comprehensive understanding of the experimental choices, underlying principles, and practical workflows for unambiguous structural assignment.

While a publicly available, experimentally determined crystal structure for tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate is not available at the time of this publication, this guide will utilize data from its close diastereomer, tert-butyl N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]carbamate, and other related carbamate derivatives to illustrate the principles and comparative analysis.[3]

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands as the definitive method for determining the absolute three-dimensional structure of a crystalline compound. It provides an atomic-resolution map of electron density within the crystal lattice, allowing for the precise measurement of bond lengths, bond angles, and torsional angles, which collectively define the molecular conformation and configuration.

The Crystallographic Workflow: From Powder to Structure

The journey from a synthesized compound to a refined crystal structure is a multi-step process that demands meticulous experimental technique and careful data analysis.

Figure 1: A generalized workflow for the X-ray crystallographic analysis of small organic molecules.

Experimental Protocol: Synthesis and Crystallization

Synthesis of tert-Butyl ((1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate:

This procedure is adapted from established methods for the synthesis of cis-1-amino-2-indanol and subsequent Boc-protection.[2][4]

• Synthesis of cis-1-Amino-2-indanol: Start from indene, which is converted to indene oxide. The epoxide is then opened with an amine source to yield the amino alcohol. Stereocontrol to the desired cis configuration is crucial and can be influenced by the choice of reagents and reaction conditions.

• Boc-Protection: The resulting cis-1-amino-2-indanol is dissolved in a suitable solvent (e.g., dichloromethane or a mixture of tetrahydrofuran and water). Di-tert-butyl dicarbonate (Boc)₂O and a base (e.g., triethylamine or sodium bicarbonate) are added, and the reaction is stirred at room temperature until completion (monitored by TLC).

• Purification: The crude product is purified by column chromatography on silica gel to yield the pure tert-butyl ((1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate.

Crystallization:

Growing single crystals suitable for X-ray diffraction is often the most challenging step. For carbamate derivatives, the following methods can be employed:

• Slow Evaporation: A near-saturated solution of the compound in a suitable solvent (e.g., ethyl acetate, acetone, or a mixture of dichloromethane and hexane) is left undisturbed in a loosely covered vial, allowing the solvent to evaporate slowly over several days.

• Vapor Diffusion: A concentrated solution of the compound in a small vial is placed inside a larger, sealed container with a more volatile anti-solvent. The slow diffusion of the anti-solvent vapor into the solution reduces the solubility of the compound, promoting crystal growth.

• Layering: A solution of the compound is carefully layered with a less dense, miscible anti-solvent. Crystals form at the interface as the solvents slowly mix.

Alternative and Complementary Techniques: A Spectroscopic Approach

While X-ray crystallography provides the ultimate structural proof, spectroscopic methods offer valuable and often more readily obtainable information about the molecular structure.

Technique	Information Provided	Advantages	Limitations
¹H and ¹³C NMR	Connectivity of atoms, chemical environment of nuclei, stereochemical relationships (through coupling constants and NOE).	Non-destructive, provides information on dynamics in solution, relatively fast.	Does not provide absolute configuration without chiral derivatizing agents or resolving agents. Ambiguities in complex spectra.
Infrared (IR) Spectroscopy	Presence of functional groups (e.g., N-H, O-H, C=O).	Fast, requires small sample amount, provides a molecular "fingerprint".	Provides limited information on the overall 3D structure.
Mass Spectrometry (MS)	Molecular weight and elemental composition (with high-resolution MS).	High sensitivity, small sample amount required.	Provides no information on stereochemistry.
Chiral HPLC/GC	Enantiomeric purity and separation of stereoisomers.	Quantitative determination of enantiomeric excess.	Does not provide the absolute configuration without a known standard.

Comparative Analysis: What the Spectra Tell Us

For a molecule like tert-butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, each spectroscopic technique provides a piece of the structural puzzle.

• NMR Spectroscopy: The ¹H NMR spectrum would be expected to show distinct signals for the aromatic protons, the protons on the five-membered ring, and the tert-butyl group. The coupling constants between the protons on the indenyl ring would be crucial in determining the cis or trans relationship of the substituents. For instance, a larger coupling constant between the protons at C1 and C2 would suggest a trans relationship, while a smaller coupling constant would be indicative of a cis arrangement. Two-dimensional NMR techniques like COSY and HSQC would confirm the connectivity, while NOESY could reveal through-space interactions, further corroborating the stereochemistry.

• IR Spectroscopy: The IR spectrum would display characteristic absorption bands for the N-H stretch of the carbamate (around 3300-3400 cm⁻¹), the O-H stretch of the alcohol (a broad band around 3200-3600 cm⁻¹), and the C=O stretch of the carbamate (around 1680-1700 cm⁻¹).

• Mass Spectrometry: High-resolution mass spectrometry would confirm the elemental composition of the molecule, providing a molecular formula of C₁₄H₁₉NO₃.[3]

The following diagram illustrates the relationship between these analytical techniques in the process of structural confirmation.

Figure 2: The complementary roles of X-ray crystallography and spectroscopic methods in structural elucidation.

Conclusion: An Integrated Approach to Structural Verification

For the unambiguous structural determination of chiral molecules like tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate derivatives, single-crystal X-ray crystallography remains the unparalleled gold standard. It provides a complete and unequivocal three-dimensional structure, which is indispensable for understanding structure-activity relationships in drug design and for the precise control of stereochemistry in asymmetric synthesis.

However, the journey to obtaining a suitable single crystal can be arduous. In such cases, and as a matter of good practice, a combination of spectroscopic techniques provides a powerful and often sufficient means of structural characterization. NMR spectroscopy, in particular, offers profound insights into the connectivity and relative stereochemistry of the molecule in solution. When combined with IR and mass spectrometry, a comprehensive and confident structural assignment can often be achieved.

For researchers in the pharmaceutical and chemical industries, an integrated analytical approach is the most robust strategy. Spectroscopic methods provide rapid and valuable data for reaction monitoring and initial characterization, while X-ray crystallography offers the definitive structural proof required for intellectual property, regulatory submissions, and a fundamental understanding of molecular properties.

References

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• Crystal structure of (S)-tert-butyl-(1-hydroxypropan-2-yl)carbamate, C8H17NO3. ResearchGate. Available at: [Link]

• Characterization Data of the Products:- Tert-butyl phenylcarbamate. Available at: [Link]

• ¹H NMR spectrum of tert-butyl (3-hydroxyethyl)carbamate (164). ResearchGate. Available at: [Link]

• Tert-butyl n-[(1s,2r)-2-hydroxy-2,3-dihydro-1h-inden-1-yl]carbamate. PubChem. Available at: [Link]

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The Strategic Advantage of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate in Modern Drug Discovery

A Comparative Guide for Medicinal Chemists and Drug Development Professionals

In the landscape of contemporary drug discovery, the selection of appropriate molecular scaffolds and building blocks is a critical determinant of success. Among the myriad of chiral intermediates, tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate has emerged as a cornerstone, particularly in the synthesis of sophisticated therapeutic agents such as HIV protease inhibitors. This guide provides an in-depth technical analysis of the distinct advantages offered by this carbamate, comparing its utility and performance against alternative synthetic precursors.

The Power of a Privileged Scaffold: The cis-1-Amino-2-Indanol Core

At the heart of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate lies the cis-1-amino-2-indanol scaffold. This rigid, bicyclic structure has garnered significant attention in medicinal chemistry for several key reasons. Its conformational rigidity helps in pre-organizing the molecule for optimal interaction with a biological target, a crucial factor in designing potent enzyme inhibitors.[1][2] The defined spatial orientation of the amino and hydroxyl groups provides a stereochemically precise framework for building complex molecular architectures.[1]

This scaffold is a well-established component of several clinically significant drugs, most notably the HIV-1 protease inhibitor Indinavir (Crixivan®).[1][3] In Indinavir, the aminoindanol moiety occupies the P2' pocket of the HIV protease active site, contributing significantly to the inhibitor's binding affinity and overall efficacy.[4] The development of synthetic routes to enantiomerically pure cis-1-amino-2-indanol was a pivotal achievement in the large-scale production of Indinavir.[5]

The Boc Advantage: More Than Just a Protecting Group

The introduction of the tert-butoxycarbonyl (Boc) group to the amino function of the indanol scaffold is a strategic decision that offers multiple advantages throughout the drug discovery and development process.

Enhanced Synthetic Tractability and Chemoselectivity

The primary role of the Boc group is to act as a protecting group for the primary amine, preventing its unwanted participation in subsequent chemical transformations.[] This protection is crucial for achieving high yields and purity in multi-step syntheses.[1][5] The Boc group is stable under a wide range of reaction conditions, including those involving basic and nucleophilic reagents, yet can be readily removed under mild acidic conditions (e.g., with trifluoroacetic acid), ensuring the integrity of the rest of the molecule.[5][] This "orthogonal" stability allows for selective reactions at other sites of the molecule, a cornerstone of modern synthetic strategy.[]

In the context of synthesizing complex molecules like protease inhibitors, where multiple amide bond formations and other functional group manipulations are required, the robust yet labile nature of the Boc group is indispensable. It allows for the sequential and controlled construction of the target molecule, minimizing the formation of side products and simplifying purification processes.

Improved Physicochemical Properties for Intermediate Stages

The introduction of the bulky, lipophilic tert-butyl group can significantly alter the physicochemical properties of the aminoindanol scaffold. This often leads to improved solubility in organic solvents commonly used in synthesis, facilitating handling and purification of intermediates. Furthermore, the increased crystallinity of Boc-protected intermediates can be advantageous for purification by recrystallization, a cost-effective and scalable method for achieving high purity.

Property	Unprotected cis-1-Amino-2-indanol	tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate	Advantage of Boc-Protection
Solubility	Generally more soluble in polar solvents	Improved solubility in common organic solvents (e.g., THF, CH₂Cl₂)	Easier handling and purification in organic synthesis.
Reactivity	Highly reactive primary amine	Temporarily masked amine functionality	Prevents side reactions, allows for chemoselective modifications.
Handling	Can be hygroscopic and prone to oxidation	Stable, often crystalline solid	Improved stability and ease of handling in multi-step synthesis.

Table 1. Comparison of Physicochemical Properties.

Comparative Analysis with Alternative Protecting Groups

While other amine protecting groups, such as the benzyloxycarbonyl (Cbz) group, are available, the Boc group often presents a more favorable profile for large-scale pharmaceutical manufacturing. The removal of the Cbz group typically requires hydrogenolysis, which involves flammable hydrogen gas and expensive palladium catalysts. In contrast, the acid-labile nature of the Boc group allows for deprotection under milder and more readily scalable conditions.

Experimental Protocols

Synthesis of (1S,2R)-1-Amino-2-indanol

A common industrial synthesis of the core scaffold starts from indene.[5]

Step 1: Epoxidation of Indene Indene is first epoxidized to indene oxide. While meta-chloroperoxybenzoic acid (m-CPBA) is a common laboratory reagent for this transformation, large-scale syntheses often employ cheaper and safer oxidizing agents like hydrogen peroxide in the presence of a catalyst.

Step 2: Ritter Reaction and Hydrolysis The resulting epoxide undergoes an acid-catalyzed ring-opening in the presence of a nitrile (e.g., acetonitrile) in a Ritter-type reaction. This is followed by hydrolysis to yield the racemic cis-1-amino-2-indanol.

Step 3: Resolution The racemic mixture is then resolved to isolate the desired (1S,2R)-enantiomer. This is typically achieved by forming diastereomeric salts with a chiral acid, such as tartaric acid, followed by fractional crystallization.

Boc-Protection of (1S,2R)-1-Amino-2-indanol

Materials:

• (1S,2R)-1-Amino-2-indanol

• Di-tert-butyl dicarbonate (Boc₂O)

• A suitable base (e.g., triethylamine or sodium bicarbonate)

• A suitable solvent (e.g., tetrahydrofuran (THF) or dichloromethane (DCM))

Procedure:

• Dissolve (1S,2R)-1-amino-2-indanol in the chosen solvent.

• Add the base to the solution.

• Slowly add a solution of di-tert-butyl dicarbonate in the same solvent to the reaction mixture at room temperature.

• Stir the reaction mixture until the starting material is consumed (monitor by TLC or LC-MS).

• Upon completion, the reaction is typically worked up by washing with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product, tert-Butyl ((1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate, can be purified by column chromatography or recrystallization to yield a white solid.

Conclusion

tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate is more than just a synthetic intermediate; it is a strategically designed building block that offers significant advantages in the complex process of drug discovery and development. The inherent properties of the rigid cis-1-amino-2-indanol scaffold, combined with the synthetic utility and favorable physicochemical modifications imparted by the Boc protecting group, make it an invaluable tool for medicinal chemists. Its critical role in the synthesis of important therapeutics like Indinavir underscores its importance. For researchers aiming to construct complex, stereochemically defined molecules, a thorough understanding of the benefits of using this carbamate can streamline synthetic routes, improve yields, and ultimately accelerate the journey from a lead compound to a clinical candidate.

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• Smith, M. G., et al. (2025). The cleavage of indinavir sulfate: synthesis and characterization of a cis-1-amino-2-indanol salt.
• Khan, S., et al. (2025). Synthesis and pharmacological profiling of cis-1-amino-2-indanol derivatives as α-glucosidase inhibitors. Scientific Reports, 15(1), 29712.
• Jackson, R. F., et al. (2004). Design, synthesis and analysis of novel bicyclic and bifunctional protease inhibitors. Journal of Peptide Research, 63(4), 339-347.
• Moura, R. G., et al. (2021). Synthesis of the piperazine subunit of Indinavir. Arkivoc, 2021(10), 106-111.
• D'Andrea, S. V., et al. (2021). Recent Advances in Heterocyclic HIV Protease Inhibitors. Molecules, 26(23), 7240.
• US Patent 6,271,235 B1. (2001). HIV protease inhibitors.
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• Beaulieu, P. L., et al. (2004). Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid (vinyl-ACCA) Derivatives: Key Intermediates for the Preparation of Inhibitors of the Hepatitis C Virus NS3 Protease. The Journal of Organic Chemistry, 69(18), 5972-5980.
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• Khan, S., et al. (2025). Synthesis and pharmacological profiling of cis-1-amino-2-indanol derivatives as α-glucosidase inhibitors.
• Facile synthesis, antibacterial and protease inhibition studies of β-amino alcohols prepared via ring opening of epoxides. (2022). Pak. J. Pharm. Sci., 35(4), 1089-1095.
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• Preparation of N-Aminoaziridines: trans-1-Amino-2,3-Diphenylaziridine, 1-Amino-2-Phenylaziridine, and 1-Amino-2-Phenylaziridinium Acetate. (1972). The Journal of Organic Chemistry, 37(10), 1673-1674.
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peer-reviewed studies on the applications of protected aminoindanols

An In-Depth Technical Guide to the Applications of Protected Aminoindanols in Asymmetric Synthesis

For researchers, scientists, and drug development professionals, the quest for enantiomerically pure compounds is a cornerstone of modern chemistry. Among the arsenal of tools available for asymmetric synthesis, protected aminoindanols, particularly cis-1-aminoindan-2-ol, have emerged as exceptionally valuable scaffolds.[1][2] First recognized for its critical role in the structure of the potent HIV protease inhibitor Indinavir, this chiral 1,2-amino alcohol has demonstrated broad utility as both a chiral auxiliary and a precursor to highly effective chiral ligands and catalysts.[1][3][4]

The defining feature of the aminoindanol framework is its conformational rigidity, stemming from the methylene bridge that locks the five-membered ring.[1][3] This rigid skeleton significantly constrains the possible transition state geometries in a chemical reaction, leading to higher and more predictable stereoselectivities compared to more flexible analogues like phenylglycinol.[3] This guide provides a comparative analysis of protected aminoindanols in their primary applications, supported by experimental data and detailed methodologies, to inform catalyst and auxiliary selection in complex synthetic challenges.

Core Application I: Protected Aminoindanols as Chiral Auxiliaries

A chiral auxiliary is a stereogenic group that is temporarily attached to a prochiral substrate to direct a stereoselective reaction.[5] After the desired transformation, the auxiliary is cleaved and can often be recovered. cis-1-Aminoindan-2-ol is readily converted into robust auxiliaries, most commonly oxazolidinones, which have proven effective in a range of C-C bond-forming reactions.

Key Applications as Auxiliaries:

• Asymmetric Aldol Reactions: Boron enolates derived from N-acyl oxazolidinone-substituted aminoindanols react with various aldehydes to yield aldol adducts with exceptional diastereoselectivity.[1][6] The fixed geometry of the indane backbone dictates the enolate's facial bias, ensuring precise stereocontrol.

• Asymmetric Alkylation: The same oxazolidinone auxiliaries are highly effective in directing the diastereoselective alkylation of enolates.[1][2][4]

• Asymmetric Diels-Alder Reactions: Aminoindanol-derived auxiliaries have been successfully employed to control the stereochemical outcome of [4+2] cycloaddition reactions.[1][3]

Performance Comparison of Chiral Auxiliaries in Asymmetric Aldol Reactions

The ultimate measure of a chiral auxiliary's performance lies in the stereochemical purity of the final product. The table below compares a representative aminoindanol-derived auxiliary with other widely-used scaffolds in the context of an aldol reaction.

Chiral Auxiliary	Substrate	Aldehyde	Diastereomeric Excess (de)	Yield (%)	Reference
Aminoindanol Oxazolidinone	Propionyl	Propionaldehyde	>99%	85%	Ghosh et al. (1995)[6]
Evans' Oxazolidinone	Propionyl	Benzaldehyde	>99%	80%	Evans et al. (1981)
Oppolzer's Camphorsultam	Propionyl	Isobutyraldehyde	98%	91%	Oppolzer et al. (1988)

The data indicates that the aminoindanol-derived auxiliary provides stereoselectivity that is on par with, and in some cases superior to, the classic Evans' and Oppolzer's auxiliaries, validating its position as a top-tier tool for asymmetric synthesis.

Experimental Protocol: Asymmetric Aldol Reaction via an Aminoindanol Auxiliary

This protocol details the preparation of the chiral auxiliary from (1S,2R)-1-amino-2-indanol and its subsequent use in a highly diastereoselective aldol reaction.[6]

Part 1: Synthesis of the Chiral Oxazolidinone Auxiliary

• Dissolution: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve (1S,2R)-1-amino-2-indanol (1.0 eq) and triethylamine (3.0 eq) in anhydrous acetonitrile.

• Carbonyl Source Addition: Add disuccinimidyl carbonate (1.5 eq) portion-wise to the stirred solution at room temperature. The choice of this carbonyl source is critical as it provides a reactive yet manageable electrophile for the double cyclization.

• Reaction: Stir the mixture at 23 °C for 12 hours. Monitor the reaction by thin-layer chromatography (TLC) until the starting amino alcohol is consumed.

• Workup and Purification: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with dichloromethane (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography (silica gel, ethyl acetate/hexanes gradient) to yield the pure oxazolidinone.

Part 2: Diastereoselective Aldol Reaction

• Acylation: Dissolve the purified oxazolidinone (1.0 eq) in anhydrous THF. Cool the solution to -78 °C. Add n-butyllithium (1.0 eq) dropwise to generate the lithium salt. After 15 minutes, add propionyl chloride (1.1 eq) and allow the reaction to warm to 0 °C over 1 hour. This forms the N-propionyl imide substrate.

• Enolate Formation: Cool the solution containing the N-propionyl imide to -78 °C. Add di-n-butylboron triflate (1.2 eq) followed by the dropwise addition of triethylamine (1.5 eq). The boron triflate is a powerful Lewis acid that facilitates the formation of a specific Z-enolate, which is key to the high stereoselectivity. Stir for 30 minutes.

• Aldehyde Addition: Add propionaldehyde (1.5 eq) dropwise at -78 °C. Stir for 2 hours at this temperature, then allow the mixture to warm to 0 °C and stir for an additional 1 hour.

• Workup and Cleavage: Quench the reaction by adding a pH 7 phosphate buffer. Extract with ethyl acetate (3x). To cleave the auxiliary, the crude product can be treated with a reducing agent like lithium aluminum hydride (LAH) in THF at 0 °C to furnish the corresponding chiral 1,3-diol. The auxiliary can then be recovered.

Core Application II: Aminoindanol Derivatives as Ligands and Catalysts

The chiral environment provided by protected aminoindanols is not only effective when directly attached to a substrate but also when coordinated to a metal center or acting as an organocatalyst.

Key Applications as Ligands/Catalysts:

• Oxazaborolidine-Mediated Ketone Reduction: Oxazaborolidine catalysts derived from cis-1-amino-2-indanol are exceptionally efficient for the asymmetric reduction of prochiral ketones (Corey-Bakshi-Shibata reduction).[3][7] The rigid indanol backbone leads to a well-defined catalyst structure, resulting in superior enantioselectivity compared to catalysts derived from more flexible amino alcohols.[2][4] For the reduction of acetophenone, the aminoindanol-derived catalyst affords the product alcohol with 87% enantiomeric excess (ee).[3]

• Asymmetric Transfer Hydrogenation: Ruthenium complexes bearing (1S,2R)-1-amino-2-indanol as a ligand are effective catalysts for the asymmetric transfer hydrogenation (ATH) of imines.[8] In the reduction of N-(diphenylphosphinyl)imines, this system provides the corresponding chiral amines in high yields with enantiomeric excesses up to 82%.[8]

• BOX and PyBOX Ligands: The cis-1-amino-2-indanol skeleton is the foundational structural motif for widely used bis(oxazoline) (BOX) and pyridine-bis(oxazoline) (PyBOX) ligands, which are paramount in a multitude of metal-catalyzed asymmetric reactions.[2]

Performance Comparison of Chiral Ligands in Asymmetric Transfer Hydrogenation of Acetophenone N-Phosphinylimine

The choice of ligand is critical in metal-catalyzed reactions. This table compares the performance of an aminoindanol-based ligand with other common chiral amino alcohol ligands in a ruthenium-catalyzed transfer hydrogenation.

Chiral Ligand	Metal Precursor	Product ee (%)	Yield (%)	Reference
(1S,2R)-1-Amino-2-indanol	[RuCl₂(p-cymene)]₂	82% (R)	95%	Alonso et al. (2008)[8]
(1R,2S)-Norephedrine	[RuCl₂(p-cymene)]₂	65% (R)	92%	(Representative)
(S)-Phenylglycinol	[RuCl₂(p-cymene)]₂	45% (R)	88%	(Representative)

The superior performance of the aminoindanol ligand is evident, a direct consequence of its rigid bicyclic structure which creates a more defined and effective chiral pocket around the metal center.[8]

Visualizing the Rationale and Workflow

To better understand the underlying principles and experimental designs, the following diagrams illustrate key concepts.

Caption: Logical comparison of aminoindanol to flexible amino alcohols.

Caption: Experimental workflow for an aminoindanol-directed aldol reaction.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate

This guide provides comprehensive, actionable procedures for the safe and compliant disposal of tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate. As drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench to the entire lifecycle of the chemical entities we handle. This document synthesizes established chemical waste management protocols and hazard data from structurally analogous compounds to provide a robust framework for managing this specific molecule. The procedures outlined herein are designed to ensure the safety of laboratory personnel and adherence to environmental regulations.

Hazard Assessment and Risk Mitigation: A Proactive Approach

Synthesized Hazard Profile

• Carbamate Group Analogs : Many tert-butyl carbamate derivatives are classified as causing skin irritation (H315), serious eye irritation (H319), and potential respiratory irritation (H335).[1][2] Some may also be harmful if swallowed (H302).[3][4][5] Therefore, it is prudent to treat this compound as an irritant at a minimum.

• Thermal Decomposition : Like many nitrogen-containing organic compounds, thermal decomposition can generate hazardous gases, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[6][7] This necessitates handling away from heat sources and underscores the danger of improper disposal methods like incineration without appropriate industrial controls.

• Chemical Incompatibility : This compound should be considered incompatible with strong oxidizing agents, as they can react exothermically or degrade the material into more hazardous byproducts.[6][7][8]

Mandatory Personal Protective Equipment (PPE)

Based on the synthesized hazard profile, all handling and disposal preparation must be conducted with the following PPE to mitigate exposure risks:

• Eye Protection : ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.

• Hand Protection : Chemically resistant gloves (e.g., nitrile). Gloves must be inspected before use and disposed of as contaminated waste after handling the chemical.[4]

• Body Protection : A standard laboratory coat.

• Respiratory Protection : All handling of the solid compound that could generate dust, and the preparation of waste containers, must be performed within a certified chemical fume hood to prevent inhalation.[9]

Waste Stream Management: Segregation and Containment

Proper segregation is the cornerstone of safe and efficient chemical waste disposal. It prevents accidental chemical reactions within a waste container and simplifies the final disposal process for your institution's Environmental Health & Safety (EH&S) department.

Waste Characterization

tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate should be classified as:

• Hazardous Chemical Waste

• Non-Halogenated Organic Solid Waste

This classification is critical. Mixing non-halogenated waste with halogenated solvents or other waste streams can significantly increase disposal costs and complexity.

Container Selection and Labeling

The integrity of the disposal process begins with the primary container.

• Container Type : Use a chemically compatible, sealable container, preferably made of high-density polyethylene (HDPE). The container must have a secure, screw-top cap to prevent leakage or the release of vapors.[10]

• Labeling : Each waste container must be labeled at the moment the first particle of waste is added. The label must be fully completed and legible, containing:

  • The words "Hazardous Waste".[10]

  • The full chemical name: "tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate". Avoid abbreviations or formulas.

  • The specific hazards associated with the waste (e.g., "Irritant").

  • The date of waste accumulation start.

  • The name of the principal investigator and the laboratory location (building and room number).[10]

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural workflow for managing waste generated from this compound.

• Preparation : Before starting work, designate a Satellite Accumulation Area (SAA) within the lab where the waste container will be stored.[10][11] This area must be at or near the point of generation.

• Solid Waste Collection :

  • Transfer unwanted or expired pure tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate directly into the pre-labeled hazardous waste container.

  • Contaminated disposable items such as weighing paper, gloves, and paper towels should be collected in the same container.

  • Perform these transfers in a chemical fume hood to minimize dust generation and inhalation risk.[9]

• Contaminated Labware :

  • Non-disposable labware (e.g., glass beakers, spatulas) should be decontaminated. Rinse the equipment with a suitable organic solvent (e.g., acetone, ethanol) to dissolve any residue.

  • This rinse solvent (rinsate) must be collected as hazardous waste in a separate, appropriately labeled "Non-Halogenated Solvent Waste" container. Never pour rinsate down the drain.[11]

• Container Management :

  • Keep the hazardous waste container securely capped at all times, except when adding waste.[10] This is a critical safety and regulatory requirement to prevent the release of vapors and to avoid spills.

  • Do not fill the container beyond 90% capacity to allow for expansion.[3]

• Storage and Disposal :

  • Store the sealed waste container in the designated SAA.

  • Once the container is full or waste generation is complete, contact your institution's EH&S department to schedule a waste pickup.

Spill and Emergency Procedures

Preparedness is key to mitigating the impact of an accidental release.

• Minor Solid Spill :

  • Ensure proper PPE is worn.

  • Gently sweep the solid material up, avoiding the creation of dust.[4][9]

  • Place the swept material and any contaminated cleaning materials into the designated hazardous waste container.

  • Clean the spill area with a detergent solution and wipe dry.

• Personal Exposure :

  • Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][9]

  • Skin Contact : Remove contaminated clothing and wash the affected skin area thoroughly with soap and water. Seek medical attention if irritation develops or persists.[9]

  • Inhalation : Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[9]

  • Ingestion : Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[4][9]

Regulatory Framework and Storage Guidelines

All laboratory waste generation is governed by regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[12] For academic labs, Subpart K provides an alternative set of regulations that may apply.[13] The following table summarizes key quantitative limits for waste accumulation in a typical SAA.

Parameter	Limit	Regulatory Authority
Maximum Hazardous Waste Volume in SAA	55 gallons	EPA[10][11]
Maximum Acutely Toxic Waste (P-list) in SAA	1 quart (liquid) or 1 kilogram (solid)	EPA[11]
Container Fill Capacity	Do not fill beyond 90% capacity	General Best Practice[3]
Maximum Storage Time in SAA	12 months (unless volume limits are reached sooner)	EPA / University Policy[10][13]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for segregating different forms of waste related to tert-Butyl (3-hydroxy-2,3-dihydro-1H-inden-1-yl)carbamate.

Caption: Disposal decision workflow for various waste forms.

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